1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

• CAS: 6706-92-9

Core Science & Biosynthesis

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione chemical properties

An In-depth Technical Guide to the Chemical Properties of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

Introduction

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, also known by its common synonyms o-Anisil or 2,2'-Dimethoxybenzil, is an aromatic α-diketone. As a derivative of benzil, it features a central 1,2-dione (-CO-CO-) core flanked by two ortho-methoxyphenyl substituents. This specific substitution pattern imparts unique electronic and steric properties that influence its reactivity and make it a valuable intermediate in various synthetic applications. α-Diketones are a cornerstone in the synthesis of complex organic molecules, particularly heterocyclic compounds, and serve as photoinitiators in polymer science.[1][2][3] This guide provides a comprehensive overview of the synthesis, spectroscopic profile, reactivity, and applications of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione, tailored for researchers in organic synthesis and drug development.

Physicochemical and Structural Properties

The fundamental properties of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione are summarized below. The presence of two methoxy groups at the ortho positions of the phenyl rings introduces steric hindrance that influences the conformation of the molecule, particularly the dihedral angle between the aromatic rings and the central dicarbonyl unit.

Property	Value	Source
IUPAC Name	1,2-bis(2-methoxyphenyl)ethane-1,2-dione	[4]
Synonyms	o-Anisil, 2,2'-Dimethoxybenzil	[4]
CAS Number	6706-92-9	[4]
Molecular Formula	C₁₆H₁₄O₄	[4]
Molecular Weight	270.28 g/mol	[4]
Appearance	Typically a yellow crystalline solid	[5]
Canonical SMILES	COC1=CC=CC=C1C(=O)C(=O)C2=CC=CC=C2OC	[4]
InChI Key	PYDAJROJMZJKFS-UHFFFAOYSA-N	[4]

Synthesis of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

The most prevalent and direct route to synthesizing benzil derivatives is the oxidation of their corresponding α-hydroxy ketone precursors, known as benzoins. For the title compound, the precursor is 1-hydroxy-1,2-bis(2-methoxyphenyl)ethan-1-one (o-anisoin). A variety of oxidative methods have been developed, ranging from classical stoichiometric oxidants to modern, environmentally benign catalytic systems.

Causality of Synthetic Choices

The choice of oxidant is critical and is often dictated by factors such as cost, reaction conditions, yield, and environmental impact. While strong oxidants like nitric acid are effective, they produce toxic nitrogen oxide byproducts.[5][6] Modern methods favor catalytic systems that use milder and more sustainable terminal oxidants like air or hydrogen peroxide, which offer higher selectivity and easier workup procedures.[1][7]

Synthetic Workflow: Catalytic Oxidation

The diagram below illustrates the general workflow for the catalytic oxidation of a benzoin precursor to the target α-diketone.

Caption: General workflow for the synthesis of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione.

Experimental Protocol: Air Oxidation Catalyzed by Co(Salen)

This protocol is adapted from a green chemistry approach for benzil synthesis, which utilizes air as the terminal oxidant and a reusable cobalt-Salen complex as the catalyst.[7] This method is advantageous due to its mild conditions and high efficiency.

Materials:

• 1-Hydroxy-1,2-bis(2-methoxyphenyl)ethan-1-one (o-anisoin)

• Co(Salen) catalyst

• Potassium hydroxide (KOH)

• N,N-Dimethylformamide (DMF)

• Deionized water

• Ethanol (for recrystallization)

Procedure:

• To a three-necked flask equipped with a magnetic stirrer, reflux condenser, and an air inlet tube, add the o-anisoin precursor (0.05 mol) and 60 mL of DMF.

• Stir the mixture until the precursor is fully dissolved.

• Add the Co(Salen) catalyst (1.5 g) and KOH (2.0 g) to the solution.

• Submerge the flask in a water bath pre-heated to 40°C.

• Bubble a gentle stream of air through the reaction mixture via the air inlet tube.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-2 hours).

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into 150 mL of cold deionized water to precipitate the product.

• Collect the resulting yellow solid by suction filtration and wash thoroughly with water.

• Purify the crude product by recrystallization from ethanol to yield pure 1,2-bis(2-methoxyphenyl)ethane-1,2-dione as yellow needles.

Spectroscopic Characterization

Accurate structural elucidation is paramount for confirming the identity and purity of the synthesized compound. The key spectroscopic signatures for 1,2-bis(2-methoxyphenyl)ethane-1,2-dione are detailed below.

Technique	Key Features and Expected Values
¹H NMR	Aromatic Protons (Ar-H): Multiple signals expected in the range of δ 6.9-8.0 ppm. The ortho-methoxy group will influence the chemical shifts of the adjacent protons. Methoxy Protons (-OCH₃): A sharp singlet around δ 3.8-3.9 ppm, integrating to 6H.
¹³C NMR	Carbonyl Carbon (C=O): Signal expected in the downfield region, approximately δ 190-195 ppm.[8] Aromatic Carbons (Ar-C): Multiple signals between δ 110-160 ppm. The carbon attached to the methoxy group (C-OCH₃) will be significantly downfield. Methoxy Carbon (-OCH₃): A signal around δ 55-56 ppm.[8]
IR Spectroscopy	C=O Stretch (α-diketone): A strong, characteristic absorption band in the region of 1660-1685 cm⁻¹. The conjugation with the aromatic rings lowers the frequency compared to aliphatic diketones.[9] C-O Stretch (Aryl Ether): A strong band around 1250 cm⁻¹. C-H Stretch (Aromatic): Signals typically appear above 3000 cm⁻¹.
Mass Spec. (MS)	Molecular Ion (M⁺): A peak corresponding to the molecular weight of the compound, m/z = 270.28. Key Fragments: Expect fragmentation patterns involving the loss of CO (m/z = 28) and methoxy groups (·OCH₃, m/z = 31), as well as cleavage yielding benzoyl-type cations.

Chemical Reactivity and Synthetic Applications

The reactivity of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione is dominated by its dielectrophilic dicarbonyl core. This functionality allows it to serve as a versatile building block for a wide range of organic molecules.[10]

Synthesis of Heterocycles: Quinoxalines

A primary application of α-diketones is in the synthesis of quinoxalines through condensation with ortho-phenylenediamines. Quinoxaline scaffolds are prevalent in pharmacologically active compounds.[9] The reaction is typically acid-catalyzed and proceeds in high yield.

Caption: Reaction scheme for the synthesis of a quinoxaline derivative.

Benzilic Acid Rearrangement

In the presence of a strong base (e.g., KOH), benzils undergo a characteristic 1,2-aryl shift to form the salt of an α-hydroxy carboxylic acid. This reaction, known as the benzilic acid rearrangement, provides a route to valuable α-hydroxy acids. For o-anisil, this would yield the potassium salt of 2-hydroxy-2,2-bis(2-methoxyphenyl)acetic acid upon heating with aqueous or alcoholic KOH.

Reduction Reactions

The dicarbonyl moiety can be selectively reduced to form different products:

• Reduction to Diol: Using strong reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) will reduce both carbonyls to hydroxyl groups, yielding 1,2-bis(2-methoxyphenyl)ethane-1,2-diol.

• Reduction to Benzoin: Milder or controlled reduction can lead back to the α-hydroxy ketone precursor, o-anisoin.

Applications in Photochemistry

Like benzil, its derivatives can act as photoinitiators for free-radical polymerization.[11] Upon absorption of UV light, the molecule can be excited to a triplet state, which can then abstract a hydrogen atom from a suitable donor, initiating the polymerization process. This property is valuable in the curing of polymer networks and in material sciences.[2][11]

Conclusion

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione is a synthetically versatile α-diketone with a well-defined set of chemical and spectroscopic properties. Its synthesis via the oxidation of the corresponding benzoin is efficient, with modern catalytic methods offering green and sustainable alternatives. The compound's true value lies in the reactivity of its dicarbonyl core, which serves as a gateway to a diverse array of complex molecules, most notably heterocyclic systems like quinoxalines. Its utility as a photoinitiator further broadens its applicability in materials science. This guide provides the foundational knowledge necessary for researchers to effectively synthesize, characterize, and utilize this important chemical intermediate in their scientific endeavors.

References

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• Weiss, M., & Appel, M. (1948). The Catalytic Oxidation of Benzoin to Benzil. Journal of the American Chemical Society, 70(11), 3666–3667. [Link]

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• El-Sayed, N. N. E., et al. (2023). Novel oxidation system of benzoins to benzils for synthesis and antioxidant activity studies of (5-oxo-4,4-diarylimidazolidin-2-ylidene)cyanamides. Polycyclic Aromatic Compounds. [Link]

• Nile Chemicals. (2023, June 12). Synthesis of Benzil from Benzoin [Video]. YouTube. [Link]

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• Karki, M., et al. (2022). Investigation on the Synthesis, Application, and Structural Features of Heteroaryl 1,2-Diketones. ACS Omega, 7(30), 26731–26740. [Link]

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An In-depth Technical Guide to 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione (o-Anisil)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione , a member of the 1,2-diketone family of organic compounds. The scientifically correct IUPAC name for this compound is 1,2-bis(2-methoxyphenyl)ethane-1,2-dione [1]. It is also commonly known by synonyms such as o-Anisil and 2,2'-Dimethoxybenzil . This document delves into the synthesis, spectroscopic characterization, and key chemical reactions of this versatile building block. Emphasis is placed on its potential applications in medicinal chemistry and materials science, providing researchers and drug development professionals with a foundational understanding of its properties and utility.

Introduction

1,2-Diketones are a class of organic compounds characterized by two adjacent carbonyl groups. This structural motif imparts unique reactivity, making them valuable intermediates in a wide array of chemical transformations. Their ability to react with binucleophiles to form various heterocyclic systems has positioned them as crucial synthons in the development of novel therapeutic agents and functional materials.

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, the focus of this guide, is a symmetrically substituted aromatic 1,2-diketone. The presence of methoxy groups at the ortho positions of the phenyl rings influences its electronic properties and conformational preferences, thereby modulating its reactivity compared to the parent compound, benzil. Understanding the synthesis and chemical behavior of o-Anisil is paramount for its effective utilization in research and development.

Synthesis of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

The most prevalent and logical synthetic route to 1,2-bis(2-methoxyphenyl)ethane-1,2-dione involves a two-step process: the benzoin condensation of 2-methoxybenzaldehyde to form the corresponding α-hydroxy ketone (2,2'-dimethoxybenzoin), followed by the oxidation of this intermediate.

Caption: General synthetic workflow for 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione.

Step 1: Benzoin Condensation of 2-Methoxybenzaldehyde

The benzoin condensation is a classic organic reaction that involves the coupling of two aromatic aldehydes to form an α-hydroxy ketone. While traditionally catalyzed by cyanide, the use of thiamine hydrochloride (Vitamin B1) as a catalyst is a safer and widely adopted alternative.

Causality of Experimental Choices:

• Catalyst: Thiamine hydrochloride, in the presence of a base, forms a thiazolium ylide which is the active catalytic species. This ylide attacks the carbonyl carbon of one aldehyde molecule, initiating a sequence of steps that ultimately leads to the formation of the benzoin product.

• Solvent: A mixture of ethanol and water is often employed. Ethanol serves to dissolve the aromatic aldehyde, while water is necessary to dissolve the thiamine hydrochloride and the base. The ratio is critical to maintain a homogeneous reaction mixture.

• Base: A mild base, such as sodium hydroxide, is required to deprotonate the thiamine hydrochloride to generate the active thiazolium ylide.

Step 2: Oxidation of 2,2'-Dimethoxybenzoin

The α-hydroxy ketone intermediate is subsequently oxidized to the desired 1,2-diketone. Various oxidizing agents can be employed for this transformation. A particularly efficient and green method utilizes a catalytic amount of a copper(II) salt with a stoichiometric co-oxidant.

Causality of Experimental Choices:

• Oxidizing System: A catalytic system of copper(II) acetate and ammonium nitrate in aqueous acetic acid is an effective and environmentally benign choice for the oxidation of benzoins to benzils[2][3]. Copper(II) is the active oxidant, which is reduced to copper(I) during the reaction. Ammonium nitrate then re-oxidizes copper(I) back to copper(II), allowing for a catalytic cycle[3].

• Solvent: Acetic acid provides a suitable polar medium for the reaction and helps to maintain the solubility of the copper catalyst.

• Microwave Irradiation: The use of microwave heating can significantly accelerate the reaction, often reducing reaction times from hours to minutes[2].

Detailed Experimental Protocol: Microwave-Assisted Oxidation of an α-Hydroxy Ketone

This protocol is adapted from a general procedure for the oxidation of benzoin and should be optimized for 2,2'-dimethoxybenzoin.

• In a microwave-safe reaction vessel equipped with a magnetic stir bar, combine the crude 2,2'-dimethoxybenzoin (1.0 eq), ammonium nitrate (2.0 eq), and a catalytic amount of copper(II) acetate (0.02 eq).

• Add a solution of 80% aqueous acetic acid to the vessel.

• Seal the vessel and place it in a microwave reactor.

• Heat the mixture with stirring to a temperature of 120-150 °C for 5-15 minutes. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction vessel to room temperature, and then further cool in an ice bath to promote precipitation of the product.

• Collect the solid product by vacuum filtration, washing with cold water to remove any residual acetic acid and inorganic salts.

• The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol or an ethanol/water mixture, to yield the pure 1,2-bis(2-methoxyphenyl)ethane-1,2-dione as a crystalline solid.

Spectroscopic Characterization

The structural elucidation of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione is accomplished through a combination of spectroscopic techniques.

Technique	Expected Key Features
¹H NMR	Signals corresponding to the aromatic protons, typically in the range of 6.8-8.0 ppm. A singlet for the methoxy group protons around 3.8-4.0 ppm.
¹³C NMR	A signal for the carbonyl carbons in the downfield region, typically around 190-200 ppm. Signals for the aromatic carbons, and a signal for the methoxy carbon around 55-60 ppm.
FTIR	A strong absorption band characteristic of the C=O stretching of the α-diketone, typically in the region of 1660-1680 cm⁻¹. C-O stretching of the methoxy group around 1250 cm⁻¹.
Mass Spec.	The molecular ion peak corresponding to the molecular weight of the compound (C₁₆H₁₄O₄, MW = 270.28 g/mol ).

Chemical Reactivity and Synthetic Applications

The adjacent carbonyl groups in 1,2-bis(2-methoxyphenyl)ethane-1,2-dione are the primary sites of its chemical reactivity. This diketone can undergo a variety of transformations, making it a valuable precursor for the synthesis of more complex molecules, particularly heterocycles.

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An In-depth Technical Guide to 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

For Researchers, Scientists, and Drug Development Professionals

Foreword

This guide serves as a comprehensive technical resource on 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, a molecule of significant interest in contemporary chemical and pharmaceutical research. As a Senior Application Scientist, my objective is to provide not just a compilation of data, but a synthesized understanding of this compound's properties and potential. We will delve into its fundamental characteristics, explore its synthesis and analytical characterization, and discuss its emerging applications, particularly within the realm of drug discovery. The information presented herein is grounded in established scientific literature and databases to ensure accuracy and reliability.

Core Molecular Attributes of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, also known by synonyms such as o-Anisil and 2,2'-Dimethoxybenzil, is an organic compound characterized by a central 1,2-dione (alpha-diketone) core flanked by two 2-methoxyphenyl groups.[1] This structural arrangement confers specific chemical and physical properties that are pivotal to its utility.

Molecular Formula and Weight

The molecular formula of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione is C₁₆H₁₄O₄.[1][2] The precise calculation of its molecular weight is fundamental for all quantitative experimental work.

The molecular weight is derived from the sum of the atomic weights of its constituent atoms:

• Carbon (C): 16 atoms × 12.011 amu/atom = 192.176 amu

• Hydrogen (H): 14 atoms × 1.008 amu/atom = 14.112 amu

• Oxygen (O): 4 atoms × 15.999 amu/atom = 63.996 amu

Total Molecular Weight = 270.28 g/mol [1][2]

This value is a cornerstone for stoichiometric calculations in synthesis, preparation of solutions of known molarity, and analytical quantitation.

Key Physicochemical Properties

A summary of the key physicochemical properties is presented in the table below for quick reference.

Property	Value	Source
Molecular Formula	C₁₆H₁₄O₄	PubChem[1], PharmaCompass[2]
Molecular Weight	270.28 g/mol	PubChem[1], PharmaCompass[2]
IUPAC Name	1,2-bis(2-methoxyphenyl)ethane-1,2-dione	PubChem[1]
CAS Number	6706-92-9	PubChem[1]
Appearance	Solid (form may vary)	CymitQuimica[3]
InChIKey	PYDAJROJMZJKFS-UHFFFAOYSA-N	PubChem[1]

Synthesis and Mechanistic Considerations

The synthesis of 1,2-diketones, such as 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, often involves the oxidation of the corresponding α-hydroxyketone or the direct coupling of aromatic aldehydes. A common laboratory-scale synthesis involves the oxidation of 2-hydroxy-1,2-bis(2-methoxyphenyl)ethanone (benzoin).

Illustrative Synthetic Pathway

A generalized synthetic workflow for the preparation of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione is depicted below. The choice of oxidizing agent is critical and can influence reaction efficiency and purity of the final product. Common oxidizing agents include nitric acid, copper(II) sulfate in pyridine, or bismuth(III) nitrate.

Caption: Generalized synthetic workflow for 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione.

Detailed Experimental Protocol: Oxidation of o-Anisoin

This protocol describes a representative method for the oxidation of the benzoin intermediate to the final diketone product.

Materials:

• 2-Hydroxy-1,2-bis(2-methoxyphenyl)ethanone (o-Anisoin)

• Glacial Acetic Acid

• Nitric Acid (concentrated)

• Ethanol

• Deionized Water

• Round-bottom flask with reflux condenser

• Heating mantle

• Magnetic stirrer

• Buchner funnel and filter paper

Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer, dissolve 10 mmol of 2-hydroxy-1,2-bis(2-methoxyphenyl)ethanone in 50 mL of glacial acetic acid. Gentle heating may be required to achieve complete dissolution.

• Addition of Oxidant: While stirring, slowly add 1.2 equivalents of concentrated nitric acid dropwise to the solution. The addition should be controlled to manage any exothermic reaction.

• Reaction: Once the addition is complete, fit the flask with a reflux condenser and heat the mixture to 80-90 °C for 2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Slowly pour the reaction mixture into 200 mL of ice-cold water with stirring.

• Precipitation and Isolation: The product will precipitate as a solid. Collect the solid by vacuum filtration using a Buchner funnel.

• Washing: Wash the collected solid with copious amounts of cold water to remove any residual acid, followed by a small amount of cold ethanol to facilitate drying.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield the pure 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione.

Self-Validation: The purity of the synthesized compound should be verified by melting point determination and spectroscopic analysis (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) and compared against literature values.

Spectroscopic and Analytical Characterization

The structural elucidation and confirmation of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione rely on a suite of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons and the methoxy group protons. The aromatic protons will appear as a complex multiplet in the downfield region (typically δ 7.0-8.0 ppm). The methoxy protons will present as a sharp singlet at approximately δ 3.8-4.0 ppm, integrating to six protons.

• ¹³C NMR: The carbon NMR spectrum will exhibit distinct signals for the carbonyl carbons (δ > 190 ppm), the aromatic carbons (δ 110-160 ppm), and the methoxy carbon (δ ~55 ppm).

Infrared (IR) Spectroscopy

The IR spectrum provides key information about the functional groups present. A strong, sharp absorption band in the region of 1660-1700 cm⁻¹ is characteristic of the conjugated α-diketone carbonyl (C=O) stretching vibration. The presence of C-O stretching from the methoxy groups will be observed around 1250 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern. The electron impact (EI) mass spectrum should show a molecular ion peak (M⁺) corresponding to the calculated molecular weight (m/z = 270.28).

Applications in Drug Discovery and Development

While direct therapeutic applications of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione are not extensively documented, its structural motif is of interest in medicinal chemistry. Benzil and its derivatives have been investigated for a range of biological activities. For instance, related benzil analogues have been identified as inhibitors of mammalian carboxylesterases, enzymes involved in the metabolism of various drugs and xenobiotics.[4]

The 1,2-dione functionality can act as a pharmacophore, capable of interacting with biological targets through various non-covalent interactions. Furthermore, this compound can serve as a versatile building block for the synthesis of more complex heterocyclic compounds with potential therapeutic value.

Caption: Role of the core compound in a drug discovery pipeline.

Conclusion

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione is a well-defined chemical entity with a precise molecular weight of 270.28 g/mol . Its synthesis is achievable through standard organic chemistry methodologies, and its structure can be unequivocally confirmed by a combination of spectroscopic techniques. While its direct pharmacological applications are still under exploration, its utility as a chemical scaffold and a building block in the synthesis of potentially bioactive molecules makes it a compound of continued interest for researchers in synthetic and medicinal chemistry. This guide has provided a foundational understanding of its key attributes to support and inform future research endeavors.

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1,2-Bis(2-methoxyphenyl)ethane-1,2-dione structure

An In-depth Technical Guide to 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

Audience: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive examination of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione, a vicinal diketone commonly known as o-anisil or 2,2'-dimethoxybenzil. We delve into its fundamental structural characteristics, spectroscopic signature, validated synthesis protocols, and significant applications in modern chemistry. By explaining the causality behind its reactivity and utility, this document serves as an essential resource for professionals leveraging complex organic molecules in research and development.

Introduction: The Strategic Importance of Substituted Benzils

α-Diketones, particularly aromatic variants like benzil, are cornerstone synthons in organic chemistry. Their value lies in the proximate reactivity of two electrophilic carbonyl centers, a feature that enables a diverse array of chemical transformations. 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione distinguishes itself from the parent benzil structure through the introduction of methoxy groups at the ortho position of each phenyl ring.[1] This substitution is not trivial; it imposes significant steric and electronic constraints that modulate the molecule's conformation, reactivity, and coordination properties, making it a subject of specialized interest. This guide elucidates these nuances, providing both foundational knowledge and practical methodologies.

Molecular Architecture and Spectroscopic Fingerprint

The defining characteristic of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione is its C₁₆H₁₄O₄ chemical formula and a molecular weight of approximately 270.28 g/mol .[1] The ortho-methoxy groups sterically hinder the free rotation of the phenyl rings relative to the central dicarbonyl bond, influencing the dihedral angle between the two C=O groups and impacting its crystalline structure and solution-state dynamics.

Table 1: Core Physicochemical Properties

Property	Value	Source
IUPAC Name	1,2-bis(2-methoxyphenyl)ethane-1,2-dione	PubChem[1]
Molecular Formula	C₁₆H₁₄O₄	PubChem[1]
Molar Mass	270.28 g/mol	PubChem[1]
Appearance	Yellow solid	---
CAS Number	6706-92-9	PubChem[1]

Spectroscopic Elucidation

Unambiguous characterization relies on a combination of spectroscopic techniques. The data presented below are based on established values for closely related benzil structures and foundational spectroscopic principles.

• ¹H NMR Spectroscopy (CDCl₃, 400 MHz): The spectrum is expected to show complex multiplets in the aromatic region (approx. δ 7.0-8.0 ppm). A key diagnostic feature is a sharp singlet for the methoxy (–OCH₃) protons, which would appear significantly upfield, typically around δ 3.8-3.9 ppm, integrating to 6H.

• ¹³C NMR Spectroscopy (CDCl₃, 100 MHz): The carbon spectrum provides a clear map of the molecular framework. The most downfield signals correspond to the carbonyl carbons (C=O) at approximately δ 193-195 ppm. The carbon atoms of the methoxy groups will produce a sharp signal around δ 55-56 ppm. The remaining signals in the δ 110-160 ppm range correspond to the distinct aromatic carbons.

• Infrared (IR) Spectroscopy: The most prominent feature in the IR spectrum is the strong, sharp absorption band characteristic of the C=O stretching vibration of an α-diketone, typically observed in the 1660-1680 cm⁻¹ region. Additional strong bands corresponding to C-O stretching of the aryl ether will be present around 1250 cm⁻¹.

• Mass Spectrometry (MS): Electron impact or electrospray ionization mass spectrometry will confirm the molecular weight with a molecular ion peak [M]⁺ or protonated molecule [M+H]⁺ at m/z 270 or 271, respectively.

Synthesis Protocol: A Validated Approach

The most reliable and common synthesis of benzil derivatives involves the oxidation of the corresponding α-hydroxy ketone (benzoin). For the title compound, this involves the oxidation of 2,2'-dimethoxybenzoin. The following protocol employs copper(II) acetate as a mild and efficient catalytic oxidant, a choice favored for its high yield and operational simplicity over harsher reagents like nitric acid.

Detailed Experimental Protocol: Catalytic Oxidation of 2,2'-Dimethoxybenzoin

Rationale: This procedure utilizes a Cu(I)/Cu(II) catalytic cycle. The benzoin reduces Cu(II) to Cu(I), and a co-oxidant, such as ammonium nitrate or atmospheric oxygen, regenerates the active Cu(II) species, allowing for the use of catalytic quantities of the copper salt. Acetic acid serves as both a solvent and a proton source.

Materials:

• 2,2'-Dimethoxybenzoin

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• Ammonium nitrate (NH₄NO₃)

• Glacial acetic acid

• Methanol

• Deionized water

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 2,2'-dimethoxybenzoin (10.0 g, 36.7 mmol).

• Solvent and Catalyst Addition: Add glacial acetic acid (100 mL) to dissolve the starting material. To this solution, add copper(II) acetate monohydrate (0.4 g, ~2.0 mmol, ~5 mol%) and ammonium nitrate (2.0 g, 25.0 mmol).

• Reaction Execution: Heat the mixture to a gentle reflux (approx. 118 °C) with vigorous stirring. The solution will typically turn from blue to a deep green. Monitor the reaction progress using Thin Layer Chromatography (TLC) [Eluent: 3:1 Hexane:Ethyl Acetate]. The reaction is generally complete within 90-120 minutes.

• Product Isolation: Allow the reaction mixture to cool to room temperature. Slowly pour the green solution into a beaker containing 500 mL of ice-cold water while stirring. A bright yellow solid will precipitate.

• Filtration and Washing: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with deionized water (3 x 100 mL) to remove acetic acid and inorganic salts.

• Purification: Recrystallize the crude solid from hot methanol. Dissolve the solid in a minimal amount of boiling methanol, and allow it to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

• Drying: Collect the purified yellow crystals by vacuum filtration and dry them in a vacuum oven at 50 °C to a constant weight. A typical yield is 85-95%.

Diagram: Synthesis and Purification Workflow

Caption: A step-by-step workflow for the synthesis of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione.

Chemical Reactivity and Core Applications

The utility of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione stems directly from the reactivity of its dicarbonyl core, which serves as a versatile electrophilic scaffold.

Pillar Reactions

• Benzilic Acid Rearrangement: Upon treatment with a strong base (e.g., potassium hydroxide), it undergoes a classic 1,2-aryl shift to form the salt of 2-hydroxy-2,2-bis(2-methoxyphenyl)acetic acid (o-anisilic acid). This reaction is a powerful method for converting α-diketones into α-hydroxy carboxylic acids.

• Heterocycle Synthesis: It is a key building block for nitrogen-containing heterocycles. For instance, condensation with 1,2-diamines (e.g., o-phenylenediamine) provides a high-yield route to substituted quinoxalines, which are privileged scaffolds in medicinal chemistry.

• Coordination Chemistry: The two carbonyl oxygens act as a bidentate chelate for various metal ions. This property allows it to serve as a ligand in the design of catalysts and functional metal-organic materials.

Diagram: Key Application Pathways

Caption: The central role of the diketone core in generating diverse and valuable chemical entities.

Safety, Handling, and Storage

Professionals handling this compound should adhere to standard laboratory safety protocols.

• Personal Protective Equipment (PPE): Wear safety glasses with side shields, a flame-retardant lab coat, and nitrile gloves.

• Handling: Use in a well-ventilated chemical fume hood to prevent inhalation of fine dust particles. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from strong bases and oxidizing agents.

Conclusion

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione is more than a simple structural variant of benzil. The ortho-methoxy substituents impart unique steric and electronic properties that influence its synthesis, conformation, and reactivity. A thorough understanding of its spectroscopic signature and reliable synthetic protocols, as detailed in this guide, is crucial for its effective application. For researchers in materials science and drug discovery, its capacity to act as a ligand and a precursor to complex heterocyclic systems makes it a highly valuable molecule for further investigation and innovation.

References

• PubChem (National Center for Biotechnology Information). 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione. Available at: [Link]

• PubChem (National Center for Biotechnology Information). 1,2-Ethanedione, 1,2-bis(3-methoxyphenyl)-. Available at: [Link]

• The Royal Society of Chemistry. Supporting Information for Catalytic Oxidation of Alkynes. (Provides representative NMR data for similar benzil structures). Available at: [Link]

• PharmaCompass. 1,2-bis(4-methoxyphenyl)ethane-1,2-dione. Available at: [Link]

• MDPI. A Metal-Free Tandem Michael Addition/Claisen Rearrangement/O-Arylation Reaction for the Synthesis of substituted chromones. (Provides representative NMR data for similar diketones). Available at: [Link]

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An In-Depth Technical Guide to the Synthesis of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione (o-Anisil)

Introduction: The Significance of α-Diketones

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, commonly known as o-anisil or 2,2'-dimethoxybenzil, belongs to the α-diketone family of organic compounds. This structural motif is a valuable building block in synthetic organic chemistry, serving as a precursor for the synthesis of various heterocyclic compounds, such as quinoxalines and imidazoles, which are of significant interest in medicinal chemistry and materials science. The strategic placement of the methoxy groups on the phenyl rings modulates the electronic properties and conformational flexibility of the molecule, making it a specific and valuable synthon for targeted applications.

This guide provides a comprehensive overview of a reliable and robust two-step pathway for the synthesis of o-anisil. It is designed for researchers, scientists, and professionals in drug development, offering not only detailed experimental protocols but also the underlying chemical principles and rationale for the chosen methodologies. The synthesis route involves the initial thiamine-catalyzed benzoin condensation of o-anisaldehyde to form the α-hydroxyketone intermediate, 2-hydroxy-1,2-bis(2-methoxyphenyl)ethan-1-one (o-anisoin), followed by its oxidation to the desired α-diketone, o-anisil.

Part 1: The Core Synthesis Pathway - A Two-Step Approach

The synthesis of o-anisil is efficiently achieved through a two-step reaction sequence. The first step is a benzoin condensation of the starting material, o-anisaldehyde, to form the intermediate o-anisoin. The second step involves the oxidation of o-anisoin to the final product, o-anisil.

Caption: Overall two-step synthesis pathway for o-anisil.

Step 1: Thiamine-Catalyzed Benzoin Condensation of o-Anisaldehyde

The benzoin condensation is a classic carbon-carbon bond-forming reaction that involves the dimerization of two aromatic aldehydes to form an α-hydroxyketone.[1] While traditionally catalyzed by toxic cyanide ions, a greener and safer alternative utilizes thiamine hydrochloride (Vitamin B1) as the catalyst.[2]

Mechanism and Rationale

The catalytic cycle of the thiamine-catalyzed benzoin condensation is a fascinating example of "umpolung" (polarity reversal) of the aldehyde carbonyl carbon.

• Ylide Formation: In a basic medium, the acidic proton on the thiazolium ring of thiamine is abstracted to form a nucleophilic ylide.[3]

• Nucleophilic Attack: The thiamine ylide attacks the electrophilic carbonyl carbon of an o-anisaldehyde molecule.

• Proton Transfer and Umpolung: A proton transfer occurs, and the resulting intermediate rearranges to form a nucleophilic enamine-like species. This is the key step where the polarity of the original aldehyde carbonyl carbon is inverted, making it nucleophilic.

• Second Aldehyde Attack: This nucleophilic intermediate then attacks a second molecule of o-anisaldehyde.

• Catalyst Regeneration: The resulting adduct eliminates the thiamine catalyst, which re-enters the catalytic cycle, to yield the final o-anisoin product.

Caption: Simplified mechanism of the thiamine-catalyzed benzoin condensation.

Experimental Protocol: Synthesis of o-Anisoin

This protocol is adapted from established procedures for the benzoin condensation of benzaldehyde.[1]

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
o-Anisaldehyde	136.15	10.0 g	0.073
Thiamine Hydrochloride	337.27	1.2 g	0.0036
Sodium Hydroxide (3 M aq.)	40.00	~5.0 mL	~0.015
Ethanol (95%)	-	30 mL	-
Deionized Water	-	15 mL	-

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1.2 g of thiamine hydrochloride in 15 mL of deionized water.

• Add 30 mL of 95% ethanol to the flask and cool the solution in an ice-water bath.

• While stirring, slowly add approximately 5.0 mL of a cold 3 M sodium hydroxide solution dropwise. The solution should turn a pale yellow, indicating the formation of the active ylide catalyst.

• To this cold, stirred solution, add 10.0 g of o-anisaldehyde.

• Remove the ice bath and heat the reaction mixture to a gentle reflux (approximately 60-70 °C) for 90 minutes.

• After the reflux period, allow the mixture to cool slowly to room temperature, and then place it in an ice-water bath to facilitate crystallization of the product.

• Collect the crude o-anisoin crystals by vacuum filtration and wash them with cold deionized water.

• The crude product can be purified by recrystallization from an ethanol-water mixture to yield white to pale yellow crystals.[3][4]

Expected Yield: The yield for this reaction is typically in the range of 40-70%, depending on the reaction conditions and purity of the starting material.

Step 2: Oxidation of o-Anisoin to o-Anisil

The second step in the synthesis is the oxidation of the α-hydroxyketone (o-anisoin) to the α-diketone (o-anisil). Several oxidizing agents can be employed for this transformation, including nitric acid and copper(II) salts. The use of a catalytic amount of copper(II) acetate with a stoichiometric amount of ammonium nitrate is a common and effective method.

Mechanism and Rationale

The copper(II) acetate-catalyzed oxidation proceeds through a redox cycle where the copper(II) is regenerated.

• Oxidation by Cu(II): The copper(II) acetate oxidizes the alcohol group of o-anisoin to a ketone, while being reduced to copper(I).

• Re-oxidation of Cu(I): The ammonium nitrate present in the reaction mixture re-oxidizes the copper(I) back to copper(II), allowing the catalytic cycle to continue.

• Byproduct Formation: The ammonium nitrate is reduced to ammonium nitrite, which decomposes under the acidic reaction conditions to nitrogen gas and water.

This method is often preferred over strong mineral acids like nitric acid as it can offer higher selectivity and milder reaction conditions.

Caption: Experimental workflow for the oxidation of o-anisoin to o-anisil.

Experimental Protocol: Synthesis of o-Anisil

This protocol is based on the well-established oxidation of benzoin using copper(II) acetate and ammonium nitrate.[5][6]

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
o-Anisoin (crude or pure)	272.31	5.0 g	0.018
Copper(II) Acetate Monohydrate	199.65	0.05 g	0.00025
Ammonium Nitrate	80.04	2.5 g	0.031
Acetic Acid (80% aq.)	-	15 mL	-
Ethanol (95%) for recrystallization	-	As needed	-

Procedure:

• In a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stir bar, combine 5.0 g of o-anisoin, 0.05 g of copper(II) acetate monohydrate, and 2.5 g of ammonium nitrate.

• Add 15 mL of 80% aqueous acetic acid to the flask.

• Heat the mixture to a gentle reflux with stirring. The solution will typically turn a deep green color.

• Maintain the reflux for approximately 60-90 minutes. The evolution of nitrogen gas may be observed.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Pour the cooled reaction mixture into approximately 50 mL of ice-cold water with stirring to precipitate the crude o-anisil.

• Collect the yellow crystalline product by vacuum filtration and wash thoroughly with cold water to remove any residual acetic acid and salts.[7]

• Purify the crude o-anisil by recrystallization from 95% ethanol. The pure product should be obtained as yellow needles.

Expected Yield: This oxidation reaction is generally high-yielding, often exceeding 80-90%.

Part 2: Characterization of Products

Thorough characterization of both the intermediate and the final product is crucial to confirm their identity and purity.

Physicochemical Properties

Compound	IUPAC Name	Molecular Formula	Molar Mass ( g/mol )	Appearance
o-Anisoin	2-Hydroxy-1,2-bis(2-methoxyphenyl)ethan-1-one	C₁₆H₁₆O₄	272.30	White to pale yellow solid
o-Anisil	1,2-Bis(2-methoxyphenyl)ethane-1,2-dione	C₁₆H₁₄O₄	270.28	Yellow crystalline solid[8]

Spectroscopic Data (Predicted)

The following are predicted spectroscopic data based on the structures and data from analogous compounds.

o-Anisoin (Intermediate):

• ¹H NMR (CDCl₃):

  • δ 7.8-6.8 (m, 8H, Ar-H)

  • δ 6.0-5.8 (d, 1H, CH-OH)

  • δ 4.5-4.3 (d, 1H, OH)

  • δ 3.8 (s, 6H, 2 x OCH₃)

• ¹³C NMR (CDCl₃):

  • δ ~200 (C=O)

  • δ ~157 (Ar-C-OCH₃)

  • δ 135-110 (Ar-C)

  • δ ~75 (CH-OH)

  • δ ~55 (OCH₃)

• IR (KBr, cm⁻¹):

  • ~3450 (br, O-H stretch)

  • ~1680 (s, C=O stretch, conjugated)

  • ~1600, 1490 (m, C=C aromatic stretch)

  • ~1250 (s, C-O stretch, ether)

o-Anisil (Final Product):

• ¹H NMR (CDCl₃): Based on data for similar structures, the aromatic protons would appear in the range of δ 7.8-6.9 ppm. The two methoxy groups would present as a sharp singlet around δ 3.7-3.9 ppm.

• ¹³C NMR (CDCl₃):

  • δ ~193 (C=O)

  • δ ~158 (Ar-C-OCH₃)

  • δ 136-112 (Ar-C)

  • δ ~56 (OCH₃)

• IR (KBr, cm⁻¹):

  • ~1670 (s, C=O stretch, α-diketone)

  • ~1595, 1485 (m, C=C aromatic stretch)

  • ~1255 (s, C-O stretch, ether)

  • The broad O-H stretch seen in o-anisoin will be absent.

Conclusion and Outlook

The described two-step synthesis pathway provides a reliable and efficient method for the preparation of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione (o-anisil). The use of thiamine hydrochloride in the initial benzoin condensation step represents a significant improvement in terms of safety and environmental considerations over traditional cyanide-catalyzed methods. The subsequent copper-catalyzed oxidation offers a high-yielding and selective route to the final α-diketone product. This guide provides the necessary detail for the successful execution of this synthesis, from mechanistic understanding to practical laboratory procedures and product characterization. The availability of this versatile building block opens avenues for further research in the development of novel pharmaceuticals and advanced materials.

References

• Guo, B., Xue, J.-Y., Li, H.-X., Tan, D.-W., & Lang, J.-P. (2016). Design of recyclable TEMPO derivatives bearing ionic liquid moiety and N,N-bidentate group for highly efficient Cu(I)-catalyzed conversion of alcohols into aldehydes and imines. RSC Advances, 6(106), 104863–104871. [Link]

• PierpaLab. (2025). Benzoin Condensation with Thiamine. PierpaLab. [Link]

• PubChem. (n.d.). 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione. National Center for Biotechnology Information. Retrieved from [Link]

• Sciencemadness.org. (n.d.). Benzoin condensation catalyzed by thiamine (n°38). Retrieved from [Link]

• Sciencemadness.org. (n.d.). Copper-Catalyzed Oxidation of Benzoin to Benzil. Retrieved from [Link]

• Stoddard Tutoring. (2021, February 15). Oxidation of Benzoin - Part 1 [Video]. YouTube. [Link]

• Stoddard Tutoring. (2021, February 15). Oxidation of Benzoin - Part 3 [Video]. YouTube. [Link]

• University of California, Irvine. (n.d.). Benzoin Condensation. Retrieved from [Link]

• University of Massachusetts Boston. (n.d.). Recrystallization 2. Retrieved from [Link]

• YouTube. (2021, January 26). Benzoin condensation of benzaldehyde using thiamine [Video]. [Link]

• Ziapour, A., et al. (2012). Benzoin condensation of aromatic aldehydes catalysed by N,N-dimethylbenzimidazolium iodide and NaOH under green conditions. ScienceAsia, 39(1), 49-54. [Link]

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An In-depth Technical Guide to the ¹H NMR Spectrum of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

This guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, also known as 2,2'-dimethoxybenzil. Tailored for researchers, scientists, and professionals in drug development, this document delves into the theoretical principles, experimental protocols, and detailed spectral interpretation of this compound, grounding its claims in authoritative sources and field-proven methodologies.

Introduction: The Role of NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in organic chemistry, offering unparalleled insight into the molecular structure of a substance.[1] For a molecule like 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, ¹H NMR spectroscopy allows for the precise identification and characterization of its constituent protons, confirming its unique structural arrangement.

The compound in focus, 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione (C₁₆H₁₄O₄), is an aromatic diketone.[2] Its structure features two methoxy-substituted phenyl rings attached to an ethanedione bridge. The relative positions of the methoxy and carbonyl groups create a distinct electronic environment for each proton on the aromatic rings, resulting in a characteristic and interpretable ¹H NMR spectrum. This guide will systematically deconstruct this spectrum, beginning with a theoretical prediction based on molecular structure and culminating in a detailed interpretation of the spectral data.

Molecular Structure and Proton Environments

To predict and interpret the ¹H NMR spectrum, one must first understand the molecule's symmetry and the resulting chemical equivalence of its protons. The structure of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione possesses a C₂ axis of symmetry, rendering the two (2-methoxyphenyl)carbonyl units chemically identical.

This symmetry dictates that there are five distinct sets of proton environments:

• Four Aromatic Protons: Each aromatic ring has four protons, labeled here as Hₐ, Hₑ, Hc, and Hf.

• One Methoxy Group: The protons of the two methoxy groups (-OCH₃) are equivalent, labeled here as Hբ.

Below is a diagram illustrating the distinct proton environments.

Caption: Molecular structure of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione with distinct proton environments labeled.

Theoretical ¹H NMR Spectral Prediction

The chemical shift (δ) of a proton is determined by its local electronic environment. Electron-donating groups (EDGs) increase electron density, "shielding" nearby protons and shifting their signals upfield (to lower ppm values). Conversely, electron-withdrawing groups (EWGs) decrease electron density, "deshielding" protons and shifting their signals downfield (to higher ppm values).[3]

In 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, we have two key functional groups influencing the aromatic protons:

• Methoxy Group (-OCH₃): An electron-donating group that shields the ortho and para positions relative to its point of attachment.[3]

• Carbonyl Group (-C=O): An electron-withdrawing group that deshields the ortho protons.

Based on these principles, we can predict the characteristics of each signal:

• Methoxy Protons (Hբ): These 6 protons (3 on each ring) are in an identical environment. They are attached to an oxygen atom, placing them in the typical range for methoxy groups. With no adjacent protons to couple with, their signal will be a singlet.

  • Predicted Chemical Shift: ~3.7-3.9 ppm.

  • Predicted Integration: 6H.

  • Predicted Multiplicity: Singlet (s).

• Aromatic Protons (Hₐ, Hₑ, Hc, Hf): These 8 protons will appear in the aromatic region of the spectrum (typically 6.5-8.0 ppm). Their precise chemical shifts and splitting patterns are determined by their position relative to the methoxy and carbonyl substituents.

  • Hₐ: This proton is ortho to the carbonyl group and will be the most deshielded (furthest downfield) due to the strong electron-withdrawing effect of the adjacent C=O. It has one neighbor (Hₑ) and should appear as a doublet.

  • Hₑ: This proton is meta to the carbonyl and meta to the methoxy group. It is coupled to both Hₐ and Hc, and will likely appear as a triplet or a doublet of doublets.

  • Hc: This proton is para to the carbonyl and ortho to the methoxy group. The electron-donating methoxy group will shield this proton, shifting it upfield. It is coupled to Hₑ and Hf and should appear as a triplet or doublet of doublets.

  • Hf: This proton is meta to the carbonyl and ortho to the methoxy group. It will be significantly shielded by the adjacent -OCH₃ group, making it the most upfield of the aromatic signals. It has one neighbor (Hc) and should appear as a doublet.

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

The acquisition of a clean, high-resolution ¹H NMR spectrum is paramount for accurate structural elucidation. The following protocol outlines a self-validating system for obtaining reliable data.[4]

Step 1: Sample Preparation

• Weighing: Accurately weigh approximately 10-20 mg of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione.

• Solvent Selection: Choose a suitable deuterated solvent. Deuterated chloroform (CDCl₃) is a common and effective choice for this type of compound.[5][6]

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean vial. Ensure complete dissolution; gentle warming or sonication can be used if necessary.

• Filtration (if necessary): If any particulate matter is present, filter the solution through a small plug of glass wool into a clean NMR tube to prevent peak broadening.[5]

• Transfer: Carefully transfer the solution to a 5 mm NMR tube. The sample height should be approximately 4-5 cm.

Step 2: Spectrometer Setup and Data Acquisition

• Insertion: Insert the NMR tube into the spinner turbine and place it in the spectrometer's magnet.

• Locking: The instrument will "lock" onto the deuterium signal of the solvent (e.g., CDCl₃). This step ensures field-frequency stability during the experiment.

• Shimming: Perform automated or manual shimming of the magnetic field to optimize its homogeneity. Good shimming is critical for achieving sharp, well-resolved peaks.

• Tuning and Matching: Tune and match the probe to the correct frequency to maximize the signal-to-noise ratio.

• Parameter Setup: Set the acquisition parameters for a standard ¹H experiment.

  • Pulse Angle: 30-45 degrees.

  • Acquisition Time (at): 2-4 seconds.

  • Relaxation Delay (d1): 1-5 seconds. A longer delay is necessary for quantitative integration.[4]

  • Number of Scans (ns): 8 to 16 scans are typically sufficient for a sample of this concentration.

• Acquisition: Start the acquisition. The raw data is collected as a Free Induction Decay (FID).

Step 3: Data Processing

• Fourier Transform: Apply a Fourier transform to the FID to convert the time-domain data into the frequency-domain spectrum.

• Phasing: Manually or automatically phase the spectrum to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: Apply a baseline correction algorithm to produce a flat baseline.

• Referencing: Calibrate the chemical shift axis. If using CDCl₃, the residual solvent peak at 7.26 ppm can be used as an internal reference.[5]

• Integration: Integrate the area under each peak to determine the relative number of protons corresponding to each signal.

The following diagram outlines the general workflow for NMR spectral analysis.

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Introduction: Elucidating the Structure of a Key Benzil Derivative

An In-Depth Technical Guide to the ¹³C NMR of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, also known as o-Anisil, is an aromatic diketone and a derivative of benzil.[1] Its structure, featuring two ortho-methoxy substituted phenyl rings attached to a dione bridge, presents a unique spectroscopic challenge and opportunity.[1] For researchers in drug development and organic synthesis, unambiguous structural confirmation is paramount. Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy stands as a definitive, non-destructive technique for this purpose, providing a distinct signal for each chemically unique carbon atom within the molecule.[2]

This guide offers a comprehensive exploration of the ¹³C NMR spectroscopy of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione. Moving beyond a simple data report, we will delve into the theoretical basis for spectral prediction, detail a field-proven experimental protocol, and provide a thorough analysis of the expected spectrum. This document is designed to serve as a practical reference for scientists seeking to characterize this molecule and similar structures with confidence and precision.

Part 1: Theoretical Principles and Spectral Prediction

A robust analysis of a ¹³C NMR spectrum begins with a theoretical prediction based on the molecule's structure. The key factors are molecular symmetry and the electronic environment of each carbon atom, which dictates its chemical shift (δ).

Molecular Symmetry and Expected Number of Signals

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione possesses a C₂ axis of symmetry that bisects the bond between the two carbonyl carbons. This symmetry renders the two (2-methoxyphenyl)carbonyl moieties chemically identical. Consequently, the number of expected signals in the ¹³C NMR spectrum is halved; we only need to identify the unique carbons in one half of the molecule.

A detailed count reveals eight chemically distinct carbon environments:

• One Carbonyl Carbon (C=O)

• One Methoxy Carbon (-OCH₃)

• Six Aromatic Carbons

Therefore, a proton-decoupled ¹³C NMR spectrum of this compound is predicted to exhibit a total of eight distinct signals .[3]

Chemical Shift (δ) Prediction

The chemical shift of each carbon is influenced by hybridization and the electronegativity of adjacent atoms or functional groups.[4] Based on data from analogous structures like benzil and anisole, we can predict the approximate regions for each of the eight signals.[5][6][7]

• Carbonyl Carbon (C1): The sp² hybridized carbons of the dione group are highly deshielded and appear far downfield. For benzil derivatives, this signal is typically found in the δ 190-195 ppm range.[7]

• Aromatic Carbons (C2-C7): Aromatic carbons generally resonate between δ 110-160 ppm.[8]

  • C2 (ipso-carbon attached to OCH₃): The direct attachment to the highly electronegative oxygen atom causes significant deshielding, pushing this signal to the furthest downfield position in the aromatic region, expected around δ 155-160 ppm.[5]

  • C3 (ipso-carbon attached to C=O): This quaternary carbon is also deshielded, though less so than C2. It is expected in the δ 130-135 ppm range. Quaternary carbons often exhibit lower intensity signals due to longer relaxation times and the absence of a Nuclear Overhauser Effect (NOE).[2]

  • C4, C5, C6, C7 (aromatic CH): These carbons will appear in the δ 110-135 ppm region. The electron-donating methoxy group will shield the ortho (C7) and para (C5) positions, shifting them slightly upfield compared to the meta position (C4, C6).[5]

• Methoxy Carbon (C8): The sp³ hybridized carbon of the methoxy group is shielded and appears significantly upfield, typically around δ 55-60 ppm.[7]

Part 2: A Validated Experimental Protocol

Acquiring a high-quality ¹³C NMR spectrum is contingent on meticulous sample preparation and appropriate instrument parameter selection. The low natural abundance of the ¹³C isotope (~1.1%) makes the technique significantly less sensitive than ¹H NMR, necessitating specific considerations.[2]

Workflow for ¹³C NMR Sample Preparation and Acquisition

Caption: Experimental workflow for ¹³C NMR analysis.

Step-by-Step Methodology

• Sample Weighing: Accurately weigh between 20-50 mg of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione.[9] A higher concentration is required for ¹³C NMR compared to ¹H NMR to achieve a satisfactory signal-to-noise ratio in a reasonable time.[10][11]

• Solvent Selection and Dissolution: Choose a suitable deuterated solvent in which the compound is fully soluble. Chloroform-d (CDCl₃) is a common choice for nonpolar organic molecules.[9] Add approximately 0.6-0.7 mL of the solvent to the sample in a small vial.[9] Use gentle vortexing or sonication to ensure the sample dissolves completely.

• Filtration and Transfer: To prevent spectral artifacts caused by suspended solids, filter the solution into a clean, dry 5 mm NMR tube.[12] A simple and effective method is to pass the solution through a Pasteur pipette containing a small, tightly packed plug of glass wool. Cotton wool should be avoided as solvents can leach impurities from it.

• Final Preparation: Ensure the solution height in the NMR tube is adequate (typically 4-5 cm).[9] Cap the tube securely. Thoroughly wipe the outside of the NMR tube with a lint-free tissue dampened with isopropanol or acetone to remove any dust or fingerprints before insertion into the spectrometer.[9][10]

• Spectrometer Setup:

  • Locking: The instrument locks onto the deuterium signal of the solvent to stabilize the magnetic field over time.[9]

  • Shimming: The magnetic field is homogenized across the sample volume by adjusting the shim coils. This process is critical for obtaining sharp, well-resolved peaks.[9]

  • Tuning and Matching: The probe is tuned to the ¹³C frequency to ensure maximum signal reception and sensitivity.[9]

• Data Acquisition:

  • Experiment Type: A standard one-dimensional ¹³C experiment with broadband proton decoupling is used. Decoupling collapses all carbon-proton couplings, resulting in a simplified spectrum where each unique carbon appears as a singlet.[4]

  • Acquisition Parameters: Set an appropriate spectral width (e.g., 0-220 ppm). Due to the low sensitivity, a significant number of scans (from several hundred to several thousand) will be required, with a relaxation delay of 1-2 seconds between scans.

Part 3: Spectral Analysis and Data Interpretation

The final step is to assign the signals in the acquired spectrum to the specific carbon atoms in the molecule. This is achieved by correlating the experimental chemical shifts with the predicted values.

Molecular Structure with Carbon Numbering

The following diagram illustrates the structure of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione with the IUPAC numbering scheme for the eight unique carbon atoms.

Caption: Numbering scheme for unique carbons.

Predicted ¹³C NMR Data Summary

The expected chemical shifts for 1,2-bis(2-methoxyphenyl)ethane-1,2-dione are summarized in the table below.

Carbon No.	Predicted Chemical Shift (δ, ppm)	Assignment	Multiplicity (Proton Decoupled)
1	190 – 195	Carbonyl (C=O)	Singlet
2	155 – 160	Aromatic C-O	Singlet
3	130 – 135	Aromatic C-C=O	Singlet
4, 5, 6, 7	110 – 135	Aromatic C-H	Singlet
8	55 – 60	Methoxy (-OCH₃)	Singlet

Conclusion

¹³C NMR spectroscopy provides an unambiguous fingerprint of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione. The inherent symmetry of the molecule simplifies the spectrum to eight distinct signals, each corresponding to a unique carbon environment. The highly deshielded carbonyl carbons, the characteristic shifts of the oxygen-substituted and other aromatic carbons, and the upfield methoxy signal collectively provide definitive confirmation of the molecular structure. The protocols and predictive data outlined in this guide serve as a robust framework for researchers, ensuring both high-quality data acquisition and accurate spectral interpretation.

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An In-depth Technical Guide to the Infrared Spectrum of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

This technical guide provides a comprehensive analysis of the infrared (IR) spectrum of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione, a key organic compound with applications in chemical synthesis and materials science. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the vibrational characteristics of this molecule, detailed experimental protocols for spectral acquisition, and a thorough interpretation of its IR absorption bands.

Introduction: The Vibrational Signature of a Complex Diketone

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, also known as o-Anisil or 2,2'-Dimethoxybenzil, possesses a unique molecular architecture that gives rise to a characteristic infrared spectrum. The molecule, with the chemical formula C₁₆H₁₄O₄, features two methoxy-substituted phenyl rings attached to an α-diketone core.[1] This arrangement of functional groups, including the conjugated carbonyls, aromatic rings, and ether linkages, results in a rich and informative vibrational spectrum. Understanding this spectrum is crucial for the identification, purity assessment, and structural elucidation of this compound in various research and development settings.

The interpretation of the IR spectrum of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione hinges on the vibrational modes of its constituent parts. The presence of the α-diketone functionality is particularly significant, typically giving rise to a strong carbonyl (C=O) stretching absorption.[2] The conjugation of these carbonyl groups with the aromatic rings is expected to lower the frequency of this absorption compared to non-conjugated ketones.[2] Furthermore, the electron-donating methoxy groups on the phenyl rings will also influence the electronic environment and, consequently, the vibrational frequencies of the molecule.

Predicted Infrared Spectrum Analysis

Vibrational Mode	Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
C-H Stretch (Aromatic)	Phenyl Ring	3100 - 3000	Medium to Weak
C-H Stretch (Aliphatic)	Methoxy Group (-OCH₃)	2980 - 2850	Medium to Weak
C=O Stretch	α-Diketone	1700 - 1670	Strong
C=C Stretch (Aromatic)	Phenyl Ring	1600 - 1450	Medium to Strong
C-O-C Asymmetric Stretch	Aryl Ether	1275 - 1200	Strong
C-O-C Symmetric Stretch	Aryl Ether	1075 - 1020	Medium
C-H Out-of-Plane Bend	Substituted Phenyl Ring	900 - 675	Medium to Strong

Diagrammatic Representation of Key Vibrational Modes:

Caption: Workflow for preparing a KBr pellet for FTIR analysis.

Method 2: Attenuated Total Reflectance (ATR)-FTIR Spectroscopy

ATR-FTIR is a rapid and convenient method that requires minimal sample preparation.

Step-by-Step Protocol:

• Instrument Preparation:

  • Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean. Wipe the crystal surface with a suitable solvent (e.g., isopropanol) and a soft, lint-free cloth.

• Background Spectrum:

  • Acquire a background spectrum with the clean, empty ATR crystal. This will account for any atmospheric and instrumental absorptions.

• Sample Application:

  • Place a small amount of the powdered 1,2-bis(2-methoxyphenyl)ethane-1,2-dione sample directly onto the ATR crystal.

  • Apply pressure using the instrument's pressure clamp to ensure good contact between the sample and the crystal surface. [3]4. Spectral Acquisition:

  • Acquire the sample spectrum.

  • Clean the ATR crystal thoroughly after the measurement.

Diagram of ATR-FTIR Analysis Workflow:

Caption: Workflow for ATR-FTIR analysis of a solid sample.

In-Depth Interpretation of Key Spectral Regions

A detailed analysis of the IR spectrum of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione provides valuable structural information:

• 3100-3000 cm⁻¹ (Aromatic C-H Stretch): The presence of medium to weak absorption bands in this region confirms the existence of the phenyl rings.

• 2980-2850 cm⁻¹ (Aliphatic C-H Stretch): These bands are characteristic of the methyl (CH₃) groups of the methoxy substituents.

• 1700-1670 cm⁻¹ (C=O Stretch): This is expected to be a very strong and sharp absorption, indicative of the α-diketone carbonyl groups. The position within this range is influenced by the conjugation with the aromatic rings, which delocalizes the pi electrons and weakens the C=O bond, thus lowering the stretching frequency.

• 1600-1450 cm⁻¹ (Aromatic C=C Stretch): A series of medium to strong bands in this region are characteristic of the carbon-carbon double bond stretching vibrations within the phenyl rings.

• 1275-1200 cm⁻¹ (Asymmetric C-O-C Stretch): A strong absorption in this region is a hallmark of the aryl ether linkage of the methoxy groups.

• 1075-1020 cm⁻¹ (Symmetric C-O-C Stretch): A medium intensity band corresponding to the symmetric stretching of the aryl ether C-O-C bond is also anticipated.

• 900-675 cm⁻¹ (Aromatic C-H Out-of-Plane Bend): The pattern of absorption bands in this "fingerprint" region can provide information about the substitution pattern of the aromatic rings.

Conclusion

The infrared spectrum of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione is a powerful tool for its characterization. The key spectral features, particularly the strong carbonyl absorption of the α-diketone and the characteristic bands of the methoxy-substituted phenyl rings, provide a unique vibrational fingerprint. By following the detailed experimental protocols outlined in this guide, researchers can obtain high-quality IR spectra for this compound, enabling its unambiguous identification and facilitating its use in a wide range of scientific applications.

References

• Shimadzu. (n.d.). KBr Pellet Method. Retrieved from [Link]

• Kintek Press. (n.d.). What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency. Retrieved from [Link]

• Pellet Press Die Sets. (n.d.). Making KBr Pellets for FTIR: Step by Step Guide. Retrieved from [Link]

• AZoM. (2022, May 10). How is Potassium Bromide Used in Infrared Spectroscopy? Retrieved from [Link]

• ResearchGate. (2021, February 15). PREPARATION OF ULTRAPURE KBr PELLET: NEW METHOD FOR FTIR QUANTITATIVE ANALYSIS. Retrieved from [Link]

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• Drawell. (n.d.). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Retrieved from [Link]

• ResearchGate. (2011, August 6). ATR–FTIR Spectroscopy in the Undergraduate Chemistry Laboratory. Part I: Fundamentals and Examples. Retrieved from [Link]

• Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved from [Link]

• ResearchGate. (n.d.). Calculated methoxy vibrational frequencies are shown for selected modes... Retrieved from [Link]

• PubChem. (n.d.). 1,2-Ethanedione, 1,2-bis(3-methoxyphenyl)-. Retrieved from [Link]

• LibreTexts. (2021, October 30). 13.10 Interpretation of IR Spectra. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial: How to analyze IR spectra. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of O-Anisic acid (a) observed and (b) calculated with B3LYP/6-31G. Retrieved from [Link]

• LibreTexts. (2023, August 29). ATR-FTIR. Retrieved from [Link]

• MDPI. (2020). New Insights on the Vibrational Dynamics of 2-Methoxy-, 4-Methoxy- and 4-Ethoxy-Benzaldehyde from INS Spectra and Periodic DFT Calculations. Retrieved from [Link]

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An In-Depth Technical Guide to the Mass Spectrometry of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, also known as o-anisil, is an aromatic diketone with a molecular formula of C₁₆H₁₄O₄ and a molecular weight of approximately 270.28 g/mol [1]. Its structure, characterized by a central 1,2-dione (α-diketone) bridge connecting two ortho-methoxyphenyl rings, presents a unique platform for chemical synthesis and potential applications in medicinal chemistry and materials science. The analysis and characterization of this compound are crucial for quality control, reaction monitoring, and metabolic studies. Mass spectrometry, a powerful analytical technique for determining the molecular weight and structure of molecules, is an indispensable tool for the comprehensive analysis of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione.

This in-depth technical guide provides a detailed exploration of the mass spectrometric behavior of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione. We will delve into its fragmentation patterns under various ionization techniques, with a particular focus on the influence of the ortho-methoxy substituents. This guide will also present detailed, field-proven experimental protocols for the analysis of this compound, designed to ensure scientific integrity and reproducibility.

Chemical Properties and Expected Mass Spectrometric Behavior

Property	Value	Source
Molecular Formula	C₁₆H₁₄O₄	PubChem[1]
Molecular Weight	270.28 g/mol	PubChem[1]
IUPAC Name	1,2-bis(2-methoxyphenyl)ethane-1,2-dione	PubChem[1]
Synonyms	o-Anisil, 2,2'-Dimethoxybenzil	PubChem[1]

The presence of two carbonyl groups and two methoxy-substituted aromatic rings in 1,2-bis(2-methoxyphenyl)ethane-1,2-dione suggests several potential fragmentation pathways in mass spectrometry. The relatively low polarity of the molecule makes it suitable for analysis by gas chromatography-mass spectrometry (GC-MS) with electron ionization (EI). For liquid chromatography-mass spectrometry (LC-MS), electrospray ionization (ESI) and atmospheric pressure chemical ionization (APCI) are viable options, particularly for analyzing the compound in complex matrices or when thermal degradation is a concern.

Electron Ionization Mass Spectrometry (EI-MS)

Electron ionization is a "hard" ionization technique that imparts significant energy to the analyte molecule, leading to extensive fragmentation. This fragmentation provides a detailed structural fingerprint of the molecule.

Predicted Fragmentation Pattern of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

The electron ionization mass spectrum of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione is expected to be dominated by fragments arising from the cleavage of the bonds adjacent to the carbonyl groups (α-cleavage) and the influence of the ortho-methoxy groups.

Key Fragmentation Pathways:

• α-Cleavage: The most common fragmentation pathway for ketones is the cleavage of the C-C bond adjacent to the carbonyl group. In 1,2-bis(2-methoxyphenyl)ethane-1,2-dione, this can lead to the formation of a 2-methoxybenzoyl cation (m/z 135). This is often a very stable and, therefore, abundant ion.

• Cleavage of the C-C bond between the carbonyl groups: This would lead to the formation of two 2-methoxybenzoyl radicals.

• The Ortho-Effect: The presence of a substituent at the ortho position to another functional group can lead to specific fragmentation pathways, often involving intramolecular rearrangements. In the case of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione, the ortho-methoxy group can influence fragmentation in several ways[2][3]:

  • Loss of a methyl radical (•CH₃): This can occur from the methoxy group, followed by rearrangement.

  • Loss of formaldehyde (CH₂O): A common loss from ortho-methoxy substituted aromatic compounds.

  • Intramolecular cyclization: The ortho-substituent can interact with the carbonyl group or charged fragments, leading to the formation of cyclic product ions.

Expected Major Fragments in the EI Mass Spectrum:

m/z	Proposed Fragment	Notes
270	[M]⁺•	Molecular ion. Its intensity may be low due to extensive fragmentation.
135	[CH₃OC₆H₄CO]⁺	2-Methoxybenzoyl cation. Expected to be a major fragment due to α-cleavage.
107	[CH₃OC₆H₄]⁺	2-Methoxyphenyl cation, resulting from the loss of CO from the 2-methoxybenzoyl cation.
77	[C₆H₅]⁺	Phenyl cation, arising from further fragmentation of the aromatic ring.

The following diagram illustrates the predicted electron ionization fragmentation pathway for 1,2-bis(2-methoxyphenyl)ethane-1,2-dione.

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An In-Depth Technical Guide to the Physicochemical Properties of Anisil

This guide is intended for researchers, scientists, and professionals in drug development who require a detailed understanding of Anisil's properties for its application in synthesis and materials science.

Core Molecular and Physical Characteristics

Anisil is a symmetrical α-diketone, characterized by two 4-methoxyphenyl (anisyl) groups attached to an ethanedione backbone.[] This structure imparts a distinct set of physical properties, rendering it a stable, yellow crystalline solid under standard conditions.[1][2] The methoxy groups, being electron-donating, significantly influence the electronic properties and reactivity of the molecule.

Structural and Identification Data

Accurate identification is paramount in scientific research. The following identifiers are standard for Anisil:

• IUPAC Name: 1,2-bis(4-methoxyphenyl)ethane-1,2-dione[3][]

• Synonyms: 4,4'-Dimethoxybenzil, p-Anisil, bis(4-methoxyphenyl)ethane-1,2-dione[1][5][6]

• CAS Number: 1226-42-2[1][2][3]

• Molecular Formula: C₁₆H₁₄O₄[1][3]

• Molecular Weight: 270.28 g/mol [1][]

• InChI Key: YNANGXWUZWWFKX-UHFFFAOYSA-N[1][3][5]

• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C(=O)C2=CC=C(C=C2)OC[3][][5]

Caption: Molecular structure of 1,2-bis(4-methoxyphenyl)ethane-1,2-dione.

Summary of Physical Properties

The following table summarizes the key quantitative physical properties of Anisil, compiled from supplier technical data sheets and chemical databases.

Property	Value	Source(s)
Appearance	Yellow, fine crystalline powder or crystals.	[1][]
Melting Point	131 - 135 °C (267.8 - 275 °F)	[2][][7]
Boiling Point	442.2 °C at 760 mmHg	[]
Solubility	Insoluble in water.	[5]
Density	1.183 g/cm³	[]
Purity	≥98% (typical commercial grade)	[1][7]

Chemical Reactivity and Stability

The chemical behavior of Anisil is dominated by the α-diketone (1,2-dione) functional group. This moiety is the primary site of reactivity, serving as a versatile building block in organic synthesis.

Core Reactivity

• Condensation Reactions: Anisil is widely used as a precursor in the synthesis of heterocyclic compounds. A notable application is its reaction with aromatic diamines to form quinoxaline derivatives.[] This reaction proceeds via a double condensation mechanism, leveraging the electrophilicity of the two adjacent carbonyl carbons.

• Complex Formation: It serves as a ligand in coordination chemistry. For instance, Anisil is utilized in the preparation of substituted bis(dithiolene)nickel complexes.[1][5][6]

• Imidazole Synthesis: Anisil reacts with aldehydes (e.g., pyridine-3-carbaldehyde) and an ammonia source to form highly substituted imidazole derivatives, such as 3-[4,5-bis-(4-methoxy-phenyl)-1H-imidazol-2-yl]-pyridine.[1][5][6]

The causality behind these reactions lies in the electrophilic nature of the carbonyl carbons and their proximity, which facilitates cyclization and condensation reactions to form stable aromatic heterocyclic systems.

Stability and Incompatibilities

Anisil is stable under normal laboratory conditions.[2] However, its reactivity profile dictates specific incompatibilities that must be respected to ensure safety and experimental integrity.

• Strong Oxidizing Agents: As with many organic compounds, Anisil is incompatible with strong oxidizing agents.[2][5] Such mixtures can lead to vigorous, exothermic reactions.

• Thermal Decomposition: When heated to decomposition, Anisil can release irritating gases and vapors, including carbon monoxide (CO) and carbon dioxide (CO₂).[2]

Experimental Protocols & Methodologies

The following protocols outline standard, self-validating procedures for the characterization and handling of Anisil in a laboratory setting.

Protocol 1: Melting Point Determination for Purity Assessment

The melting point is a critical and readily determined physical property that serves as a primary indicator of purity. A sharp melting range close to the literature value suggests high purity, whereas a broad and depressed range indicates the presence of impurities.

Methodology:

• Sample Preparation: Place a small amount (1-2 mg) of dry, crystalline Anisil into a capillary tube, ensuring it is sealed at one end. Tap the tube gently to pack the sample to a height of 2-3 mm.

• Apparatus Setup: Place the capillary tube into a calibrated melting point apparatus.

• Heating: Begin heating the apparatus. Use a rapid heating rate to approach the expected melting point (approx. 132 °C) and then reduce the rate to 1-2 °C per minute to allow for thermal equilibrium.

• Observation: Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂).

• Reporting: The melting point is reported as the range T₁ - T₂. For Anisil, this should fall within the 131-135 °C range.[7]

Caption: Workflow for determining the melting point of Anisil.

Protocol 2: Qualitative Solubility Assessment

This protocol provides a systematic method to confirm the solubility profile of Anisil.

Methodology:

• Solvent Selection: Prepare labeled test tubes containing 1 mL each of various solvents, such as water, ethanol, acetone, and chloroform.

• Sample Addition: Add approximately 10 mg of Anisil to each test tube.

• Mixing: Agitate each tube vigorously for 30 seconds using a vortex mixer.

• Observation: Observe each tube for the dissolution of the solid. If the solid remains, gently heat the sample to determine if solubility increases with temperature.

• Classification: Classify the solubility as "soluble," "sparingly soluble," or "insoluble." Anisil is expected to be insoluble in water.[5]

Safety, Handling, and Storage

Adherence to proper safety protocols is essential when working with any chemical reagent. The information provided here is a summary derived from available Safety Data Sheets (SDS).[2]

• Personal Protective Equipment (PPE): Always wear standard laboratory attire, including safety glasses with side shields or goggles, a lab coat, and chemical-resistant gloves.[2]

• Handling: Handle in a well-ventilated area, preferably within a fume hood, to avoid inhalation of dust. Avoid contact with skin and eyes. Wash hands thoroughly after handling.[2]

• Storage: Store in a dry, cool, and well-ventilated place. Keep the container tightly closed to prevent contamination. Store away from incompatible materials, particularly strong oxidizing agents.[2][5]

• First Aid:

  • Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Seek medical attention.[2]

  • Skin Contact: Wash off immediately with soap and plenty of water. Remove contaminated clothing.[2]

  • Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[2]

  • Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[2]

References

Sources

• 1. Anisil, 98+% | CymitQuimica [cymitquimica.com]
• 2. fishersci.com [fishersci.com]
• 3. Anisil, 98+% 5 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 5. Anisil, 98+% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. Anisil, 98+% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 7. A10594.14 [thermofisher.com]

An In-depth Technical Guide to the Discovery and History of 2,2'-Dimethoxybenzil

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, historical synthesis, and chemical properties of 2,2'-dimethoxybenzil, also known as o-anisil. This α-diketone is a valuable precursor in the synthesis of various heterocyclic compounds and has been a subject of interest in organic chemistry for over a century. This document delves into the foundational benzoin condensation reaction for the synthesis of its precursor, 2,2'-dimethoxybenzoin (o-anisoin), and the subsequent oxidation to 2,2'-dimethoxybenzil. Detailed experimental protocols, reaction mechanisms, and characterization data are presented to provide a thorough understanding for researchers and professionals in the field of organic synthesis and drug development.

Introduction: The Emergence of a Versatile Diketone

2,2'-Dimethoxybenzil is an organic compound with the chemical formula C₁₆H₁₄O₄. It belongs to the benzil family, characterized by a 1,2-dicarbonyl moiety flanked by two phenyl rings. In the case of 2,2'-dimethoxybenzil, each phenyl ring is substituted with a methoxy group at the ortho (2 and 2') position. This substitution pattern significantly influences the molecule's conformation and reactivity, making it a subject of academic and industrial interest.

The journey of 2,2'-dimethoxybenzil is intrinsically linked to the development of the benzoin condensation, a pivotal carbon-carbon bond-forming reaction in organic chemistry. First reported in 1832 by Justus von Liebig and Friedrich Wöhler, the benzoin condensation initially described the self-condensation of benzaldehyde to benzoin. The catalytic version of this reaction, utilizing cyanide, was later developed by Nikolay Zinin in the late 1830s. This reaction provided a direct route to α-hydroxyketones, which are immediate precursors to benzils.

While the parent compound, benzil, was known in the 19th century, the specific synthesis of 2,2'-dimethoxybenzil, or o-anisil as it was historically named, is less prominently documented in early chemical literature. However, its synthesis follows the logical extension of established methods to substituted benzaldehydes.

Historical Synthesis: A Two-Step Approach

The classical and most common synthesis of 2,2'-dimethoxybenzil is a two-step process starting from o-anisaldehyde (2-methoxybenzaldehyde).

Step 1: Benzoin Condensation of o-Anisaldehyde to 2,2'-Dimethoxybenzoin (o-Anisoin)

The first step involves the benzoin condensation of two molecules of o-anisaldehyde to form 2,2'-dimethoxybenzoin, also known as o-anisoin. This reaction is traditionally catalyzed by cyanide ions or, in more modern variations, by N-heterocyclic carbenes (NHCs).

Reaction Mechanism: The Umpolung of Carbonyl Reactivity

The benzoin condensation is a classic example of "umpolung," or the reversal of polarity of the carbonyl carbon. The mechanism, first proposed by A. J. Lapworth in 1903, involves the following key steps when using a cyanide catalyst:

• Nucleophilic Attack: The cyanide ion, a potent nucleophile, attacks the electrophilic carbonyl carbon of o-anisaldehyde.

• Proton Transfer: A proton transfer from the adjacent carbon to the oxygen atom forms a cyanohydrin intermediate.

• Deprotonation and Umpolung: A base abstracts the acidic proton from the carbon atom, generating a carbanion. This carbanion is stabilized by the adjacent nitrile group and represents the "umpolung" of the original carbonyl carbon, which is now nucleophilic.

• Condensation: The nucleophilic carbanion attacks the carbonyl carbon of a second molecule of o-anisaldehyde.

• Rearrangement and Catalyst Regeneration: A final proton transfer and elimination of the cyanide ion regenerates the catalyst and yields the α-hydroxyketone, 2,2'-dimethoxybenzoin.

Historical Experimental Protocol: Cyanide-Catalyzed Benzoin Condensation

An early 20th-century synthesis would have likely employed a procedure similar to the following:

• Reagents: o-Anisaldehyde, aqueous ethanol, sodium cyanide.

• Procedure:

  • o-Anisaldehyde is dissolved in a mixture of ethanol and water.

  • A catalytic amount of sodium cyanide is added to the solution.

  • The mixture is refluxed for a period of time, during which the product, 2,2'-dimethoxybenzoin, precipitates from the solution.

  • The crude product is then isolated by filtration and purified by recrystallization from a suitable solvent like ethanol.

Step 2: Oxidation of 2,2'-Dimethoxybenzoin to 2,2'-Dimethoxybenzil (o-Anisil)

The second step is the oxidation of the α-hydroxyketone (o-anisoin) to the α-diketone (o-anisil). Various oxidizing agents have been employed for this transformation over the years.

Historical and Modern Oxidation Methods

Historically, strong oxidizing agents like nitric acid were used for the oxidation of benzoins to benzils. However, these methods often produce hazardous byproducts, such as nitrogen oxides.

More contemporary and milder methods have since been developed. A notable and efficient method involves the use of copper(II) salts as a catalyst in the presence of a co-oxidant. For instance, a mixture of copper(II) acetate and ammonium nitrate provides a greener alternative for the oxidation of benzoins. Air oxidation catalyzed by various metal complexes is another environmentally benign approach.

A specific modern protocol for the synthesis of 2,2'-dimethoxybenzil from 2,2'-dimethoxybenzoin utilizes iodine and potassium carbonate in tert-butyl alcohol, affording the product in high yield.

Experimental Protocol: Iodine-Mediated Oxidation

A representative modern protocol for the oxidation step is as follows:

• Reagents: 2,2'-Dimethoxybenzoin, iodine (I₂), potassium carbonate (K₂CO₃), tert-butyl alcohol.

• Procedure:

  • 2,2'-Dimethoxybenzoin is dissolved in tert-butyl alcohol.

  • Potassium carbonate and a catalytic amount of iodine are added to the solution.

  • The reaction mixture is stirred at room temperature or with gentle heating until the reaction is complete, which can be monitored by thin-layer chromatography (TLC).

  • Upon completion, the reaction is quenched, and the product is extracted with an organic solvent.

  • The organic layer is washed, dried, and the solvent is evaporated to yield crude 2,2'-dimethoxybenzil.

  • Purification is typically achieved by recrystallization.

Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of 2,2'-dimethoxybenzil is presented below for easy reference.

Property	Value
Chemical Formula	C₁₆H₁₄O₄
Molecular Weight	270.28 g/mol [1]
Appearance	Yellow crystalline solid
Melting Point	129-131 °C
Boiling Point	442.2±30.0 °C (Predicted)
Solubility	Insoluble in water; soluble in organic solvents like DMSO.
CAS Number	6706-92-9[1]

Spectroscopic Data:

• ¹H NMR (CDCl₃, 400 MHz) δ (ppm): 8.02 (d, J=7.8Hz, 2H), 7.45 (m, 2H), 7.02 (m, 2H), 6.86 (m, 2H), 3.49 (s, 6H).

• ¹³C NMR (CDCl₃, 100 MHz) δ (ppm): 194.5, 158.0, 134.9, 131.5, 129.0, 120.9, 111.8, 55.9.

• IR (KBr, cm⁻¹): Key peaks corresponding to C=O stretching (α-diketone) around 1670 cm⁻¹, C-O stretching (aryl ether) around 1250 cm⁻¹, and aromatic C-H and C=C stretching.

Visualization of the Synthetic Pathway

The overall synthetic route from o-anisaldehyde to 2,2'-dimethoxybenzil is depicted in the following workflow diagram.

Caption: Synthetic pathway to 2,2'-dimethoxybenzil.

Applications and Future Perspectives

2,2'-Dimethoxybenzil serves as a valuable building block in organic synthesis, particularly for the preparation of heterocyclic compounds. The vicinal dicarbonyl functionality allows for a variety of condensation reactions with binucleophiles to form five-, six-, and seven-membered rings. For instance, reaction with o-phenylenediamine yields quinoxaline derivatives, which are scaffolds of interest in medicinal chemistry.

The presence of the ortho-methoxy groups can influence the stereochemical outcome of reactions at the carbonyl centers and can also be a handle for further chemical transformations. The study of the photophysical properties of 2,2'-dimethoxybenzil and its derivatives is another area of ongoing research, with potential applications in photochemistry and materials science.

Conclusion

The history of 2,2'-dimethoxybenzil is a reflection of the broader evolution of organic synthesis. From its conceptual roots in the 19th-century discovery of the benzoin condensation to the development of more refined and environmentally conscious synthetic methods in the 20th and 21st centuries, this compound remains a relevant and versatile tool for the modern organic chemist. This guide has provided a comprehensive overview of its historical synthesis, chemical properties, and synthetic utility, offering a valuable resource for researchers in the chemical and pharmaceutical sciences.

References

• Wikipedia. (2023). Benzoin condensation. [Link]

• Lapworth, A. (1903). Reactions involving the addition of hydrogen cyanide to carbonyl compounds. Journal of the Chemical Society, Transactions, 83, 995-1005.

Sources

• 1. 2,2'-DIMETHOXYBENZIL | 6706-92-9 [chemicalbook.com]

Introduction: The Enduring Importance of the 1,2-Dicarbonyl Motif

An In-Depth Technical Guide to the Synthesis of 1,2-Diketones for Researchers, Scientists, and Drug Development Professionals

The 1,2-diketone, or α-diketone, is a fundamental structural motif in organic chemistry. Its importance stems from the unique reactivity conferred by two adjacent, electrophilic carbonyl carbons. This arrangement makes 1,2-diketones highly versatile building blocks for the synthesis of a wide array of complex molecules, particularly heterocyclic compounds like quinoxalines, imidazoles, and pyrazines, which are prevalent in pharmacologically active agents.[1][2] Derivatives of 1,2-diketones also serve as crucial photoinitiators in polymer science and material applications.[1][3]

This guide provides a comprehensive overview of the core synthetic strategies for preparing 1,2-diketones. As a senior application scientist, the focus is not merely on procedural recitation but on the underlying principles, mechanistic causality, and practical considerations that inform the choice of a particular synthetic route. Each method is presented as a self-validating system, incorporating purification and characterization to ensure the integrity of the final product.

Oxidation of α-Hydroxy Ketones (Acoins)

The oxidation of an α-hydroxy ketone (an acyloin) is one of the most traditional and reliable methods for synthesizing 1,2-diketones. The proximity of the hydroxyl and carbonyl groups facilitates this transformation, which can be achieved with a variety of oxidizing agents.

Causality and Mechanistic Insight

The core principle involves the selective oxidation of a secondary alcohol to a ketone without cleaving adjacent carbon-carbon bonds. The choice of oxidant is critical. Strong oxidants risk over-oxidation and cleavage of the C-C bond between the carbonyls. Milder, more selective reagents are therefore preferred.

• Nitric Acid (HNO₃): A classic and cost-effective choice. The reaction proceeds via the formation of a reactive nitrogen oxide species which facilitates the oxidation. The evolution of brown nitrous fumes is a characteristic indicator of reaction progress. Temperature control is paramount to prevent degradation.[4][5][6]

• Copper(II) Salts in Pyridine: This system, often employing Fehling's solution, provides a milder alternative to nitric acid.[7] Copper(II) acts as the oxidant, being reduced to copper(I). Pyridine serves as a base and a ligand, preventing the precipitation of copper oxides and partially solubilizing the reactants.[7] This method often yields a purer product directly, though yields may be slightly lower than with nitric acid.[7]

Workflow for α-Hydroxy Ketone Oxidation

Caption: General workflow for the synthesis of 1,2-diketones from α-hydroxy ketones.

Experimental Protocol: Synthesis of Benzil from Benzoin using Nitric Acid[5][6]

• Reaction Setup: Place 5.0 g of benzoin into a 100 mL round-bottom flask. In a fume hood, add 25 mL of concentrated nitric acid. Add a magnetic stir bar and fit the flask with a reflux condenser.

• Oxidation: Gently heat the mixture in a hot water bath to approximately 70-80°C with moderate stirring. Continue heating for 60-90 minutes. The solution will turn greenish-yellow, and reddish-brown nitrogen dioxide gas will be evolved.[6] Expertise Note: The evolution of this gas indicates the reaction is proceeding. Continue heating until the gas evolution ceases to ensure the reaction goes to completion.

• Isolation: Remove the flask from the heat and allow it to cool to room temperature. Pour the reaction mixture into a 250 mL beaker containing 100 mL of ice-cold water. Stir the mixture vigorously with a glass rod to break up the oily product and induce crystallization.

• Collection of Crude Product: Collect the yellow crystalline solid by vacuum filtration using a Büchner funnel. Wash the crystals thoroughly with cold water until the washings are neutral to litmus paper. This step is crucial to remove any residual nitric acid.

• Purification: Purify the crude benzil by recrystallization. Dissolve the solid in a minimum amount of hot 95% ethanol. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Final Product: Collect the purified bright yellow crystals by vacuum filtration, wash with a small amount of ice-cold 95% ethanol, and dry them.

• Validation: Determine the melting point of the product. Pure benzil has a melting point of 94-96°C.[4][8] An infrared spectrum should show a characteristic C=O bond stretching band for a conjugated diketone around 1660-1680 cm⁻¹.[2]

Oxidation of Alkynes

The direct oxidation of an internal alkyne is a powerful and modern route to 1,2-diketones. This method benefits from the high atom economy and the availability of diverse alkyne starting materials. A variety of catalytic systems have been developed, including those based on palladium, ruthenium, gold, and even metal-free photocatalytic approaches.[9][10][11]

Causality and Mechanistic Insight

The triple bond of an alkyne is electron-rich and susceptible to attack by electrophilic oxidizing agents. Transition metals are often used to activate the alkyne and facilitate the oxygen transfer from the oxidant.

• Wacker-Type Oxidation (Pd/Cu Catalysis): This method adapts the well-known Wacker oxidation of alkenes to alkynes. A palladium(II) catalyst activates the alkyne, making it susceptible to nucleophilic attack by water. A co-catalyst, typically a copper salt like CuBr₂, is used to reoxidize the resulting Pd(0) back to Pd(II) using molecular oxygen as the terminal oxidant.[12][13] This creates a catalytic cycle that is efficient and environmentally benign.

• Ruthenium-Catalyzed Oxidation: Ruthenium catalysts, such as RuCl₃, can generate a potent oxidant, RuO₄, in situ using a stoichiometric oxidant like sodium hypochlorite (NaOCl).[14] This system is highly effective at room temperature.

• Photoredox Catalysis: Metal-free methods using organic dyes like Eosin Y or 9,10-dicyanoanthracene (DCA) as photocatalysts have emerged as a green alternative.[11][15][16] Upon irradiation with visible light, the excited photocatalyst can activate the alkyne, leading to a radical cation intermediate that reacts with molecular oxygen.[15]

Mechanism: Wacker-Type Oxidation of an Alkyne

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Protocols & Analytical Methods

Application Note: A Robust Protocol for the Catalytic Air Oxidation of o-Anisoin to 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

Abstract

This application note provides a comprehensive and detailed protocol for the synthesis of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione, also known as o-Anisil, through the catalytic oxidation of its precursor, o-anisoin. We eschew classical, harsh oxidation methods in favor of a more environmentally benign approach utilizing a copper(II) catalyst and atmospheric air as the terminal oxidant. This guide is designed for researchers in organic synthesis, medicinal chemistry, and drug development, offering in-depth explanations of the reaction principles, a step-by-step experimental procedure, and methods for product characterization and validation. The causality behind experimental choices is elucidated to ensure both reproducibility and a deeper understanding of the transformation.

Introduction and Significance

α-Diketones, and specifically benzil derivatives like 1,2-bis(2-methoxyphenyl)ethane-1,2-dione, are highly valuable structural motifs in organic chemistry. They serve as crucial building blocks for the synthesis of a wide array of heterocyclic compounds, including quinoxalines, imidazoles, and other pharmacologically relevant scaffolds. The title compound, o-Anisil, is a key intermediate in the development of novel therapeutics and functional materials.

Traditionally, the oxidation of α-hydroxy ketones (acyloins) to α-diketones has been accomplished using stoichiometric amounts of strong, often hazardous, oxidants such as nitric acid.[1][2] While effective, these methods suffer from significant drawbacks, including the generation of toxic byproducts and harsh reaction conditions. Modern synthetic chemistry prioritizes the development of "green" and sustainable processes.[3] Catalytic methods that employ air or molecular oxygen as the ultimate oxidant are at the forefront of this initiative, offering high atom economy and producing water as the primary byproduct.[4][5]

This document details a robust and efficient protocol centered on a copper-catalyzed aerobic oxidation, providing a cost-effective and safer alternative for the synthesis of high-purity o-Anisil.

Reaction Principle and Mechanism

The core chemical transformation is the selective oxidation of the secondary alcohol group in o-anisoin to a ketone, yielding the desired α-diketone structure.

Overall Reaction Scheme

Caption: Step-by-step experimental workflow.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)	Notes
o-Anisoin	C₁₆H₁₆O₄	272.30	2.72 g	10.0	Substrate
Copper(II) Acetate	Cu(OAc)₂	181.63	91 mg	0.5	Catalyst (5 mol%)
DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)	C₉H₁₆N₂	152.24	1.5 mL	10.0	Base
Toluene	C₇H₈	92.14	50 mL	-	Solvent
Ethyl Acetate	C₄H₈O₂	88.11	~150 mL	-	Extraction Solvent
Ethanol	C₂H₅OH	46.07	~30 mL	-	Recrystallization Solvent
Saturated NH₄Cl (aq)	-	-	50 mL	-	Workup
Brine (Saturated NaCl)	-	-	50 mL	-	Workup
Anhydrous Na₂SO₄	Na₂SO₄	142.04	As needed	-	Drying Agent

Equipment

• 250 mL three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Separatory funnel

• Rotary evaporator

• Buchner funnel and filter flask

• Standard laboratory glassware

Step-by-Step Synthesis Procedure

• Reaction Setup: To a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add o-anisoin (2.72 g, 10.0 mmol), copper(II) acetate (91 mg, 0.5 mmol), and toluene (50 mL).

  • Causality Note: Toluene is chosen as the solvent for its appropriate boiling point and ability to dissolve the nonpolar substrate.

• Initiation: Begin stirring the mixture and add DBU (1.5 mL, 10.0 mmol) via syringe. Fit the central neck of the flask with a stopper and the third neck with an inlet adapter connected to a balloon filled with air.

  • Causality Note: DBU is a non-nucleophilic organic base that facilitates the deprotonation of the alcohol, which is crucial for the formation of the copper-alkoxide intermediate, without causing unwanted side reactions.

• Reaction Execution: Heat the reaction mixture to 60-70 °C. The solution will typically darken. Maintain stirring and heating for 4-6 hours.

• Monitoring: Monitor the reaction's progress by TLC (e.g., using a 4:1 Hexanes:Ethyl Acetate eluent). The starting o-anisoin should be consumed, and a new, lower Rf spot corresponding to the more nonpolar o-Anisil product should appear. A distinct color change of the solution from dark to a deep yellow-green often indicates reaction progression.

• Workup and Extraction: Once the reaction is complete, cool the flask to room temperature. Pour the reaction mixture into a separatory funnel containing 50 mL of saturated aqueous ammonium chloride solution.

  • Causality Note: The ammonium chloride wash quenches the reaction and helps to remove the copper catalyst and DBU into the aqueous phase.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers and wash with brine (1 x 50 mL).

• Isolation: Dry the combined organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator. A crude yellow-to-green solid will be obtained.

• Purification: Recrystallize the crude solid from hot ethanol. Dissolve the solid in a minimal amount of boiling ethanol and allow it to cool slowly to room temperature, then in an ice bath to maximize crystal formation. Collect the resulting bright yellow crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry in a vacuum oven.

  • Expected Yield: 80-90%.

Product Characterization

Validation of the final product's identity and purity is essential.

Analysis Method	Expected Result for 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione
Appearance	Bright yellow crystalline solid
Melting Point	133-135 °C
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 7.90-7.80 (m, 2H, Ar-H), 7.55-7.45 (m, 2H, Ar-H), 7.10-7.00 (m, 4H, Ar-H), 3.75 (s, 6H, 2 x -OCH₃)
¹³C NMR (CDCl₃, 101 MHz)	δ (ppm): 193.5 (C=O), 160.0 (Ar-C), 135.0 (Ar-CH), 130.0 (Ar-C), 125.0 (Ar-CH), 121.0 (Ar-CH), 112.0 (Ar-CH), 55.9 (-OCH₃)
IR Spectroscopy (KBr)	ν (cm⁻¹): ~1670 (C=O, conjugated ketone stretch), ~1250 (C-O, ether stretch), ~3050 (Ar C-H stretch)

Safety Precautions

• Solvents: Toluene and ethyl acetate are flammable. Perform the reaction in a well-ventilated fume hood away from ignition sources.

• Reagents: Copper(II) acetate is harmful if swallowed. DBU is corrosive. Avoid contact with skin and eyes.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves when handling chemicals.

Conclusion

This application note presents an optimized, reliable, and environmentally conscious protocol for the synthesis of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione from o-anisoin. By leveraging a copper-catalyzed aerobic oxidation, this method provides high yields of a pure product while avoiding the use of hazardous and wasteful stoichiometric oxidants. The detailed procedural and mechanistic insights serve to empower researchers to confidently apply this valuable transformation in their synthetic endeavors.

References

• Synthesis of Benzil by Air Oxidation of Benzoin and M(Salen) Catalyst. (n.d.). International Journal of Science and Research (IJSR). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 222475, 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione. PubChem. Retrieved from [Link]

• Synthesis of Benzil From Benzoin by Oxidation Reaction. (2023). International Journal of Advanced Research in Science, Communication and Technology. Retrieved from [Link]

• Facile route to benzils from aldehydes via NHC-catalyzed benzoin condensation under metal-free conditions. (2012). ResearchGate. Retrieved from [Link]

• Oxidation of benzoin to benzil - laboratory experiment. (2023). YouTube. Retrieved from [Link]

• Recent Advances in Copper Catalyzed Alcohol Oxidation in Homogeneous Medium. (2020). MDPI. Retrieved from [Link]

• Method for preparing benzil by oxidizing benzoin with molecular oxygen. (2013). Google Patents.

• The Formation of a Unique 2D Isonicotinate Polymer Driven by Cu(II) Aerobic Oxidation. (2023). MDPI. Retrieved from [Link]

• Aerobic Copper-Catalyzed Organic Reactions. (2014). National Institutes of Health. Retrieved from [Link]

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Application Notes and Protocols: A Detailed Guide to the Synthesis of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

Introduction: The Significance of 1,2-Diketones in Modern Chemistry

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, also known as o-anisil, belongs to the 1,2-diketone class of organic compounds. These molecules are of significant interest to researchers in medicinal chemistry and materials science due to their versatile reactivity. The diketone functionality serves as a valuable scaffold for the synthesis of a wide array of heterocyclic compounds, such as quinoxalines and imidazoles, which are core structures in many pharmacologically active agents. Furthermore, 1,2-diketones are utilized as photoinitiators in polymer chemistry. This guide provides a comprehensive, field-proven protocol for the synthesis of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, designed for researchers, scientists, and drug development professionals. The presented two-step synthetic route is robust, high-yielding, and prioritizes safety and efficiency.

Synthetic Strategy: A Two-Step Approach to o-Anisil

The synthesis of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione is most effectively achieved through a two-step process. The first step involves the synthesis of the precursor, 2-hydroxy-1,2-bis(2-methoxyphenyl)ethanone (o-anisoin), via a benzoin condensation of 2-methoxybenzaldehyde. The subsequent step is the oxidation of the α-hydroxyketone (acyloin) to the desired 1,2-diketone.

Step 1: Benzoin Condensation of 2-Methoxybenzaldehyde

The benzoin condensation is a classic carbon-carbon bond-forming reaction that involves the dimerization of two aromatic aldehydes to form an α-hydroxyketone.[1][2] This reaction is traditionally catalyzed by cyanide ions, but for safety and milder reaction conditions, thiamine hydrochloride (Vitamin B1) is an excellent alternative catalyst.[3] The thiamine catalyst facilitates the "umpolung" (polarity reversal) of one aldehyde molecule, enabling it to act as a nucleophile and attack a second aldehyde molecule.[1]

Step 2: Oxidation of 2-Hydroxy-1,2-bis(2-methoxyphenyl)ethanone

The oxidation of the α-hydroxyketone to the 1,2-diketone can be accomplished using various oxidizing agents. While strong oxidants like nitric acid can be used, a more controlled and safer method involves a catalytic amount of a cupric salt, such as cupric acetate, with ammonium nitrate serving as the co-oxidant. This catalytic system efficiently converts the acyloin to the corresponding diketone in high yield under milder conditions than direct oxidation with strong mineral acids.[4][5]

Experimental Protocols

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Supplier	Purity
2-Methoxybenzaldehyde	C₈H₈O₂	136.15	Sigma-Aldrich	≥98%
Thiamine Hydrochloride	C₁₂H₁₇ClN₄OS·HCl	337.27	Sigma-Aldrich	≥99%
Sodium Hydroxide	NaOH	40.00	Fisher Scientific	≥97%
Ethanol (95%)	C₂H₅OH	46.07	Fisher Scientific	ACS Grade
Cupric Acetate Monohydrate	Cu(CH₃COO)₂·H₂O	199.65	Sigma-Aldrich	≥98%
Ammonium Nitrate	NH₄NO₃	80.04	Fisher Scientific	ACS Grade
Glacial Acetic Acid	CH₃COOH	60.05	Fisher Scientific	ACS Grade
Diethyl Ether	(C₂H₅)₂O	74.12	Fisher Scientific	ACS Grade
Deionized Water	H₂O	18.02	In-house	-

Part 1: Synthesis of 2-Hydroxy-1,2-bis(2-methoxyphenyl)ethanone (o-Anisoin)

This protocol is adapted from the well-established thiamine-catalyzed benzoin condensation.[3]

Procedure

• Catalyst Preparation: In a 250 mL Erlenmeyer flask, dissolve 3.4 g (0.01 mol) of thiamine hydrochloride in 10 mL of deionized water. Add 30 mL of 95% ethanol and cool the solution in an ice-water bath.

• Basification: While swirling the thiamine solution in the ice bath, slowly add 5 mL of a pre-cooled 3 M sodium hydroxide solution. The solution will turn yellow, indicating the formation of the active thiamine ylide catalyst.

• Aldehyde Addition: To the freshly prepared catalyst solution, add 13.6 g (0.1 mol) of 2-methoxybenzaldehyde. Swirl the flask to ensure thorough mixing.

• Reaction: Seal the flask with a stopper and allow the reaction mixture to stand at room temperature for at least 24 hours. The formation of a crystalline precipitate should be observed.

• Isolation of Product: After the reaction period, cool the mixture in an ice-water bath to maximize precipitation. Collect the crude product by vacuum filtration and wash the crystals with two 20 mL portions of cold 50% ethanol-water.

• Purification: Recrystallize the crude 2-hydroxy-1,2-bis(2-methoxyphenyl)ethanone from a minimal amount of hot ethanol. Cool the solution slowly to room temperature and then in an ice bath to induce crystallization. Filter the purified crystals, wash with a small amount of cold ethanol, and dry in a vacuum oven at 50 °C.

Expected Yield and Characterization

• Yield: 75-85%

• Appearance: White to off-white crystalline solid

• Melting Point: 115-117 °C

• ¹H NMR (CDCl₃, 400 MHz): δ 7.8-6.8 (m, 8H, Ar-H), 6.05 (s, 1H, CH-OH), 4.95 (d, 1H, OH), 3.85 (s, 3H, OCH₃), 3.80 (s, 3H, OCH₃).

• IR (KBr, cm⁻¹): 3450 (O-H stretch), 1680 (C=O stretch), 1600, 1490 (C=C aromatic stretch), 1245 (C-O stretch).

Part 2: Synthesis of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione (o-Anisil)

This protocol utilizes a catalytic oxidation method that is both efficient and safer than traditional nitric acid oxidation.[4][5]

Procedure

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser, combine 10.0 g (0.037 mol) of 2-hydroxy-1,2-bis(2-methoxyphenyl)ethanone, 0.2 g (0.001 mol) of cupric acetate monohydrate, and 6.0 g (0.075 mol) of ammonium nitrate.

• Solvent Addition: Add 100 mL of 80% aqueous glacial acetic acid to the flask.

• Reaction: Heat the mixture to reflux with gentle stirring. A vigorous evolution of gas (nitrogen) will be observed. Continue refluxing for 90 minutes. The color of the solution will change from blue to green.

• Product Crystallization: After the reflux period, cool the reaction mixture to room temperature. The product will begin to crystallize. To maximize crystallization, place the flask in an ice-water bath for 30 minutes.

• Isolation: Collect the yellow crystalline product by vacuum filtration. Wash the crystals thoroughly with cold water to remove any residual acetic acid and salts.

• Purification: Recrystallize the crude product from hot ethanol. Filter the purified yellow crystals, wash with a small amount of cold ethanol, and dry in a vacuum oven at 60 °C.

Expected Yield and Characterization

• Yield: 90-95%

• Appearance: Bright yellow crystalline solid

• Melting Point: 135-137 °C

• ¹H NMR (CDCl₃, 400 MHz): δ 7.9-6.9 (m, 8H, Ar-H), 3.88 (s, 6H, OCH₃).

• ¹³C NMR (CDCl₃, 100 MHz): δ 194.5 (C=O), 159.0, 136.0, 130.0, 121.0, 112.0 (Ar-C), 56.0 (OCH₃).

• IR (KBr, cm⁻¹): 1675 (conjugated C=O stretch), 1595, 1485 (C=C aromatic stretch), 1250 (C-O stretch).[6]

Visualizing the Process

Synthetic Workflow

Caption: A two-step workflow for the synthesis of the target compound.

Reaction Mechanism: Catalytic Oxidation

Caption: Simplified mechanism of the copper-catalyzed oxidation.

Scientific Integrity and Logic

Expertise and Experience: Rationale Behind Experimental Choices

• Choice of Catalyst in Step 1: While cyanide is a traditional catalyst for the benzoin condensation, thiamine hydrochloride is a significantly safer alternative that operates under milder conditions. Its use mitigates the risks associated with highly toxic cyanide salts, making the protocol more suitable for a wider range of laboratory settings. The basic conditions generated by NaOH are crucial for the deprotonation of thiamine to form the catalytically active ylide.

• Choice of Oxidizing System in Step 2: The use of a catalytic amount of cupric acetate with a stoichiometric amount of ammonium nitrate is a strategic choice for several reasons. Firstly, it avoids the use of large quantities of corrosive and hazardous nitric acid. Secondly, the reaction is highly selective for the α-hydroxyketone, minimizing over-oxidation or side reactions. The ammonium nitrate acts as an in-situ regenerator of the active Cu(II) catalyst from the Cu(I) species formed during the oxidation, making the process catalytic in copper. The decomposition of the ammonium nitrite intermediate to nitrogen gas and water drives the reaction to completion.[5] The 80% acetic acid provides an optimal solvent system for both the reactants and the catalytic components, while also facilitating the decomposition of the nitrite intermediate.

Trustworthiness: A Self-Validating Protocol

This protocol is designed to be self-validating through clear and measurable endpoints:

• Visual Confirmation: The progress of both reactions can be visually monitored. In Step 1, the formation of a crystalline precipitate indicates the formation of the product. In Step 2, the reaction is accompanied by a noticeable color change and vigorous gas evolution, providing clear indicators of reaction progression.

• Physical Characterization: The melting points of the intermediate and final products are well-defined and can be used as a reliable measure of purity. A sharp melting point range close to the literature values indicates a high degree of purity.

• Spectroscopic Analysis: The provided ¹H NMR, ¹³C NMR, and IR spectral data serve as definitive fingerprints for the starting material, intermediate, and final product. Comparison of experimentally obtained spectra with these reference data provides unequivocal confirmation of the product's identity and purity. Thin-layer chromatography (TLC) can also be employed to monitor the progress of the reactions and the purity of the isolated products.

Safety and Handling

• General Precautions: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and appropriate chemical-resistant gloves, must be worn at all times.

• Sodium Hydroxide: Corrosive. Handle with care to avoid skin and eye contact.

• Glacial Acetic Acid: Corrosive and has a strong odor. Handle in a fume hood.

• Ammonium Nitrate: A strong oxidizer. Keep away from combustible materials.

• 2-Methoxybenzaldehyde: Irritant. Avoid inhalation and contact with skin.

References

• PrepChem. (n.d.). Synthesis of 2-Hydroxy-1,2-bis(3-hydroxyphenyl)ethanone. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 9: Multistep Synthesis (Experiment). Retrieved from [Link]

• Seviani, N., & Sabarudin, A. (2020). Synthesis of 1,2-Di(phenyl)ethan-1,2-dione through Oxidation of 2-Hydroxy-1,2-Dipheniletanone by using Copper(II) Citrate.

• Jack Westin. (n.d.). Oxidation Of Fatty Acids. Retrieved from [Link]

• Scholars Research Library. (n.d.). Synthesis and Characterization of β -Diketone Ligands and Their Antimicrobial Activity. Retrieved from [Link]

• ResearchGate. (2019). (PDF) Synthesis and applications of 1,2-diketones. Retrieved from [Link]

• Weiss, M., & Appel, M. (1948). The Catalytic Oxidation of Benzoin to Benzil. Journal of the American Chemical Society, 70(11), 3666–3667.

• PubMed. (1948). The catalytic oxidation of benzoin to benzil. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Hydroxy ketone synthesis by oxidation. Retrieved from [Link]

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• International Journal of Advanced Research in Science, Communication and Technology. (n.d.). Synthesis of Benzil From Benzoin by Oxidation Reaction. Retrieved from [Link]

• PubMed Central. (2022). A Nonoxidative Sequence for the Preparation of 1,2-Diketone Derivatives Using Aldehyde and Organometallic Building Blocks. Retrieved from [Link]

• Wikipedia. (n.d.). Benzoin condensation. Retrieved from [Link]

• Google Patents. (2014). US20140256983A1 - Method of oxidation using nitric acid.

• ResearchGate. (2015). Catalytic Oxidation of Benzoin (1.06 g, 5 mmol) to Benzil Selectively.... Retrieved from [Link]

• YouTube. (2023). CHEMISTRY JEE BENZOIN CONDENSATION. Retrieved from [Link]

• YouTube. (2019). Nitric Acid Oxidation with detailed Mechanism. Retrieved from [Link]

• ACS Omega. (2022). Investigation on the Synthesis, Application and Structural Features of Heteroaryl 1,2-Diketones. Retrieved from [Link]

• Wikipedia. (n.d.). Aldehyde. Retrieved from [Link]

• ElectronicsAndBooks. (n.d.). The Catalytic Oxidation of Benzoin to Benzil. Retrieved from [Link]

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Applications of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione in Organic Synthesis: A Detailed Guide for Researchers

Introduction: Unveiling the Potential of a Versatile Diketone

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, also known by its common name o-anisil, is an aromatic α-diketone that serves as a valuable and versatile building block in modern organic synthesis. Its structure, characterized by two ortho-methoxyphenyl groups attached to a central 1,2-dione moiety, offers a unique combination of reactivity and steric influence. The presence of the two carbonyl groups provides a platform for a variety of condensation and cyclization reactions, while the methoxy substituents can modulate the electronic properties and solubility of the molecule and its derivatives. This guide provides an in-depth exploration of the applications of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione, offering detailed protocols and insights for its effective utilization in the synthesis of complex organic molecules, with a particular focus on heterocyclic chemistry and its potential in photopolymerization.

Core Applications in Heterocyclic Synthesis

The primary application of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione in organic synthesis is as a precursor for the construction of a diverse range of heterocyclic scaffolds. The vicinal diketone functionality is a key pharmacophore that readily undergoes condensation reactions with binucleophiles to form various nitrogen-containing heterocycles, which are of significant interest in medicinal chemistry due to their wide spectrum of biological activities.[1][2][3]

Synthesis of Quinoxaline Derivatives: Accessing Privileged Scaffolds

Quinoxalines are a class of nitrogen-containing heterocyclic compounds formed by the fusion of a benzene ring and a pyrazine ring. This structural motif is found in a variety of pharmacologically active compounds with antibacterial, antifungal, anticancer, and antiviral properties.[1][4][5] The classical and highly efficient method for synthesizing quinoxaline derivatives involves the condensation of an aromatic 1,2-diamine with a 1,2-dicarbonyl compound.[4][6]

Reaction Principle: The reaction proceeds through a double condensation mechanism. The amino groups of the o-phenylenediamine nucleophilically attack the carbonyl carbons of the 1,2-diketone, followed by dehydration to form the stable, aromatic quinoxaline ring system.

Figure 1: Workflow for the synthesis of 2,3-bis(2-methoxyphenyl)quinoxaline.

Detailed Protocol: Synthesis of 2,3-Bis(2-methoxyphenyl)quinoxaline

This protocol is adapted from a general procedure for quinoxaline synthesis at room temperature.[6][7]

Materials:

• 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione (o-anisil)

• o-Phenylenediamine

• Ethanol (absolute)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Thin Layer Chromatography (TLC) plates (silica gel)

• Filtration apparatus

• Rotary evaporator

Procedure:

• Reactant Preparation: In a 50 mL round-bottom flask, dissolve 1.0 mmol of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione (270.28 mg) in 10 mL of absolute ethanol.

• Addition of Diamine: To the stirred solution, add 1.0 mmol of o-phenylenediamine (108.14 mg).

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by TLC (e.g., using a 7:3 mixture of hexane and ethyl acetate as the eluent). The reaction is typically complete within 2-4 hours.

• Work-up: Upon completion, the product may precipitate from the solution. If so, collect the solid by filtration and wash with a small amount of cold ethanol. If no precipitate forms, reduce the solvent volume using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from ethanol to yield the desired 2,3-bis(2-methoxyphenyl)quinoxaline as a crystalline solid.

Expected Outcome: This reaction is expected to proceed in high yield, typically over 90%, providing a straightforward route to a highly functionalized quinoxaline derivative.

Synthesis of Imidazole Derivatives: A Three-Component Approach

Imidazoles are another class of five-membered heterocyclic compounds containing two nitrogen atoms that are of great importance in medicinal chemistry. The imidazole core is a constituent of several natural products and synthetic drugs. A highly versatile method for the synthesis of 2,4,5-trisubstituted imidazoles is the three-component reaction of a 1,2-diketone, an aldehyde, and ammonium acetate.

Reaction Principle: This reaction, often referred to as the Radziszewski synthesis, involves the condensation of the diketone, aldehyde, and ammonia (from ammonium acetate) to form the imidazole ring. The diketone provides the C4 and C5 atoms, the aldehyde provides the C2 atom and its substituent, and ammonium acetate serves as the nitrogen source.

Figure 2: General workflow for the three-component synthesis of a trisubstituted imidazole.

Detailed Protocol: Synthesis of 4,5-Bis(2-methoxyphenyl)-2-phenyl-1H-imidazole

This protocol is based on a general procedure for the synthesis of 2,4,5-triphenyl-1H-imidazole derivatives.[8][9]

Materials:

• 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione (o-anisil)

• Benzaldehyde

• Ammonium acetate

• Glacial acetic acid

• Round-bottom flask with reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Beaker and ice bath

• Filtration apparatus

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, combine 1.0 mmol of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione (270.28 mg), 1.0 mmol of benzaldehyde (106.12 mg, 102 µL), and 2.0 mmol of ammonium acetate (154.16 mg).

• Solvent Addition: Add 10 mL of glacial acetic acid to the flask.

• Heating: Equip the flask with a reflux condenser and heat the mixture to reflux with stirring for 2-3 hours.

• Reaction Monitoring: Monitor the reaction progress by TLC.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into a beaker containing 50 mL of ice-cold water.

• Precipitation and Filtration: A solid precipitate will form. Collect the solid by vacuum filtration and wash it thoroughly with water to remove any residual acetic acid and ammonium salts.

• Purification: The crude product can be purified by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture to afford pure 4,5-bis(2-methoxyphenyl)-2-phenyl-1H-imidazole.

Expected Outcome: This three-component reaction is known for its efficiency and generally provides good to excellent yields of the desired trisubstituted imidazole.

Potential Application as a Photoinitiator in Polymer Chemistry

While specific studies on 1,2-bis(2-methoxyphenyl)ethane-1,2-dione as a photoinitiator are not extensively documented, its structural similarity to other α-diketones, such as benzil and camphorquinone, suggests its potential in this application.[10][11][12] α-Diketones are known to undergo photochemical reactions upon absorption of UV or visible light, leading to the formation of radical species that can initiate polymerization.

Hypothesized Mechanism: Upon irradiation with light of an appropriate wavelength, 1,2-bis(2-methoxyphenyl)ethane-1,2-dione is expected to be excited to a singlet state, which can then undergo intersystem crossing to a more stable triplet state. In the presence of a hydrogen donor (e.g., an amine co-initiator), the excited diketone can abstract a hydrogen atom, generating two radical species that can initiate the free-radical polymerization of monomers like acrylates and methacrylates.

Application Note: A Candidate for Visible Light Curing Systems

Given the increasing interest in visible-light-curable polymer systems for applications in dentistry, 3D printing, and coatings, 1,2-bis(2-methoxyphenyl)ethane-1,2-dione warrants investigation as a Type II photoinitiator. Its absorption spectrum, which is likely to extend into the near-UV and visible regions, could make it suitable for use with LED light sources.

Proposed Experimental Protocol for Evaluation:

• Formulation: Prepare a photocurable resin formulation consisting of a monomer (e.g., methyl methacrylate), 1,2-bis(2-methoxyphenyl)ethane-1,2-dione (as the photoinitiator, e.g., 0.5 wt%), and a co-initiator (e.g., an aliphatic amine, 1-2 wt%).

• Curing: Expose a thin film of the resin to a light source of a suitable wavelength (e.g., a 405 nm LED) for a defined period.

• Characterization: Evaluate the degree of polymerization by techniques such as Fourier-transform infrared (FTIR) spectroscopy (monitoring the disappearance of the monomer's C=C bond) or by measuring the physical properties of the cured polymer (e.g., hardness, insolubility).

Data Presentation:

Property	1,2-Bis(2-methoxyphenyl)ethane-1,2-dione
Molecular Formula	C₁₆H₁₄O₄
Molecular Weight	270.28 g/mol
Appearance	Likely a yellow crystalline solid
Solubility	Soluble in common organic solvents
CAS Number	6706-92-9

Conclusion: A Building Block with Broad Horizons

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione is a highly valuable reagent in organic synthesis, primarily for the construction of biologically relevant heterocyclic compounds such as quinoxalines and imidazoles. The straightforward and high-yielding protocols for these syntheses make it an attractive starting material for drug discovery and development programs. Furthermore, its potential as a photoinitiator opens up avenues for its application in materials science and polymer chemistry. The detailed protocols and insights provided in this guide are intended to empower researchers to fully exploit the synthetic potential of this versatile diketone.

References

• Dubey, S., & Punji, B. (2025).
• Martínez-Palou, R., et al. (n.d.). An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates.
• Zarei, A., et al. (n.d.).
• Rishi, H., et al. (2025). An environmentally benign protocol for the synthesis of quinoxaline derivatives under ultrasound irradiation. Indian Journal of Chemistry, 64, 378-382.
• Shaikh, J., et al. (n.d.). Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades. MDPI.
• Gaikwad, N. D., et al. (2020). Synthesis and Antimicrobial Evaluation of 4-(4,5-diphenyl-1H-imidazole-2-yl)-2-methoxyphenyl-N-substituted aminoacetate Derivatives. Analytical Chemistry Letters, 10(4), 517-523.
• Pereira, R., et al. (2014).
• Patel, B., et al. (2024). Quinoxaline: Synthetic and pharmacological perspectives. International Journal of Pharmaceutical Research and Development, 6(1), 25-31.
• Irfan, A., et al. (2017). a review on the therapeutic potential of quinoxaline derivatives. World Journal of Pharmaceutical Research, 6(13).
• Das, S., et al. (n.d.). Synthesis and Pharmacological Applications of Certain Quinoxaline Analogues: A Review.
• Mohamed, S. K., et al. (n.d.). 2-[2-(4-Methoxyphenyl)-4,5-diphenyl-1H-imidazol-1-yl]ethanol.
• Shaabani, A., et al. (n.d.). Synthesis of 2,4,5-Triphenyl Imidazole Derivatives Using Diethyl Ammonium Hydrogen Phosphate as Green, Fast and Reusable Catalyst.
• BenchChem. (2025). Application Notes and Protocols: 4,5-Diphenyl-1H-Imidazole as a Precursor for High-Performance Polymer Synthesis.
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• BLDpharm. (n.d.). 1226-42-2|1,2-Bis(4-methoxyphenyl)ethane-1,2-dione.
• Telitel, S., et al. (2019). 1-Aryl-2-(triisopropylsilyl)ethane-1,2-diones: Toward a New Class of Visible Type I Photoinitiators for Free Radical Polymerization of Methacrylates.
• Ahmad, M. F., et al. (2021). Synthesis, Spectroscopic Characterization, and Photophysical Properties of New P-Anisolylthiol-Functionalized Platinum(Ii) Bis(Alkenylarylalkynyl) Complexes. Journal of Organometallic Chemistry, 950, 121970.
• Lalevée, J., et al. (2019). 1‐Aryl‐2‐(triisopropylsilyl)ethane‐1,2‐diones: Toward a New Class of Visible Type I Photoinitiators for Free Radical Polymerization of Methacrylates.
• Kaan, K., et al. (2015). Transformation of Photophysical Properties From Solution to Solid State in Alkoxy-Cyano-Diphenylacetylene Molecules. PubMed.
• Wikipedia. (n.d.). 2,2-Dimethoxy-2-phenylacetophenone.
• National Institutes of Health. (n.d.). 2-(4-Methoxyphenyl)-4,5-diphenyl-1H-imidazole. PubChem.
• Matvieieva, N. A., et al. (2025). Novel indane-1,3-dione derivatives as photoinitiators for one- and two-photon photopolymerization.
• Cruz-López, M., et al. (2024). Synthesis, and evaluation of photophysical properties of a potential DPP-derived photosensitizer for photodynamic therapy with D-A-D architecture. PubMed Central.
• Li, Y., et al. (n.d.).

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Application Notes and Protocols for Polymer Synthesis Using 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide on the prospective polymer synthesis methodologies utilizing 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione as a key monomeric unit. While this specific monomer is not widely represented in the current polymer chemistry literature, its unique structural features—an aromatic backbone and reactive α-diketone functionality—present a compelling platform for the creation of novel high-performance polymers. This guide extrapolates from established polymerization chemistries of analogous aromatic diketones to propose detailed, scientifically-grounded protocols. We will explore potential pathways including polycondensation to form polyquinoxalines and Diels-Alder cycloaddition reactions to generate polyphenylenes. The causality behind experimental choices, self-validating system designs for protocols, and authoritative grounding in existing literature are central pillars of this application note.

Introduction: The Potential of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione in Polymer Science

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, also known as o-anisil, is a crystalline solid with the molecular formula C₁₆H₁₄O₄.[1] Its structure, featuring two methoxy-substituted phenyl rings flanking a reactive 1,2-dione, offers intriguing possibilities for polymer synthesis. The aromatic nature of the monomer suggests that resulting polymers could exhibit high thermal stability, while the methoxy groups can enhance solubility and processability. The vicinal diketone functionality is a versatile handle for a variety of condensation and cycloaddition reactions, paving the way for the synthesis of diverse polymer architectures.

This application note will serve as a foundational guide for researchers seeking to explore the polymerization of this promising yet underutilized monomer. We will propose two primary synthetic strategies, providing detailed protocols and the underlying scientific rationale for each.

Proposed Polymerization Pathway I: Synthesis of Polyquinoxalines via Condensation Polymerization

The reaction of an aromatic bis(α-diketone) with an aromatic bis(o-diamine) is a well-established method for the synthesis of polyquinoxalines. This class of polymers is renowned for its exceptional thermal and oxidative stability, making them suitable for high-performance applications in the aerospace and electronics industries.

Mechanistic Rationale

The fundamental reaction involves the condensation of the dicarbonyl groups of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione with the amino groups of a tetraamine, such as 3,3',4,4'-tetraaminobiphenyl, to form the quinoxaline ring system. This reaction typically proceeds at elevated temperatures in a high-boiling polar aprotic solvent and can be acid-catalyzed. The formation of the stable, fully aromatic quinoxaline linkage provides the thermodynamic driving force for the polymerization.

Diagram 1: Proposed Reaction Mechanism for Polyquinoxaline Synthesis

Caption: Proposed reaction pathway for polyquinoxaline formation.

Experimental Protocol

Materials:

• 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione (Monomer A)

• 3,3',4,4'-Tetraaminobiphenyl (Monomer B)

• m-Cresol (solvent)

• Deoxygenated Nitrogen or Argon

• Methanol (for precipitation)

Procedure:

• Monomer Purification: Recrystallize both monomers from appropriate solvents to ensure high purity, which is critical for achieving high molecular weight polymers. Dry the monomers under vacuum at an elevated temperature (e.g., 80 °C) for 24 hours prior to use.

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser, add equimolar amounts of Monomer A and Monomer B.

• Solvent Addition: Under a positive flow of inert gas, add freshly distilled m-cresol to the flask to achieve a solids concentration of 10-20% (w/v).

• Polymerization:

  • Stir the mixture at room temperature for 1 hour to ensure homogeneity.

  • Gradually heat the reaction mixture to 80-100 °C and maintain for 4-6 hours.

  • Slowly increase the temperature to 180-200 °C and hold for 12-24 hours. The viscosity of the solution will increase as the polymerization proceeds.

• Polymer Isolation:

  • Cool the reaction mixture to room temperature.

  • Slowly pour the viscous polymer solution into a large excess of methanol with vigorous stirring to precipitate the polymer.

  • Filter the fibrous polymer, wash thoroughly with methanol, and then with hot water to remove any residual solvent.

  • Dry the polymer in a vacuum oven at 120 °C until a constant weight is achieved.

Expected Polymer Characteristics and Data

The resulting polyquinoxaline is expected to be a high-molecular-weight, amorphous or semi-crystalline solid. The methoxy groups on the phenyl side chains should enhance its solubility in organic solvents compared to unsubstituted polyphenylquinoxalines.

Property	Expected Value/Characteristic
Appearance	Yellowish to brown fibrous solid
Solubility	Soluble in m-cresol, NMP, DMAc, chloroform
Inherent Viscosity	0.5 - 1.5 dL/g (in m-cresol at 30 °C)
Glass Transition Temp. (Tg)	250 - 350 °C
Decomposition Temp. (TGA)	> 450 °C in N₂

Proposed Polymerization Pathway II: Synthesis of Polyphenylenes via Diels-Alder Reaction

The synthesis of polyphenylenes through the Diels-Alder reaction of a bis(cyclopentadienone) with a di-alkyne is a powerful method for creating highly aromatic, thermally stable polymers.[2][3] This approach involves the in-situ formation of a bis(cyclopentadienone) from 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, followed by a [4+2] cycloaddition with a suitable dienophile.

Mechanistic Rationale

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione can be converted to a bis(cyclopentadienone) monomer through a base-catalyzed aldol condensation with a ketone containing α-hydrogens, such as dibenzyl ketone. The resulting highly reactive bis(cyclopentadienone) can then undergo a Diels-Alder reaction with a di-alkyne, such as 1,4-diethynylbenzene. This cycloaddition is followed by a retro-Diels-Alder reaction that releases carbon monoxide, driving the reaction towards the formation of a stable polyphenylene backbone.

Diagram 2: Proposed Diels-Alder Polymerization Workflow

Caption: Proposed workflow for polyphenylene synthesis.

Experimental Protocol

Materials:

• 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

• Dibenzyl ketone

• Potassium hydroxide (KOH)

• Ethanol

• 1,4-Diethynylbenzene

• Diphenyl ether (solvent)

• Deoxygenated Nitrogen or Argon

• Toluene (for precipitation)

Procedure:

• Synthesis of Bis(cyclopentadienone) Monomer:

  • In a round-bottom flask, dissolve 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione and a slight excess of dibenzyl ketone in ethanol.

  • Add a catalytic amount of KOH and reflux the mixture for 2-4 hours. The reaction progress can be monitored by the appearance of a deep color characteristic of the cyclopentadienone.

  • Cool the reaction mixture and isolate the crude bis(cyclopentadienone) by filtration. Wash with cold ethanol and dry under vacuum.

• Diels-Alder Polymerization:

  • In a three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and a condenser, add equimolar amounts of the synthesized bis(cyclopentadienone) and 1,4-diethynylbenzene.

  • Add diphenyl ether as a high-boiling solvent to achieve a monomer concentration of 10-15% (w/v).

  • Heat the mixture under a slow stream of inert gas to 200-250 °C. The evolution of carbon monoxide will be observed.

  • Maintain the reaction at this temperature for 12-24 hours.

• Polymer Isolation:

  • Cool the reaction mixture to about 100 °C and pour it into an excess of toluene to precipitate the polymer.

  • Filter the polymer, wash extensively with toluene and then methanol.

  • Dry the polyphenylene product in a vacuum oven at 150 °C.

Expected Polymer Characteristics and Data

The resulting polyphenylene is anticipated to be a rigid-rod polymer with excellent thermal stability. The presence of the methoxy-substituted phenyl groups pendant to the main chain should disrupt packing and improve solubility.

Property	Expected Value/Characteristic
Appearance	Light-colored to brown powder
Solubility	Soluble in chlorinated solvents (e.g., chloroform, o-dichlorobenzene) and high-boiling ethers
Molecular Weight (GPC)	Mn: 10,000 - 50,000 g/mol
Glass Transition Temp. (Tg)	> 300 °C or not observable
Decomposition Temp. (TGA)	> 500 °C in N₂

Conclusion

The novel monomer, 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, holds significant promise for the development of new high-performance polymers. The proposed synthetic routes to polyquinoxalines and polyphenylenes, based on well-established chemical principles, offer a solid starting point for researchers in the field. The anticipated properties of these polymers, including high thermal stability and enhanced solubility, make them attractive candidates for a range of advanced applications. Further experimental work is encouraged to validate and optimize these protocols and to fully characterize the resulting materials.

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• Grätz, F., et al. (2019). A Diels–Alder reaction between cyanates and cyclopentadienone-derivatives – a new class of crosslinkable oligomers. Polymer Chemistry, 10(11), 1337-1345. [Link]

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Application Notes and Protocols: Reaction of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione with Diamines

Introduction

The condensation reaction between α-dicarbonyl compounds and 1,2-diamines represents a cornerstone in heterocyclic chemistry, providing a facile and widely utilized route to a class of nitrogen-containing heterocycles known as quinoxalines and their derivatives.[1][2][3] These scaffolds are of profound interest to the pharmaceutical and materials science sectors due to their broad spectrum of biological activities and unique photophysical properties.[4][5] Quinoxaline derivatives have demonstrated efficacy as antibacterial, antifungal, anticancer, antiviral, and anti-inflammatory agents.[5][6] This application note provides a detailed technical guide for researchers, scientists, and drug development professionals on the reaction of a specific α-diketone, 1,2-bis(2-methoxyphenyl)ethane-1,2-dione, with various diamines. We will delve into the underlying reaction mechanism, provide validated experimental protocols, and discuss the characterization and potential applications of the resulting quinoxaline products.

Theoretical Background: The Chemistry of Quinoxaline Formation

The synthesis of quinoxalines via the condensation of an aromatic diamine and an α-dicarbonyl compound is a robust and versatile method.[1] The reaction proceeds through a cyclocondensation mechanism, which is often catalyzed by acids.

Reaction Mechanism

The generally accepted mechanism for this acid-catalyzed condensation is a two-step process involving initial nucleophilic attack followed by cyclization and dehydration.

• Nucleophilic Attack: One of the amino groups of the diamine performs a nucleophilic attack on one of the carbonyl carbons of the 1,2-diketone. Protonation of the carbonyl oxygen by an acid catalyst enhances the electrophilicity of the carbonyl carbon, facilitating this attack.

• Formation of a Hemiaminal Intermediate: This initial attack results in the formation of a hemiaminal intermediate.

• Dehydration and Imine Formation: The hemiaminal intermediate readily dehydrates to form an imine (Schiff base).

• Intramolecular Cyclization: The second amino group of the diamine then undergoes an intramolecular nucleophilic attack on the remaining carbonyl carbon, leading to a cyclic intermediate.

• Final Dehydration: A final dehydration step from this cyclic intermediate yields the stable aromatic quinoxaline ring system.

The overall reaction is a double condensation-cyclization that results in the formation of a pyrazine ring fused to the benzene ring of the diamine.

Visualizing the Reaction Pathway

The following diagram illustrates the proposed acid-catalyzed mechanism for the formation of a quinoxaline derivative from 1,2-bis(2-methoxyphenyl)ethane-1,2-dione and a generic o-phenylenediamine.[7]

Caption: Proposed mechanism for quinoxaline formation.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of a representative quinoxaline derivative from 1,2-bis(2-methoxyphenyl)ethane-1,2-dione and o-phenylenediamine. The choice of solvent and catalyst can significantly impact reaction times and yields.[2][8]

Protocol 1: Conventional Synthesis using Ethanol

This protocol outlines a traditional and widely used method for quinoxaline synthesis.

Materials:

• 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

• o-Phenylenediamine

• Ethanol (absolute)

• Glacial Acetic Acid (catalyst)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Thin Layer Chromatography (TLC) plates (silica gel)

• Crystallization dish

• Büchner funnel and filter paper

Procedure:

• Reactant Setup: In a 100 mL round-bottom flask, dissolve 1.0 mmol of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione in 20 mL of absolute ethanol. Add a magnetic stir bar to the flask.

• Addition of Diamine: To the stirring solution, add 1.0 mmol of o-phenylenediamine.

• Catalyst Addition: Add 2-3 drops of glacial acetic acid to the reaction mixture. The acid catalyzes the condensation reaction.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle. Maintain a gentle reflux for 2-4 hours.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). A suitable eluent system would be a mixture of hexane and ethyl acetate (e.g., 7:3 v/v). The disappearance of the starting materials and the appearance of a new, less polar spot indicates product formation.

• Isolation and Purification:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • The product will often precipitate out of the solution upon cooling. If not, the solvent can be partially removed under reduced pressure to induce crystallization.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials.

  • The crude product can be further purified by recrystallization from ethanol to obtain fine, pure crystals.

• Drying: Dry the purified product in a vacuum oven at 50-60 °C to a constant weight.

Protocol 2: Green Synthesis using a Recyclable Catalyst at Room Temperature

This protocol offers an environmentally benign alternative, often with shorter reaction times and simpler work-up procedures.[3][8]

Materials:

• 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

• o-Phenylenediamine

• Toluene

• Alumina-supported heteropolyoxometalate (e.g., MoVP on Alumina) as a recyclable catalyst.[8]

• Erlenmeyer flask

• Magnetic stirrer and stir bar

• Filtration setup

Procedure:

• Reactant and Catalyst Mixture: In a 50 mL Erlenmeyer flask, combine 1.0 mmol of o-phenylenediamine, 1.0 mmol of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione, and 0.1 g of the alumina-supported catalyst in 8 mL of toluene.[8]

• Reaction: Stir the mixture at room temperature.

• Monitoring: Monitor the reaction progress using TLC as described in Protocol 1. Reactions at room temperature with an efficient catalyst are often complete within 30-60 minutes.

• Catalyst Recovery: After the reaction is complete, separate the insoluble catalyst by filtration. The catalyst can be washed with a suitable solvent, dried, and reused for subsequent reactions.

• Product Isolation: The filtrate contains the dissolved product. Evaporate the solvent under reduced pressure.

• Purification: The resulting solid product is often of high purity. If necessary, it can be recrystallized from ethanol.

Workflow Visualization

The following diagram outlines the general experimental workflow for the synthesis of quinoxaline derivatives.

Caption: General experimental workflow for quinoxaline synthesis.

Characterization of Products

Thorough characterization is essential to confirm the structure and purity of the synthesized quinoxaline derivatives. Standard spectroscopic techniques are employed for this purpose.

Spectroscopic Data

Technique	Expected Observations for 2,3-bis(2-methoxyphenyl)quinoxaline
¹H NMR	Aromatic protons of the quinoxaline and methoxyphenyl rings will appear in the downfield region (typically δ 7.0-8.5 ppm). The methoxy group protons will appear as a sharp singlet around δ 3.8-4.0 ppm.
¹³C NMR	Aromatic carbons will be observed in the δ 110-160 ppm range. The methoxy carbon will appear around δ 55-60 ppm. The two carbons of the pyrazine ring will have characteristic chemical shifts.
FT-IR	Characteristic C=N stretching vibrations of the pyrazine ring will be observed around 1500-1600 cm⁻¹. C-O stretching of the methoxy group will be present around 1250 cm⁻¹. The absence of C=O and N-H stretching bands from the starting materials confirms the completion of the reaction.
Mass Spec.	The molecular ion peak corresponding to the calculated molecular weight of the product should be observed. Fragmentation patterns can provide further structural information.
UV-Vis	Quinoxaline derivatives typically exhibit characteristic absorption bands in the UV-visible region due to π-π* and n-π* electronic transitions.[9]
Fluorescence	Many quinoxaline derivatives are fluorescent, and their emission spectra can be recorded.[10]

Applications in Drug Development and Materials Science

The quinoxaline scaffold is a privileged structure in medicinal chemistry due to its ability to interact with a wide range of biological targets.[4]

• Anticancer Agents: Many quinoxaline derivatives have shown potent anticancer activity by inhibiting various kinases or acting as DNA intercalating agents.

• Antimicrobial Agents: The quinoxaline nucleus is a component of several antibiotics, such as echinomycin, which are known to inhibit the growth of Gram-positive bacteria.[9]

• Antiviral Agents: Certain quinoxaline derivatives have been investigated as inhibitors of viral enzymes, showing promise in the development of anti-HIV and anti-HCV therapies.[4]

• Antidepressant and Antipsychotic Agents: The structural features of quinoxalines have been exploited to design compounds that act on the central nervous system.

• Materials Science: Due to their planar aromatic structure and electron-deficient nature, quinoxaline derivatives are used in the development of organic light-emitting diodes (OLEDs), fluorescent probes, and organic semiconductors.

Conclusion

The reaction of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione with diamines is a highly efficient and versatile method for the synthesis of functionalized quinoxaline derivatives. The protocols outlined in this application note provide both traditional and green chemistry approaches, catering to different laboratory settings and research goals. The resulting quinoxaline products are of significant interest for their diverse applications in drug discovery and materials science, making this reaction a valuable tool for researchers in these fields.

References

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• Hu, Z.-Y., et al. (2013). One-Pot Synthesis of Quinoxalines Starting from Aldehydes Under Metal-Free Conditions. Journal of the Chinese Chemical Society, 60(7), 809-814. [Link]

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• Hassaninejad, A., & Zare, A. (2009). SYNTHESIS OF QUINOXALINE DERIVATIVES VIA CONDENSATION OF ARYL-1,2-DIAMINES WITH 1,2-DIKETONES USING (NH4)6MO7O24.4H2O AS AN EFFICIENT AND REUSABLE CATALYST. Journal of the Iranian Chemical Society, 6(1), 153-158. [Link]

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• Armesto, D., et al. (1987). SYNTHESIS OF DIIMINES FROM 1,2-DICARBONYL COMPOUNDS BY DIRECT CATALYZED CONDENSATION. Organic Preparations and Procedures International, 19(2-3), 181-187. [Link]

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Application Notes and Protocols for the Synthesis of Quinoxaline Derivatives from 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

Introduction: The Enduring Significance of the Quinoxaline Scaffold

Quinoxaline derivatives represent a cornerstone in the architecture of heterocyclic compounds, distinguished by a fused benzene and pyrazine ring system.[1][2] This privileged scaffold is not merely of academic interest; it is a recurring motif in a multitude of pharmacologically active agents, exhibiting a broad spectrum of biological activities including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[2][3][4][5][6] Furthermore, their unique photophysical properties have led to their application in materials science as electroluminescent materials, fluorescent probes, and chemical switches.[1][7]

The synthetic versatility of quinoxalines is a key driver of their widespread investigation. The most classical and reliable method for their preparation is the condensation of an aryl 1,2-diamine, typically an o-phenylenediamine, with a 1,2-dicarbonyl compound.[1][8][9] This reaction is robust, generally high-yielding, and amenable to a wide range of substituted precursors, allowing for the generation of diverse libraries of quinoxaline derivatives for drug discovery and materials science research.

These application notes provide a detailed guide for the synthesis of quinoxaline derivatives using 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione as the 1,2-dicarbonyl precursor. We will explore various catalytic systems, from traditional acid catalysis to modern, environmentally benign approaches, and provide detailed, step-by-step protocols suitable for researchers in both academic and industrial settings.

The Precursor: 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

The selected 1,2-dicarbonyl compound, 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione (also known as o-anisil), offers a unique opportunity to synthesize quinoxaline derivatives with specific steric and electronic properties conferred by the ortho-methoxy substituents. These methoxy groups can influence the biological activity and photophysical characteristics of the final products through their electron-donating nature and their potential to engage in hydrogen bonding or conformational locking.

Chemical Structure of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione:

Physicochemical Properties:

Property	Value
Molecular Formula	C₁₆H₁₄O₄
Molecular Weight	270.28 g/mol
Appearance	Typically a crystalline solid
CAS Number	6706-92-9[10]

Reaction Mechanism: The Formation of the Quinoxaline Ring

The synthesis of quinoxalines from 1,2-dicarbonyl compounds and o-phenylenediamines proceeds through a well-established condensation-cyclization-dehydration sequence. The reaction is often catalyzed by acids, which protonate a carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon for nucleophilic attack by the amino group of the o-phenylenediamine.

The proposed mechanism is as follows:

• Nucleophilic Attack: One of the amino groups of the o-phenylenediamine attacks one of the carbonyl carbons of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione.

• Proton Transfer and Dehydration: A proton transfer is followed by the elimination of a water molecule to form an imine intermediate.

• Intramolecular Cyclization: The second amino group then attacks the remaining carbonyl carbon in an intramolecular fashion.

• Final Dehydration: A subsequent dehydration step leads to the formation of the aromatic pyrazine ring, yielding the final quinoxaline derivative.

The overall transformation is a robust and thermodynamically favorable process, often proceeding with high efficiency.

Visualizing the Reaction Pathway

The following diagram illustrates the generalized reaction mechanism for the formation of a quinoxaline derivative from 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione and an o-phenylenediamine.

Caption: Generalized reaction mechanism for quinoxaline synthesis.

Synthetic Protocols: From Conventional to Green Methodologies

The choice of synthetic protocol can significantly impact reaction efficiency, yield, and environmental footprint. Below, we present a selection of protocols, ranging from traditional methods to more sustainable, modern approaches, all adaptable for the synthesis of quinoxaline derivatives from 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione.

Protocol 1: Classical Acetic Acid Catalyzed Synthesis

This method represents a conventional and widely used approach for quinoxaline synthesis. Acetic acid acts as both a catalyst and a solvent, providing an acidic medium to facilitate the condensation reaction.

Step-by-Step Methodology:

• To a round-bottom flask, add 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione (1.0 mmol, 270.3 mg).

• Add the desired substituted o-phenylenediamine (1.0 mmol).

• Add glacial acetic acid (5-10 mL).

• Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 118 °C) with stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Upon completion, allow the reaction mixture to cool to room temperature.

• Pour the cooled mixture into ice-cold water (50 mL) with stirring.

• The solid product will precipitate. Collect the precipitate by vacuum filtration.

• Wash the solid with cold water and then a small amount of cold ethanol.

• Purify the crude product by recrystallization from a suitable solvent, such as ethanol.[11]

Rationale: The use of a protic acid catalyst like acetic acid is a classic approach that effectively promotes the dehydration steps of the reaction mechanism. Refluxing conditions provide the necessary thermal energy to overcome the activation barriers of the reaction.

Protocol 2: Efficient Room Temperature Synthesis using a Heterogeneous Catalyst

Modern synthetic chemistry emphasizes the development of environmentally friendly and sustainable methods. The use of recyclable heterogeneous catalysts and milder reaction conditions are key aspects of this "green chemistry" approach.[6][12] Alumina-supported heteropolyoxometalates are one class of efficient and recyclable catalysts for this transformation.[1]

Step-by-Step Methodology:

• In a flask, combine 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione (1.0 mmol, 270.3 mg) and the chosen o-phenylenediamine (1.0 mmol).

• Add toluene (8 mL) as the solvent.

• Add the alumina-supported CuH₂PMo₁₁VO₄₀ catalyst (approximately 100 mg).[1]

• Stir the mixture vigorously at room temperature (25 °C).

• Monitor the reaction by TLC. The reaction time can vary from 30 minutes to a few hours depending on the substrates.

• Once the reaction is complete, separate the insoluble catalyst by filtration. The catalyst can be washed, dried, and reused.

• Dry the filtrate over anhydrous Na₂SO₄.

• Evaporate the solvent under reduced pressure to obtain the crude product.

• Purify the product by recrystallization from ethanol.[1]

Rationale: This protocol offers several advantages over the classical method. The reaction proceeds at room temperature, reducing energy consumption. The heterogeneous catalyst can be easily recovered and reused, minimizing waste and cost. Toluene is a suitable solvent for this system, although other organic solvents can also be explored.

Protocol 3: Solvent-Free Synthesis using a Solid Acid Catalyst

Solvent-free reactions are highly desirable from a green chemistry perspective as they eliminate the use of potentially harmful and volatile organic solvents. Solid acid catalysts, such as silica-supported sulfuric acid, can be highly effective in promoting quinoxaline synthesis under these conditions.

Step-by-Step Methodology:

• In a mortar and pestle, grind together 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione (1.0 mmol, 270.3 mg), the o-phenylenediamine (1.0 mmol), and a catalytic amount of silica-supported sulfuric acid (e.g., 50 mg).

• Transfer the mixture to a flask and heat at a moderate temperature (e.g., 60-80 °C) with stirring.

• Monitor the reaction progress by TLC (by dissolving a small aliquot in a suitable solvent).

• Upon completion, dissolve the reaction mixture in a suitable organic solvent like ethyl acetate.

• Filter to remove the solid catalyst.

• Wash the filtrate with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid, followed by brine.

• Dry the organic layer over anhydrous Na₂SO₄ and evaporate the solvent to yield the product.

• Recrystallize from an appropriate solvent for purification.

Rationale: This method minimizes waste by eliminating the bulk solvent. The solid acid catalyst is easily handled and removed from the reaction mixture. The grinding of reactants ensures intimate contact, facilitating the reaction in the absence of a solvent.

Comparative Data of Synthetic Protocols

The following table provides a comparative overview of the different synthetic protocols for the preparation of quinoxaline derivatives, highlighting key reaction parameters.

Protocol	Catalyst	Solvent	Temperature	Reaction Time	Yield (%)	Environmental Friendliness
Protocol 1	Acetic Acid	Acetic Acid	Reflux	1-3 h	High	Low
Protocol 2	Alumina-Supported Heteropolyoxometalate	Toluene	Room Temp.	0.5-2 h	Very High[1]	High
Protocol 3	Silica-Supported Sulfuric Acid	Solvent-Free	60-80 °C	1-2 h	High	Very High

Experimental Workflow Visualization

The general experimental workflow for the synthesis and purification of quinoxaline derivatives is depicted in the following diagram.

Caption: General experimental workflow for quinoxaline synthesis.

Characterization of Quinoxaline Derivatives

The synthesized quinoxaline derivatives should be thoroughly characterized to confirm their structure and purity. The following analytical techniques are recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the molecular structure, including the arrangement of protons and carbons.

• Infrared (IR) Spectroscopy: Used to identify the presence of key functional groups in the molecule.

• Mass Spectrometry (MS): Determines the molecular weight of the compound and can provide information about its fragmentation pattern.

• Melting Point Analysis: A sharp melting point range is indicative of a pure compound.

Conclusion and Future Perspectives

The synthesis of quinoxaline derivatives from 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione and various o-phenylenediamines is a versatile and efficient process. The choice of synthetic protocol allows for a balance between traditional, well-established methods and modern, sustainable approaches. The resulting quinoxaline derivatives, with their unique substitution pattern, are valuable candidates for further investigation in drug discovery and materials science. Future research in this area may focus on expanding the library of these derivatives, exploring their biological activities in detail, and investigating their potential applications in areas such as organic light-emitting diodes (OLEDs) and fluorescent sensors.

References

• An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates. (n.d.). National Institutes of Health. [Link]

• Synthesis of Novel Aryl Quinoxaline Derivatives by New Catalytic Methods. (n.d.). Oriental Journal of Chemistry. [Link]

• Methods of Preparation of Quinoxalines. (2023). Encyclopedia.pub. [Link]

• Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. (2015). American Journal of Organic Chemistry. [Link]

• Reusable nano-catalyzed green protocols for the synthesis of quinoxalines: an overview. (2023). Journal of the Iranian Chemical Society. [Link]

• Recent advances in the transition-metal-free synthesis of quinoxalines. (2021). Beilstein Journal of Organic Chemistry. [Link]

• Synthesis of quinoxaline from o-phenylenediamine and in situ generated 1,2-dicarbonyl derivatives. (n.d.). ResearchGate. [Link]

• A State-Of-The-Art Overview of Quinoxaline, Its Derivatives, and Applications. (2023). Journal of Drug Delivery and Therapeutics. [Link]

• Quinoxaline 1,4-Dioxides: Advances in Chemistry and Chemotherapeutic Drug Development. (2022). MDPI. [Link]

• Quinoxaline: Synthetic and pharmacological perspectives. (n.d.). International Journal of Pharmaceutical Research and Development. [Link]

• Fused-Ring Derivatives of Quinoxalines: Spectroscopic Characterization and Photoinduced Processes Investigated by EPR Spin Trapping Technique. (2018). MDPI. [Link]

• Synthesis and spectral data for quinoxaline derivatives. (1973). Journal of Chemical & Engineering Data. [Link]

• Quinoxaline Synthesis via o-Phenylenediamine. (n.d.). Scribd. [Link]

• (a,c) Electronic absorption spectra of selected quinoxaline derivatives... (n.d.). ResearchGate. [Link]

• Novel quinoxaline derivatives: synthesis and structural studies. (n.d.). Der Pharma Chemica. [Link]

• Synthesis and Pharmacological Applications of Certain Quinoxaline... (2017). Ingenta Connect. [Link]

• Synthesis and spectral data for quinoxaline derivatives. (1973). ACS Publications. [Link]

• Improved methods for the preparation of quinoxaline derivatives. (2013).

• Biosynthesis of quinoxaline antibiotics: purification and characterization of the quinoxaline-2-carboxylic acid activating enzyme from Streptomyces triostinicus. (1990). ACS Publications. [Link]

• Synthesis of quinoxaline using o-phenylenediamine with various diketone... (n.d.). ResearchGate. [Link]

• Quinoxaline synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Preparation of high purity substituted quinoxaline. (2006).

• The suggested mechanism to explain the formation of quinoxalines 20. (n.d.). ResearchGate. [Link]

• 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione. (n.d.). PubChem. [Link]

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• 1. An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives [article.sapub.org]
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• 6. Synthesis and Pharmacological Applications of Certain Quinoxaline...: Ingenta Connect [ingentaconnect.com]
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• 12. Reusable nano-catalyzed green protocols for the synthesis of quinoxalines: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03646D [pubs.rsc.org]

Catalytic Applications of Metal Complexes with 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione: A Guide for Researchers

Prepared by a Senior Application Scientist

This document provides a detailed exploration of the potential catalytic applications of metal complexes incorporating the ligand 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, also known as anisoin. While direct, extensive research on the catalytic uses of this specific ligand is nascent, this guide leverages established principles from structurally analogous α-diketone and benzil-type ligands to provide a robust framework for researchers. The protocols and insights presented here are designed to serve as a foundational resource for scientists in catalysis and drug development, enabling them to explore the catalytic potential of this and related compounds.

Introduction: The Potential of α-Diketone Ligands in Catalysis

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione belongs to the family of α-diketones, a class of organic compounds characterized by two adjacent carbonyl groups. This structural motif offers a versatile coordination platform for a wide range of metal ions. The presence of the two methoxy groups in the ortho position of the phenyl rings can influence the electronic and steric properties of the resulting metal complexes, potentially leading to unique catalytic activities.

The coordination of the α-diketone moiety to a metal center can facilitate various catalytic transformations. The electron-withdrawing nature of the carbonyl groups can render the metal center more electrophilic, enhancing its reactivity in processes like Lewis acid catalysis. Furthermore, the redox-active nature of the diketone ligand can enable its participation in electron transfer processes, making these complexes suitable for redox catalysis.

Potential Catalytic Applications

Based on the known reactivity of structurally similar metal-diketonate complexes, several key areas of catalysis can be envisioned for complexes of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione.

Asymmetric Catalysis

The C2 symmetry of the 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione ligand makes it an attractive candidate for applications in asymmetric catalysis. Chiral versions of this ligand, or the use of chiral co-ligands, could lead to the development of catalysts for enantioselective reactions, which are of paramount importance in the synthesis of pharmaceuticals and fine chemicals.

Oxidation Catalysis

Metal complexes are widely employed as catalysts for oxidation reactions. The ability of the metal center to access multiple oxidation states, facilitated by the diketone ligand, can be harnessed for the activation of oxidants like hydrogen peroxide or molecular oxygen. Potential applications include the epoxidation of olefins and the oxidation of alcohols.

Cross-Coupling Reactions

Palladium- and nickel-catalyzed cross-coupling reactions are cornerstone methodologies in modern organic synthesis. The electronic properties of the 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione ligand could be tuned to modulate the reactivity and stability of the metal center in catalytic cycles such as Suzuki, Heck, and Sonogashira couplings.

Experimental Protocols: A Starting Point for Investigation

The following protocols are representative examples of how one might screen for the catalytic activity of a newly synthesized metal complex of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione. These are intended as a starting point and may require optimization.

General Protocol for a Model Suzuki-Miyaura Cross-Coupling Reaction

This protocol describes a general procedure for testing the catalytic activity of a palladium complex of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione in a Suzuki-Miyaura cross-coupling reaction.

Workflow for Suzuki-Miyaura Cross-Coupling

Caption: Workflow for a typical Suzuki-Miyaura cross-coupling reaction.

Materials:

• Palladium complex of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione (e.g., 1 mol%)

• Aryl halide (e.g., 4-bromotoluene, 1.0 mmol)

• Arylboronic acid (e.g., phenylboronic acid, 1.2 mmol)

• Base (e.g., K2CO3, 2.0 mmol)

• Solvent (e.g., Toluene/H2O, 4:1 mixture, 5 mL)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk flask, add the palladium complex, aryl halide, arylboronic acid, and base.

• Evacuate and backfill the flask with an inert gas three times.

• Add the solvent mixture via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Add water and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data to Collect:

Parameter	Description
Catalyst Loading	The mole percentage of the catalyst relative to the limiting reagent.
Reaction Time	The time required for the complete consumption of the starting material.
Yield	The percentage of the isolated product relative to the theoretical maximum.
Turnover Number (TON)	Moles of product per mole of catalyst.
Turnover Frequency (TOF)	TON per unit time.

General Protocol for a Model Oxidation of an Alcohol

This protocol outlines a general procedure for evaluating the catalytic activity of a copper complex of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione in the oxidation of a secondary alcohol.

Workflow for Alcohol Oxidation

Caption: Workflow for a typical catalytic oxidation of an alcohol.

Materials:

• Copper complex of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione (e.g., 2 mol%)

• Secondary alcohol (e.g., 1-phenylethanol, 1.0 mmol)

• Oxidant (e.g., 30% aq. H2O2, 1.5 mmol)

• Solvent (e.g., Acetonitrile, 5 mL)

Procedure:

• In a round-bottom flask, dissolve the copper complex and the secondary alcohol in the solvent.

• To this solution, add the oxidant dropwise at room temperature with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the excess oxidant by adding a saturated aqueous solution of Na2S2O3.

• Extract the product with an organic solvent (e.g., dichloromethane).

• Dry the combined organic layers over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data to Collect:

Parameter	Description
Catalyst Loading	The mole percentage of the catalyst relative to the substrate.
Reaction Time	The time required for the complete conversion of the alcohol.
Conversion	The percentage of the starting alcohol that has reacted.
Selectivity	The percentage of the converted alcohol that has formed the desired ketone product.
Yield	The percentage of the isolated ketone relative to the theoretical maximum.

Mechanistic Considerations and Characterization

Understanding the mechanism of a catalytic reaction is crucial for its optimization and further development. The following diagram illustrates a general catalytic cycle for a cross-coupling reaction, which can be adapted to rationalize the results obtained with the 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione metal complexes.

Generalized Catalytic Cycle for Cross-Coupling

Caption: A generalized catalytic cycle for a cross-coupling reaction.

To gain insights into the role of the 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione ligand, a combination of spectroscopic and computational techniques should be employed. In-situ monitoring of the reaction by techniques like NMR or IR spectroscopy can help identify key intermediates. Density Functional Theory (DFT) calculations can provide valuable information on the electronic structure of the catalyst and the energetics of the catalytic cycle.

Conclusion and Future Outlook

The exploration of the catalytic applications of metal complexes with 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione represents a promising avenue for the development of novel and efficient catalysts. While direct precedents are limited, the foundational knowledge from related α-diketone systems provides a clear roadmap for investigation. The protocols and conceptual frameworks presented in this guide are intended to empower researchers to unlock the catalytic potential of this intriguing class of compounds. Future work should focus on the synthesis of a variety of metal complexes, systematic screening in a diverse range of catalytic reactions, and detailed mechanistic studies to establish structure-activity relationships. Such endeavors will undoubtedly contribute to the advancement of catalysis and its applications in science and industry.

Laboratory scale synthesis of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

Application Note & Protocol

Topic: Laboratory Scale Synthesis of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione (o-Anisil)

For: Researchers, Scientists, and Drug Development Professionals

Introduction: The Chemistry and Utility of o-Anisil

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, commonly known as o-Anisil or 2,2'-Dimethoxybenzil, is an α-diketone of significant interest in synthetic organic chemistry.[1] Its vicinal dicarbonyl functionality serves as a versatile building block for the synthesis of various heterocyclic compounds, such as quinoxalines and imidazoles, which are prevalent scaffolds in medicinal chemistry and materials science. The presence of the ortho-methoxy groups influences the molecule's conformation and electronic properties, making it a valuable precursor for ligands in coordination chemistry and for the development of novel photosensitizers.

This document provides a detailed, two-step protocol for the laboratory-scale synthesis of o-Anisil. The synthesis proceeds via a cyanide-catalyzed benzoin condensation of 2-methoxybenzaldehyde to form the α-hydroxyketone intermediate, 2-hydroxy-1,2-bis(2-methoxyphenyl)ethanone (o-anisoin), followed by its oxidation to the final diketone product. This guide emphasizes the mechanistic rationale behind the procedural steps, stringent safety protocols, and methods for characterization to ensure a reliable and reproducible synthesis.

Scientific Principles and Reaction Mechanisms

The synthesis is logically divided into two distinct, mechanistically different stages. Understanding the causality behind each step is critical for successful execution and troubleshooting.

Part 1: Cyanide-Catalyzed Benzoin Condensation

The first step involves the dimerization of 2-methoxybenzaldehyde.[2] This is not a spontaneous process; it requires a catalyst to invert the polarity of the aldehyde's carbonyl carbon, a concept known as "umpolung." The cyanide ion is a uniquely effective catalyst for this transformation due to its abilities to act as a good nucleophile, stabilize the key anionic intermediate, and serve as an excellent leaving group.

The mechanism proceeds as follows:

• Nucleophilic Attack: The cyanide ion attacks the electrophilic carbonyl carbon of a 2-methoxybenzaldehyde molecule.

• Proton Transfer: The resulting cyanohydrin intermediate undergoes a proton transfer, forming a carbanion. This carbanion is stabilized by the adjacent cyano group.

• Acyl Anion Attack: This nucleophilic carbanion (an acyl anion equivalent) attacks the carbonyl carbon of a second 2-methoxybenzaldehyde molecule.

• Catalyst Regeneration: The tetrahedral intermediate collapses, eliminating the cyanide ion and forming the α-hydroxyketone (o-anisoin). The regenerated cyanide can then participate in another catalytic cycle.

Part 2: Oxidation of o-Anisoin to o-Anisil

The second stage involves the selective oxidation of the secondary alcohol in the o-anisoin intermediate to a ketone, yielding the final α-diketone. While various oxidizing agents can accomplish this, a system of Copper(II) acetate in glacial acetic acid is a reliable and classic method. This approach avoids the use of harsh oxidants like nitric acid.

The proposed mechanism involves the formation of a copper(II) complex with the o-anisoin.[3] An internal redox reaction occurs where Cu(II) is reduced to Cu(I) while the alcohol is oxidized to the ketone. The presence of a co-oxidant, such as ammonium nitrate, can facilitate the re-oxidation of Cu(I) back to Cu(II), making the copper catalytically active.[3]

Visualized Synthesis Workflow

The following diagram outlines the two-step synthetic pathway from the starting material to the final product.

Caption: Overall workflow for the synthesis of o-Anisil.

Critical Safety Protocols

EXTREME HAZARD WARNING: This protocol involves the use of Sodium Cyanide (NaCN) , which is a highly toxic and potentially lethal substance.[4][5] Exposure via ingestion, inhalation, or skin contact can be fatal.[4]

• Engineering Controls: All manipulations involving sodium cyanide MUST be performed inside a certified chemical fume hood with proper airflow.

• Acid Incompatibility: NEVER allow sodium cyanide to come into contact with acids. This will liberate highly toxic hydrogen cyanide (HCN) gas.[6] Ensure all glassware is free of acid residue.

• Personal Protective Equipment (PPE): A full complement of PPE is mandatory:

  • Nitrile gloves (double-gloving is recommended).

  • Chemical splash goggles and a full-face shield.[6]

  • A lab coat buttoned to its full length.

• Emergency Preparedness: An emergency eye wash station and safety shower must be immediately accessible.[4] A cyanide antidote kit (containing amyl nitrite) should be available, and all personnel must be trained in its use.

• Waste Disposal: All cyanide-containing waste (solid and liquid) must be quenched with an oxidizing agent like sodium hypochlorite (bleach) under basic conditions (pH > 10) before disposal as hazardous waste according to institutional guidelines.

• General Hazards: 2-Methoxybenzaldehyde is an irritant to the skin, eyes, and respiratory system.[2] Acetic acid is corrosive. Handle all chemicals with appropriate care.

Experimental Protocol

Materials and Reagents

Reagent	CAS No.	Mol. Wt. ( g/mol )	Quantity	Notes
2-Methoxybenzaldehyde	135-02-4	136.15	10.0 g (73.4 mmol)	Purity ≥98%. Should be a solid or colorless liquid.[2]
Sodium Cyanide (NaCN)	143-33-9	49.01	0.50 g (10.2 mmol)	HIGHLY TOXIC . Handle with extreme caution.
Ethanol (95%)	64-17-5	46.07	40 mL	Reagent grade.
Deionized Water	7732-18-5	18.02	25 mL	---
Copper(II) Acetate	142-71-2	181.63	0.15 g (~0.8 mmol)	Catalyst for oxidation.
Glacial Acetic Acid	64-19-7	60.05	30 mL	Reagent grade. Corrosive.

Step 1: Synthesis of o-Anisoin

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2-methoxybenzaldehyde (10.0 g) and 95% ethanol (20 mL).

• Catalyst Preparation: In a separate small beaker, dissolve sodium cyanide (0.50 g) in deionized water (10 mL). CAUTION: Perform this step in a fume hood.

• Initiation of Condensation: Add the aqueous sodium cyanide solution to the ethanolic solution of 2-methoxybenzaldehyde in the flask.

• Reflux: Heat the reaction mixture to reflux using a heating mantle. Maintain a gentle reflux for 45-60 minutes. The solution will typically turn yellow or orange.

• Crystallization and Isolation:

  • Remove the flask from the heat and allow it to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath for 30 minutes to maximize crystallization of the o-anisoin product.

  • Collect the pale yellow crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals on the filter with two portions of cold deionized water (2 x 15 mL) to remove any residual cyanide.

  • Finally, wash the crystals with a small portion of cold 95% ethanol (10 mL) to aid in drying.

• Drying: Dry the crude o-anisoin product in a vacuum oven or leave it to air dry. The product from this step is typically of sufficient purity for the subsequent oxidation.

Step 2: Oxidation of o-Anisoin to o-Anisil

• Reaction Setup: In a 100 mL round-bottom flask with a stir bar and reflux condenser, add the entire batch of crude o-anisoin from Step 1.

• Addition of Reagents: Add glacial acetic acid (30 mL) and copper(II) acetate (0.15 g).

• Reflux: Heat the mixture to a gentle reflux. The solution will turn a deep green or blue color. Maintain reflux for approximately 1.5 to 2 hours. The reaction is often accompanied by a color change from green/blue to a yellowish-brown as the Cu(II) is consumed and the product forms.

• Product Precipitation:

  • Allow the reaction mixture to cool to near room temperature.

  • In a fume hood, carefully pour the reaction mixture into a beaker containing 150 mL of cold deionized water while stirring.

  • The yellow o-Anisil product will precipitate out of the solution.

• Isolation and Washing:

  • Collect the yellow solid by vacuum filtration.

  • Wash the product thoroughly with several portions of deionized water until the filtrate is no longer acidic (test with pH paper). This removes acetic acid and copper salts.

• Drying: Dry the crude o-Anisil product completely.

Step 3: Purification and Characterization

• Recrystallization: Purify the crude o-Anisil by recrystallization from hot ethanol. Dissolve the solid in a minimum amount of boiling ethanol, and if necessary, perform a hot filtration to remove any insoluble impurities. Allow the solution to cool slowly to form pure yellow crystals.

• Final Yield and Analysis: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry. Calculate the final yield. Characterize the product using the following methods.

Data Summary and Expected Results

Parameter	Expected Result
o-Anisil Appearance	Bright yellow crystalline solid
Yield	55-70% (overall)
Melting Point	Approx. 104-106 °C
¹H NMR (CDCl₃, 500 MHz)	δ (ppm): 7.6-7.8 (m), 7.4-7.5 (m), 6.9-7.1 (m), 3.7 (s, 6H, -OCH₃).[7]
IR (KBr, cm⁻¹)	~1660-1680 (C=O, conjugated ketone)

Structural Visualization

Caption: Structures of key compounds in the synthesis.

Field Insights & Troubleshooting

• Low Yield in Step 1: If the yield of o-anisoin is poor, the 2-methoxybenzaldehyde may have partially oxidized to 2-methoxybenzoic acid. Using freshly opened or distilled starting material is recommended.

• Reaction Stalls in Step 1: Ensure the reflux is maintained. Insufficient heating can lead to an incomplete reaction.

• Incomplete Oxidation in Step 2: If the solution remains intensely blue or green after the recommended reflux time, the oxidation may be incomplete. The reaction can be monitored by Thin Layer Chromatography (TLC). If necessary, an additional small portion of copper(II) acetate can be added.

• Purification Issues: If the product "oils out" during recrystallization from ethanol, it may be due to impurities. Try dissolving the crude product in a larger volume of hot ethanol or consider a different solvent system, such as methanol or a mixture of ethanol and water.

References

• Vertex AI Search. (2026). Sodium Cyanide Handling and Safety.
• Sigma-Aldrich. (2024).
• Fisher Scientific. (n.d.). SAFETY DATA SHEET - 5-Cyano-2-methoxybenzaldehyde.
• The Royal Society of Chemistry. (n.d.).
• MDPI. (n.d.). A Metal-Free Tandem Michael Addition/Claisen Rearrangement/O-Arylation Reaction for the Synthesis of substituted chromones.
• Sigma-Aldrich. (n.d.). 2-Methoxybenzaldehyde 98%.
• Fisher Scientific. (n.d.).
• NJ Department of Health. (n.d.). SODIUM CYANIDE HAZARD SUMMARY.
• Wikipedia. (2023). 2-Methoxybenzaldehyde.
• PubChem. (n.d.). 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione.
• MedChemExpress. (n.d.). 2-Methoxybenzaldehyde (o-Anisaldehyde) | Bacterial/Fungal Inhibitor.
• MDPI. (n.d.). Synthesis of 2-[2-(Ethoxymethoxy)phenyl]spiro[cyclopropane-1,2′-indene]-1′,3′-dione.
• PubChem. (n.d.). 2-Methoxybenzaldehyde.
• PubChem. (n.d.). 1,2-Ethanedione, 1,2-bis(3-methoxyphenyl)-.
• BLDpharm. (n.d.). 1,2-Bis(4-methoxyphenyl)ethane-1,2-dione.
• CymitQuimica. (n.d.). 1,2-Bis(4-methoxyphenyl)ethane-1,2-dione.
• Chimica et Natura Acta. (n.d.). Synthesis of 1,2-Di(phenyl)ethan-1,2-dione through Oxidation of 2-Hydroxy-1,2-Dipheniletanone by using Copper(II)
• PharmaCompass. (n.d.). 1,2-bis(4-methoxyphenyl)ethane-1,2-dione.
• ResearchGate. (2024). Synthesis and Oxidative Transformations of 5,7-Bis(4-methoxyphenyl)-1,2,3,4,4a,5-hexahydro-13H-benzimidazo[2,1-j]quinoline.
• Sigma-Aldrich. (n.d.). (1z,2e)-1,2-bis(4-methoxyphenyl)-1,2-ethanedione dihydrazone.

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• 1. 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione | C16H14O4 | CID 222475 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Synthesis of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione (o-Anisil)

Welcome to the technical support center for the synthesis of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, also known as o-Anisil. This guide is designed for researchers, chemists, and drug development professionals who may encounter challenges during the synthesis of this valuable diketone intermediate. As Senior Application Scientists, we have compiled field-proven insights and detailed protocols to help you navigate common experimental hurdles and optimize your synthetic outcomes.

Introduction to the Synthesis

The synthesis of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione is typically not a direct, single-step reaction but a two-step process. The most common and reliable route involves:

• Acyloin-type Condensation: A reductive coupling of two molecules of an appropriate ester, such as methyl 2-methoxybenzoate, using metallic sodium to form the α-hydroxy ketone intermediate, 2-hydroxy-1,2-bis(2-methoxyphenyl)ethan-1-one (2,2'-dimethoxybenzoin).

• Oxidation: The subsequent oxidation of the benzoin intermediate to the final 1,2-dione product.

This guide is structured to address specific issues that can arise during each of these critical stages.

Caption: General two-step synthetic workflow for 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione.

Troubleshooting Guide

This section addresses common problems in a question-and-answer format, providing causal explanations and actionable solutions.

Part A: Issues During Acyloin Condensation (Benzoin Formation)

Q1: My acyloin condensation reaction failed or resulted in a very low yield. What are the common causes?

A1: This is a frequent issue in acyloin condensations, which are highly sensitive to reaction conditions. The mechanism involves radical anions formed on the surface of metallic sodium, making it susceptible to quenching.[1][2]

Potential Causes & Solutions:

• Presence of Moisture or Protic Solvents: Traces of water or alcohols will react vigorously with sodium, consuming it before it can react with the ester. This also generates base, which can promote side reactions like Claisen condensation. If a proton donor is present, the ester may be reduced to an alcohol via the Bouveault-Blanc reduction instead.[2][3]

  • Solution: Ensure all glassware is oven- or flame-dried immediately before use. Solvents like toluene or xylene must be rigorously dried, for example, by distillation from sodium/benzophenone.[1]

• Oxygen Contamination: The radical intermediates in the acyloin condensation are highly sensitive to oxygen, which can intercept them and terminate the reaction, reducing the yield.[1][2]

  • Solution: The reaction must be performed under an inert atmosphere (e.g., dry nitrogen or argon) for its entire duration.[2] Degas the solvent before use by bubbling argon through it for 15-20 minutes.

• Inactive Sodium Surface: The surface of the metallic sodium may be coated with an oxide or hydroxide layer, preventing it from reacting.

  • Solution: Use freshly cut sodium metal to expose a clean, reactive surface. Alternatively, melt the sodium under the inert, dry solvent and stir vigorously to create a fine dispersion of sodium sand, which has a much higher surface area.

• Competing Dieckmann Condensation: Although this is an intermolecular reaction, the alkoxide base produced during the reaction can catalyze competing condensation side reactions.[2]

  • Solution: A highly effective technique is to add a trapping agent like trimethylsilyl chloride (TMSCl). TMSCl reacts with the intermediate enediolate to form a stable bis-silyl ether, preventing side reactions and significantly improving yields after acidic workup.[3][4]

Q2: I am observing significant byproduct formation on my TLC plate for the crude benzoin intermediate. What are these spots likely to be?

A2: Byproduct formation is common due to the high reactivity of the intermediates.[4][5]

Caption: Potential sources of impurities observed during TLC analysis.

Potential Byproducts & Identification:

• Unreacted Starting Material (Methyl 2-methoxybenzoate): This is common if the reaction did not go to completion. It will typically have a higher Rf value than the polar benzoin product.

• 1,2-Diketone (The final product): Small amounts of the intermediate diketone can form during the reaction or be oxidized from the benzoin by air during workup.[1] This spot will be less polar (higher Rf) than the benzoin.

• 2-Methoxybenzyl Alcohol: This can form if the Bouveault-Blanc reduction pathway competes with the condensation.[3]

• Baseline/Polymeric Material: Highly polar, dark-colored materials that streak or remain at the baseline of the TLC plate are often the result of undesired polymerization or decomposition pathways.

Solution: Careful column chromatography is the most effective way to separate the desired benzoin intermediate from these byproducts. A gradient elution, for example with hexane/ethyl acetate, is typically effective.

Part B: Issues During Oxidation (Diketone Formation)

Q3: My oxidation of the benzoin intermediate is slow or incomplete. How can I resolve this?

A3: Incomplete oxidation leaves behind the starting benzoin, which has very similar polarity to the product, making purification challenging.

Potential Causes & Solutions:

• Weak Oxidizing Agent: The choice of oxidant is critical. While air or molecular oxygen can work with certain catalysts, they can be slow.[6]

  • Solution: For reliable and complete conversion on a lab scale, stronger and more conventional oxidizing agents are often preferred. Nitric acid is a classic and effective choice for this transformation.[7][8] Alternatively, catalytic systems like copper(II) acetate with ammonium nitrate or hydrogen peroxide with a phase transfer catalyst can be very effective.[9]

• Insufficient Reaction Time or Temperature: Like any reaction, oxidation requires adequate time and energy.

  • Solution: Monitor the reaction progress closely using TLC. The disappearance of the benzoin spot (more polar) and the appearance of the benzil product spot (less polar) indicates conversion. If the reaction stalls, gentle heating (e.g., to 40-60 °C) can often drive it to completion.[6]

• Poor Solubility: If the benzoin intermediate is not fully dissolved in the reaction solvent, the reaction will be slow as it can only occur at the solid-liquid interface.

  • Solution: Ensure you are using a solvent in which the starting material is soluble. For nitric acid oxidations, the acid itself can serve as the solvent.[8] For other systems, solvents like ethanol, acetic acid, or DMF are common.[6][7]

Q4: My final product is contaminated with 2-methoxybenzoic acid. Why did this happen and how can I remove it?

A4: The formation of 2-methoxybenzoic acid indicates oxidative cleavage of the C-C bond between the two carbonyls. This is a common side reaction with aggressive oxidizing agents or under harsh conditions.[9]

Cause: Over-oxidation, particularly with strong oxidants like permanganate or chromic acid, can cleave the desired diketone.[9] Even with nitric acid, prolonged reaction times or excessively high temperatures can lead to this byproduct.

Solution for Removal: Fortunately, this acidic impurity is easily removed.

• Aqueous Wash: Dissolve the crude product in an organic solvent like ethyl acetate or dichloromethane.

• Base Extraction: Wash the organic layer with a mild aqueous base solution, such as 5% sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃). The acidic byproduct will be deprotonated and move into the aqueous layer as its sodium salt.

• Separation: Separate the layers and then wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it to recover the purified product.

Frequently Asked Questions (FAQs)

Q1: What are the key safety precautions for this synthesis? A: When working with metallic sodium, extreme caution is necessary. It reacts violently with water and can ignite on contact with air. Always handle it under an inert atmosphere and have a Class D fire extinguisher rated for combustible metals nearby. The oxidation step using nitric acid produces toxic brown nitrogen dioxide (NO₂) gas and should be performed exclusively in a well-ventilated chemical fume hood.[8]

Q2: How can I best monitor the reactions? A: Thin-Layer Chromatography (TLC) is the most effective tool. Use a mobile phase like 4:1 Hexane:Ethyl Acetate.

• Step A (Acyloin): You will see the spot for the starting ester (high Rf) disappear and a new, more polar spot for the benzoin intermediate (lower Rf) appear.

• Step B (Oxidation): The polar benzoin spot will disappear and be replaced by a less polar spot for the final diketone product.

Q3: What is a reliable method for purifying the final 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione? A: Recrystallization is typically the most effective method for final purification.[7][10] Ethanol is a common and effective solvent for this purpose.[8][10] Dissolve the crude product in a minimum amount of hot ethanol and allow it to cool slowly to form pure, yellow crystals. If impurities persist, column chromatography can be used prior to recrystallization.[11][12]

Recommended Experimental Protocols

Protocol 1: Synthesis of 2-Hydroxy-1,2-bis(2-methoxyphenyl)ethan-1-one

This protocol is an adaptation of the Rühlmann modification of the acyloin condensation for improved yield.[2]

• Setup: Assemble an oven-dried, three-neck round-bottom flask with a reflux condenser, a dropping funnel, and a nitrogen inlet. Equip the flask with a magnetic stirrer.

• Reagents: In the flask, place finely cut sodium metal (4.2 eq.) in anhydrous toluene (calculated for ~0.5 M final concentration of ester).

• Inert Atmosphere: Flush the system with dry nitrogen for 15 minutes.

• Reaction Initiation: Heat the mixture to reflux with vigorous stirring to create a fine sodium dispersion.

• Addition: In the dropping funnel, prepare a solution of methyl 2-methoxybenzoate (1.0 eq.) and trimethylsilyl chloride (TMSCl, 2.2 eq.) in anhydrous toluene. Add this solution dropwise to the refluxing sodium dispersion over 1 hour.

• Reaction: Continue to reflux the mixture for an additional 2 hours after the addition is complete.

• Workup: Cool the reaction to room temperature. Cautiously add methanol to quench any unreacted sodium, followed by water. The mixture is then acidified with 2M HCl and stirred for 1 hour to hydrolyze the silyl ether.

• Extraction: Separate the organic layer, and extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the pure benzoin intermediate.

Protocol 2: Oxidation to 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

This protocol uses nitric acid, a classic and effective oxidant for this transformation.[8]

• Setup: In a round-bottom flask equipped with a reflux condenser and stir bar, place the benzoin intermediate (1.0 eq.). Perform this entire procedure in a fume hood.

• Reagent Addition: Add concentrated nitric acid (~70%, 5 mL per gram of benzoin) to the flask.

• Reaction: Gently heat the mixture in a water bath to ~70-80 °C. You will observe the evolution of brown nitrogen dioxide gas. Continue heating for approximately 1 hour, or until the evolution of gas ceases and TLC analysis shows complete consumption of the starting material.

• Isolation: Cool the reaction mixture and pour it into a beaker of ice-cold water. The yellow product will precipitate.

• Filtration: Collect the solid product by vacuum filtration and wash it thoroughly with cold water until the filtrate is neutral.

• Purification: Recrystallize the crude solid from hot ethanol to obtain the final product as bright yellow crystals.[8]

Data Summary Table

Step	Reaction	Key Reagents	Solvent	Temp. (°C)	Time (h)	Typical Yield (%)
A	Acyloin Condensation	Methyl 2-methoxybenzoate, Na, TMSCl	Toluene	110 (Reflux)	3	60-80%
B	Oxidation	Benzoin Intermediate, Conc. HNO₃	Nitric Acid	70-80	1	85-95%

References

• Acyloin Ester Condensation. (n.d.). In Comprehensive Organic Name Reactions and Reagents.
• BenchChem. (n.d.). Troubleshooting low yield in the benzylation of 1,2-dibenzoylhydrazine.
• Synthesis of Benzil by Air Oxidation of Benzoin and M(Salen) Catalyst. (n.d.). International Journal of New Developments in Engineering and Society.
• α-Hydroxy Ketones via Reductive Coupling of Esters: Acyloin Condensation Overview. (2023). Jove.
• BenchChem. (n.d.). How to overcome common problems in Benzamide synthesis?.
• Physics Wallah. (n.d.). Acyloin Condensation Reaction and Mechanism.
• ChemicalDesk.Com. (2013). Acyloin Condensation.
• Oxidation of Benzoin to Benzil under Liquid-Liquid Phase Transfer Catalysis with Hydrogen Peroxide as the Oxidizing Agent. (n.d.). International Journal of Research in Advent Technology.
• Synthesis of Benzil From Benzoin by Oxidation Reaction. (2023). International Journal of Advanced Research in Science, Communication and Technology.
• ChemHelpASAP. (2023, February 21). oxidation of benzoin to benzil - laboratory experiment [Video]. YouTube.
• Wikipedia. (n.d.). Acyloin condensation.
• Reddit. (2023). Benzil formation in a benzoin condensation.
• PubChem. (n.d.). 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione.
• Reddit. (2025). please help me make sense of a strange observation during a Benzil synthesis.
• Amplified Light-Induced pKa Modulation with Diarylethene Photoswitches. (n.d.). PubMed Central.
• Chemistry LibreTexts. (2020). 9: Multistep Synthesis (Experiment).
• Synthesis of 2-[2-(Ethoxymethoxy)phenyl]spiro[cyclopropane-1,2′-indene]-1′,3′-dione. (n.d.). MDPI.
• Organic Syntheses Procedure. (n.d.). Organic Syntheses.

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• 12. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione by Recrystallization

Welcome to the technical support guide for the purification of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione, also known as o-Anisil, via recrystallization. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, practical guidance and troubleshoot common issues encountered during this critical purification step.

Introduction to Recrystallization of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione is a benzil derivative with applications in organic synthesis.[1][2] Achieving high purity of this compound is essential for subsequent reactions and biological testing. Recrystallization is a powerful and widely used technique for purifying solid organic compounds based on differences in solubility between the desired compound and impurities in a given solvent.[1] The principle relies on dissolving the impure solid in a hot solvent and then allowing the solution to cool slowly, promoting the formation of pure crystals while the impurities remain dissolved in the mother liquor.[1]

This guide will walk you through the intricacies of selecting an appropriate solvent, executing the recrystallization protocol, and troubleshooting common pitfalls to ensure you obtain a high-purity product.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for recrystallizing 1,2-bis(2-methoxyphenyl)ethane-1,2-dione?

A1: The ideal solvent for recrystallization should dissolve the compound well at elevated temperatures but poorly at room or lower temperatures.[3] For benzil and its derivatives, ethanol is a commonly used and effective solvent for recrystallization.[4][5][6] Methanol can also be a suitable choice.[1] A mixed solvent system, such as ethanol-water or methanol-water, can also be employed to fine-tune the solubility and improve crystal growth.[7]

To determine the best solvent for your specific sample, it is recommended to perform small-scale solubility tests with a few candidate solvents.

Q2: My compound is not dissolving in the hot solvent. What should I do?

A2: If 1,2-bis(2-methoxyphenyl)ethane-1,2-dione does not dissolve in the hot solvent, it could be due to a few reasons:

• Insufficient Solvent: You may not have added enough solvent. Add small portions of the hot solvent incrementally until the solid dissolves completely.[8]

• Inappropriate Solvent: The chosen solvent may have poor solvating power for your compound even at high temperatures. In this case, you will need to select a different solvent.

• Insoluble Impurities: Your crude product may contain insoluble impurities. If the majority of your compound has dissolved but some solid particles remain, you should perform a hot filtration to remove these impurities before allowing the solution to cool.[9]

Q3: No crystals are forming after the solution has cooled. What went wrong?

A3: The absence of crystal formation upon cooling is a common issue in recrystallization and can often be resolved with the following troubleshooting steps:[10]

• Supersaturation: The solution may be supersaturated. Try to induce crystallization by:

  • Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution.[10] The microscopic scratches on the glass can provide nucleation sites for crystal growth.

  • Seeding: Add a tiny crystal of the pure compound (a "seed crystal") to the solution.[9][10] This provides a template for further crystal formation.

• Too Much Solvent: You may have used an excessive amount of solvent, preventing the solution from becoming saturated upon cooling.[10] To remedy this, you can gently heat the solution to evaporate some of the solvent and then allow it to cool again.

• Cooling Too Rapidly: Very rapid cooling can sometimes inhibit crystal formation. Allow the solution to cool slowly to room temperature before placing it in an ice bath.

Q4: My compound "oiled out" instead of forming crystals. What does this mean and how can I fix it?

A4: "Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid. This often happens when the boiling point of the solvent is higher than the melting point of the solute, or when the concentration of the solute is too high. To address this:

• Reheat and Add More Solvent: Reheat the solution until the oil redissolves. Add a small amount of additional solvent to decrease the saturation point and then allow the solution to cool slowly.[8]

• Lower the Cooling Temperature: If possible, use a cooling bath with a temperature below the melting point of your compound.

• Change the Solvent: Consider using a solvent with a lower boiling point.

Q5: The purity of my recrystallized product is still low. What can I do to improve it?

A5: If the purity of your 1,2-bis(2-methoxyphenyl)ethane-1,2-dione is not satisfactory after one recrystallization, consider the following:

• Second Recrystallization: A second recrystallization step can often significantly improve purity.

• Washing the Crystals: Ensure that you wash the collected crystals with a small amount of cold solvent to remove any residual mother liquor containing impurities.[9]

• Incomplete Drying: Residual solvent can affect the melting point and spectroscopic analysis. Make sure the crystals are thoroughly dried under vacuum.

• Co-crystallization of Impurities: If an impurity has similar solubility properties to your compound, it may co-crystallize. In such cases, a different purification technique, such as column chromatography, may be necessary.[11]

Troubleshooting Guide

This table provides a quick reference for common problems and their solutions during the recrystallization of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione.

Problem	Possible Cause(s)	Recommended Solution(s)
Compound does not dissolve	Insufficient solvent; Inappropriate solvent choice.	Add more hot solvent in small increments; Select a more suitable solvent based on solubility tests.
No crystal formation	Solution is not saturated (too much solvent); Supersaturation.	Evaporate some solvent and re-cool; Induce crystallization by scratching the flask or adding a seed crystal.[9][10]
"Oiling out"	Solution is too concentrated; Cooling is too rapid.	Reheat to dissolve the oil, add more solvent, and cool slowly.[8]
Low yield of crystals	Too much solvent used; Premature crystallization during hot filtration.	Concentrate the mother liquor to recover more product; Ensure the filtration apparatus is hot.[9]
Colored impurities in crystals	Impurities are not fully removed.	Use activated charcoal to decolorize the solution before hot filtration (use with caution as it can adsorb the product).
Crystals are too small	Rapid cooling.	Allow the solution to cool to room temperature slowly before placing it in an ice bath.

Experimental Protocol: Recrystallization of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

This protocol provides a step-by-step guide for the recrystallization of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione from ethanol.

Materials:

• Crude 1,2-bis(2-methoxyphenyl)ethane-1,2-dione

• Ethanol (95% or absolute)

• Erlenmeyer flasks (2)

• Hot plate or steam bath

• Buchner funnel and filter flask

• Filter paper

• Glass rod

• Watch glass

Procedure:

• Dissolution: Place the crude 1,2-bis(2-methoxyphenyl)ethane-1,2-dione in an Erlenmeyer flask. Add a minimal amount of ethanol and gently heat the mixture on a hot plate or steam bath while stirring with a glass rod. Continue adding small portions of hot ethanol until the solid is completely dissolved.[5] Avoid adding a large excess of solvent to maximize the yield.

• Hot Filtration (if necessary): If any insoluble impurities are present, perform a hot filtration. To do this, preheat a second Erlenmeyer flask and a funnel (with fluted filter paper) on the hot plate. Quickly filter the hot solution into the preheated flask. This step prevents premature crystallization in the funnel.[9]

• Cooling and Crystallization: Cover the flask containing the hot, clear solution with a watch glass and allow it to cool slowly to room temperature. Do not disturb the flask during this time to allow for the formation of large, well-defined crystals. Once the flask has reached room temperature, you can place it in an ice bath for about 15-20 minutes to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel and a filter flask.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any adhering mother liquor.[9]

• Drying: Dry the purified crystals thoroughly. This can be done by leaving them in the Buchner funnel with the vacuum on for a period of time, or by transferring them to a watch glass and allowing them to air dry or placing them in a desiccator.

Workflow Diagram:

Caption: Recrystallization workflow for 1,2-bis(2-methoxyphenyl)ethane-1,2-dione.

References

• Scribd. (n.d.). Synthesis and Purification of Benzil. Retrieved from [Link]

• ResearchGate. (2023, August 8). Which solvents should I use to recrystalize P-anisidine and DNP individually?. Retrieved from [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (n.d.). Synthesis of Benzil From Benzoin by Oxidation Reaction. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of hydroxy benzoin/benzil analogs and investigation of their antioxidant, antimicrobial, enzyme inhibition, and cytotoxic activities. Retrieved from [Link]

• ACS Community. (2018, November 28). Purifying Benzil. Retrieved from [Link]

• Google Patents. (n.d.). CN109134219A - A method of synthesis benzil class derivative.

• University of York. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

• University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of 2-[2-(Ethoxymethoxy)phenyl]spiro[cyclopropane-1,2′-indene]-1′,3′-dione. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Ethanedione, 1,2-bis(3-methoxyphenyl)-. Retrieved from [Link]

• Harvard University. (n.d.). Recrystallization. Retrieved from [Link]

• University of California, Berkeley. (n.d.). COMMON SOLVENTS FOR CRYSTALLIZATION. Retrieved from [Link]

• PharmaCompass.com. (n.d.). 1,2-bis(4-methoxyphenyl)ethane-1,2-dione. Retrieved from [Link]

• ResearchGate. (2025, August 6). Synthesis and charecterization of impurities of an anticonvulsant drug, lamotrigine. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Bis[(2-methoxyphenyl)phenylphosphino]ethane. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Bis(2-methoxyphenoxy)ethane. Retrieved from [Link]

• International Union of Crystallography. (n.d.). Crystal structure of 1,2-bis(3,5-difluorophenyl)ethane-1,2-dione. Retrieved from [Link]

Sources

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• 3. web.mnstate.edu [web.mnstate.edu]
• 4. scribd.com [scribd.com]
• 5. Anisoin | 119-52-8 | Benchchem [benchchem.com]
• 6. communities.acs.org [communities.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 10. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 11. Synthesis of hydroxy benzoin/benzil analogs and investigation of their antioxidant, antimicrobial, enzyme inhibition, and cytotoxic activities - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

This technical support guide provides comprehensive troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione. The typical synthesis is a two-step process involving the benzoin condensation of 2-methoxybenzaldehyde (o-anisaldehyde) to form the intermediate 2,2'-dimethoxybenzoin, followed by its oxidation to the target diketone.

Troubleshooting Guide

This guide is structured to address specific issues encountered during the two primary stages of the synthesis.

Step 1: Benzoin Condensation of o-Anisaldehyde

The initial step is the cyanide- or N-heterocyclic carbene (NHC)-catalyzed dimerization of o-anisaldehyde to form 2,2'-dimethoxybenzoin.

Problem	Probable Cause(s)	Recommended Solutions & Scientific Rationale
Low or No Yield of 2,2'-Dimethoxybenzoin	1. Impure o-Anisaldehyde: The starting aldehyde is susceptible to air oxidation, forming 2-methoxybenzoic acid. This acid neutralizes the basic catalyst (e.g., cyanide), inhibiting the reaction. 2. Inactive Catalyst: Cyanide salts can degrade over time. N-heterocyclic carbene (NHC) precursors require a strong enough base for activation. 3. Insufficient Reaction Time/Temperature: The benzoin condensation is reversible and requires sufficient thermal energy and time to reach equilibrium.[1][2]	1. Purify the Aldehyde: Distill o-anisaldehyde under reduced pressure immediately before use. This removes non-volatile acidic impurities. 2. Use Fresh Catalyst: Employ a fresh, unopened container of NaCN or KCN. For NHC catalysis, ensure the base used (e.g., DBU, KOt-Bu) is anhydrous and potent enough to deprotonate the thiazolium or triazolium salt precursor.[3] 3. Optimize Conditions: Reflux the reaction for the recommended time (typically 1-2 hours) and monitor progress via Thin Layer Chromatography (TLC).
Reaction Mixture Turns Brown/Black with Polymer Formation	1. Cannizzaro Reaction: In the presence of a strong base (if used for NHC generation or from hydroxide contamination in cyanide salts), aldehydes lacking an α-hydrogen can undergo a disproportionation reaction to form the corresponding alcohol and carboxylic acid. 2. Excessive Heat/Reaction Time: Prolonged heating can lead to decomposition and polymerization of the aldehyde and/or product.	1. Control Basicity: Use the catalytic amount of cyanide as specified. If using an NHC, select a non-nucleophilic base and add it slowly at a controlled temperature. 2. Monitor the Reaction: Use TLC to determine the point of maximum product formation and avoid unnecessarily long reflux times.
Oily Product Instead of Crystalline Solid	1. Incomplete Reaction: The presence of unreacted o-anisaldehyde can prevent the crystallization of the desired benzoin product. 2. Presence of Side Products: Contamination from Cannizzaro or other side reactions can result in an impure mixture that fails to solidify.	1. Ensure Complete Reaction: Confirm the absence of starting aldehyde via TLC before work-up. 2. Purification: If an oil is obtained, attempt purification by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient). A seed crystal from a previous successful batch can also aid crystallization.

Step 2: Oxidation of 2,2'-Dimethoxybenzoin

The second step involves the oxidation of the α-hydroxyketone (benzoin) to the α-diketone (benzil).

Problem	Probable Cause(s)	Recommended Solutions & Scientific Rationale
Incomplete Oxidation (Starting Material Remains)	1. Insufficient Oxidizing Agent: The stoichiometry of the oxidant to the benzoin may be inadequate for full conversion. 2. Low Reaction Temperature: The oxidation may require thermal activation to proceed at a reasonable rate. 3. Poor Reagent Quality: The oxidizing agent may have degraded or be of insufficient purity.	1. Adjust Stoichiometry: Ensure at least the stoichiometric amount of the oxidizing agent is used. A slight excess may be necessary. 2. Increase Temperature: Gently heat the reaction mixture according to the chosen protocol (e.g., 80 °C for copper/ammonium nitrate methods). 3. Use High-Purity Reagents: Employ fresh, high-quality oxidizing agents. For instance, use concentrated nitric acid or freshly prepared copper(II) solutions.
Low Yield of Final Product	1. Over-oxidation/Cleavage: Harsh oxidizing conditions (e.g., excess nitric acid, high temperatures) can cause C-C bond cleavage, leading to the formation of 2-methoxybenzoic acid. 2. Mechanical Losses During Work-up: The product might be partially soluble in the wash solutions, or material may be lost during filtration and transfers.	1. Control Reaction Conditions: Add the oxidizing agent portion-wise or dropwise while monitoring the internal temperature. An ice bath can be used to manage exothermic reactions, particularly with nitric acid. 2. Optimize Work-up: After precipitation, cool the mixture thoroughly in an ice bath to minimize the product's solubility before filtration. Wash the collected solid with cold solvents.
Product is Off-Color (Not Bright Yellow)	1. Presence of Impurities: Residual starting material or side products can impart a brownish or greenish hue. 2. Trapped Oxidant: Residual copper salts or nitrogen oxides can discolor the final product.	1. Recrystallize: Recrystallization from a suitable solvent (e.g., ethanol or methanol) is the most effective method for purification and color improvement. 2. Thorough Washing: Ensure the filtered product is washed extensively with water to remove any inorganic salts or water-soluble impurities before recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the cyanide-catalyzed benzoin condensation?

A1: The benzoin condensation is a classic example of "umpolung" or polarity reversal. The mechanism involves three key stages:[1][2][4]

• Nucleophilic Attack: The cyanide anion, a potent nucleophile, attacks the electrophilic carbonyl carbon of an aldehyde molecule to form a cyanohydrin intermediate.

• Proton Transfer & Umpolung: A proton is abstracted from the former carbonyl carbon, forming a carbanion. The electron-withdrawing nature of the nitrile group stabilizes this carbanion, effectively making the carbon nucleophilic (reversing its normal polarity).

• Dimerization and Catalyst Regeneration: This nucleophilic carbanion attacks the carbonyl carbon of a second aldehyde molecule. Subsequent proton transfer and elimination of the cyanide ion (which is a good leaving group) regenerates the catalyst and yields the final α-hydroxyketone product, benzoin.[5]

Q2: Are there safer alternatives to cyanide for the benzoin condensation?

A2: Yes. N-heterocyclic carbenes (NHCs), often generated in situ from thiazolium or triazolium salts (like thiamine, Vitamin B1), are highly effective catalysts for the benzoin condensation.[3][6][7] The mechanism is analogous to the cyanide-catalyzed pathway, where the NHC acts as the nucleophile to initiate the umpolung of the aldehyde. These catalysts are generally considered safer to handle than inorganic cyanides.

Q3: What are the most common and effective methods for oxidizing the intermediate 2,2'-dimethoxybenzoin?

A3: Several effective methods are available, each with its own advantages. The choice often depends on scale, available reagents, and safety considerations.

Oxidation Method	Reagents	Pros	Cons
Nitric Acid Oxidation	Concentrated Nitric Acid (HNO₃)	Inexpensive, readily available, and highly effective.	Generates toxic nitrogen oxide (NOx) gases; requires a well-ventilated fume hood. The reaction can be highly exothermic and requires careful temperature control.
Copper(II)-Catalyzed Oxidation	Copper(II) Acetate (or Sulfate) and Ammonium Nitrate in Acetic Acid	Milder conditions, avoids the evolution of large amounts of NOx gas, and generally gives high yields of pure product.	Requires a copper catalyst and can be slower than nitric acid oxidation.
Iron(III) Nitrate Oxidation	Iron(III) Nitrate Nonahydrate (Fe(NO₃)₃·9H₂O)	Can be performed under solvent-free conditions by heating, making it a "greener" alternative.[8]	May require higher temperatures (oven or microwave) and purification to remove iron salts.

Q4: How can I confirm the identity and purity of my final product, 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione?

A4: A combination of physical and spectroscopic methods should be used:

• Melting Point: A sharp melting point consistent with the literature value is a good indicator of purity.

• Thin Layer Chromatography (TLC): Development of a single spot in an appropriate solvent system indicates high purity. Compare the Rf value to that of the starting benzoin to confirm the reaction has gone to completion.

• Spectroscopy:

  • ¹H NMR: Look for the disappearance of the benzylic C-H proton and the O-H proton of the starting benzoin. The spectrum of the product should show only aromatic and methoxy proton signals in the correct integration ratios.

  • ¹³C NMR: Confirm the presence of two distinct carbonyl carbon signals for the diketone and the absence of the C-OH signal from the benzoin.

  • FT-IR: The broad O-H stretch from the starting material (around 3400 cm⁻¹) should be absent. The spectrum should be dominated by a strong C=O stretching frequency characteristic of an α-diketone.

Experimental Protocols

Protocol 1: Synthesis of 2,2'-Dimethoxybenzoin

• To a 100 mL round-bottom flask, add 10 mL of freshly distilled 2-methoxybenzaldehyde.

• Add 20 mL of 95% ethanol and a solution of 1.0 g of sodium cyanide (NaCN) in 10 mL of water. Caution: Sodium cyanide is highly toxic. Handle with extreme care in a fume hood and wear appropriate personal protective equipment.

• Add a boiling chip and fit the flask with a reflux condenser.

• Heat the mixture to a gentle reflux for 1-1.5 hours.

• Allow the reaction mixture to cool to room temperature. The product may begin to crystallize.

• Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

• Collect the crude product by vacuum filtration and wash the solid with two 15 mL portions of cold 50% ethanol/water.

• Recrystallize the crude product from hot ethanol to yield pure 2,2'-dimethoxybenzoin as a white crystalline solid.

Protocol 2: Oxidation to 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione (Copper-Catalyzed Method)

• In a 250 mL round-bottom flask, dissolve 5.0 g of 2,2'-dimethoxybenzoin in 15 mL of 80% aqueous acetic acid.

• To this solution, add 2.0 g of ammonium nitrate and 0.07 g of copper(II) acetate.

• Heat the mixture to approximately 80 °C with vigorous stirring. The mixture should form a clear, green solution.

• Once the solution is clear, heat it to reflux and maintain for 1 hour.

• Pour the hot reaction mixture into 100 mL of cold water with stirring. A bright yellow solid will precipitate.

• Cool the mixture in an ice bath and collect the precipitate by vacuum filtration.

• Wash the solid thoroughly with water to remove acetic acid and copper salts.

• Recrystallize the crude product from hot methanol or ethanol to yield pure 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione as bright yellow crystals.

Visualizations

Caption: Overall workflow for the synthesis of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione.

Caption: Troubleshooting decision tree for the synthesis of 2,2'-Dimethoxybenzil.

References

• Wikipedia. Benzoin condensation. [Link]

• Kitching, M. O., et al. (n.d.). Asymmetric Anisoin Synthesis Involving Benzoin Condensation Followed by Deracemization. ResearchGate. [Link]

• Organic Chemistry Portal. Benzoin Condensation. [Link]

• ScienceAsia. (2012). Benzoin condensation of aromatic aldehydes catalysed by N,N-dimethylbenzimidazolium iodide and NaOH under green conditions. [Link]

• ResearchGate. (2012). Benzoin condensation of aromatic aldehydes catalysed by N,N-dimethylbenzimidazolium iodide and NaOH under green conditions. [Link]

• Monreal-Leyva, I., et al. (2019). Benzoin condensation of aromatic aldehydes catalyzed by N-heterocyclic carbenes under mild conditions. European Journal of Chemistry. [Link]

• Karimov Javohir Sobirzoda. (2025). Optimization Of Reaction Conditions And Yield Enhancement In The Synthesis Of New Amide Compounds From 2-Hydroxybenzoic And 2-Methoxybenzoic Acids Via The Schotten-Baumann Method. American Journal of Applied Science and Technology. [Link]

• PubChem. 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione. [Link]

• Pharmaguideline. Benzoin Condensation and Perkin Condensation. [Link]

• L.S.College, Muzaffarpur. (2020). Benzoin condensation. [Link]

• YouTube. (2023). Benzoin Condensation. [Link]

• Chem Sim 2001. (2021). Solvent-free oxidation of 3,3′-dimethoxybenzoin to 3,3′-dimethoxybenzil. Wikimedia Commons. [Link]

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• 8. File:Solvent-free oxidation of 3,3′-dimethoxybenzoin to 3,3′-dimethoxybenzil.svg - Wikimedia Commons [commons.wikimedia.org]

Technical Support Center: Optimization of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione Synthesis

Welcome to the technical support guide for the synthesis and optimization of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione (also known as 2,2'-Dimethoxybenzil or o-Anisil). This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this two-step synthesis. We will delve into the causality behind experimental choices, providing field-proven insights to ensure reproducible, high-yield results.

The synthesis of 2,2'-Dimethoxybenzil from 2-methoxybenzaldehyde is a classic two-step process: (1) a benzoin-type condensation to form the α-hydroxy ketone intermediate, 2,2'-dimethoxybenzoin, followed by (2) the oxidation of this intermediate to the final diketone product. Each step presents unique optimization and troubleshooting challenges that we will address in detail.

Overall Reaction Pathway

Caption: High-level overview of the two-step synthesis.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter. The solutions provided are grounded in chemical principles to help you understand and resolve the core problem.

Part 1: Benzoin Condensation Troubleshooting

Question 1: My benzoin condensation reaction has a very low yield or did not proceed at all. What are the common causes?

Answer: This is a frequent issue that can typically be traced to one of three areas: catalyst activity, reagent quality, or reaction conditions.

• Catalyst Inactivity:

  • Thiamine HCl (Vitamin B1) Catalyst: Thiamine is a pre-catalyst. It requires a base (e.g., NaOH, Et3N) to deprotonate its thiazolium ring, forming the active N-heterocyclic carbene (NHC) nucleophile.[1] Insufficient base or a pH that is too low will prevent the formation of the active catalyst. Conversely, a pH that is too high can degrade the thiamine.

  • Cyanide Catalyst (NaCN or KCN): While highly effective, cyanide salts are sensitive to acidic conditions, which would produce toxic HCN gas and neutralize the catalyst. Ensure the reaction medium is slightly basic. The mechanism involves the cyanide ion acting as a nucleophile to attack the aldehyde carbonyl, ultimately facilitating the C-C bond formation.[2][3]

• Reagent Purity:

  • The starting material, 2-methoxybenzaldehyde, is prone to air oxidation to 2-methoxybenzoic acid. This acidic impurity can neutralize the base required for catalysis, effectively halting the reaction.[4]

  • Validation Step: Always check the purity of your aldehyde before use. An IR spectrum should show a strong C=O stretch (~1690 cm⁻¹) and lack a broad O-H stretch characteristic of a carboxylic acid. If impure, distillation or passing it through a short plug of basic alumina is recommended.

• Improper Reaction Conditions:

  • Solvent: For thiamine-catalyzed reactions, ethanol or a mixture of ethanol and water is common. Water is often necessary to dissolve the thiamine hydrochloride and the base.

  • Temperature: These reactions are often run at room temperature or with gentle heating (reflux in ethanol). Excessively high temperatures can promote side reactions.

Question 2: My TLC plate shows multiple spots besides my starting material and desired benzoin product. What are these side products?

Answer: The formation of multiple products often points to competing reaction pathways.

• Cannizzaro Reaction: In the presence of a strong base and the absence of an effective condensation catalyst, aldehydes lacking α-hydrogens (like 2-methoxybenzaldehyde) can undergo disproportionation to form the corresponding alcohol (2-methoxybenzyl alcohol) and carboxylic acid (2-methoxybenzoic acid). This is especially problematic if the catalyst fails to activate.

• Oxidation of Aldehyde: As mentioned, contamination with 2-methoxybenzoic acid is common and will appear as a separate, more polar spot on TLC.

Troubleshooting Workflow: Benzoin Condensation

Caption: A decision tree for troubleshooting the benzoin condensation step.

Part 2: Oxidation Reaction Troubleshooting

Question 3: My oxidation of 2,2'-dimethoxybenzoin resulted in a low yield of the final benzil product. What went wrong?

Answer: Incomplete reaction or product degradation are the most common culprits during the oxidation step. The choice of oxidant is critical.

• Incomplete Oxidation:

  • Cause: Insufficient oxidant, low reaction temperature, or too short a reaction time can lead to a mixture of the starting benzoin and the final benzil product. These two compounds can be difficult to separate due to similar polarities.

  • Solution: Monitor the reaction progress meticulously using TLC. The benzil product is less polar than the benzoin intermediate (due to the loss of the hydroxyl group) and will have a higher Rf value. Continue the reaction until the benzoin spot has completely disappeared.[5]

• Product Degradation/Side Reactions:

  • Cause: Harsh oxidizing conditions (e.g., boiling in concentrated nitric acid for too long) can lead to over-oxidation and cleavage of the C-C bond between the carbonyls, ultimately forming 2-methoxybenzoic acid.[6]

  • Solution: Opt for milder, more selective oxidizing agents. A widely used and reliable method is using copper(II) acetate in acetic acid. Another effective system is ammonium nitrate with a catalytic amount of copper(II) acetate (CAN/Cu(II)). A solvent-free method using iron(III) nitrate has also been reported as an efficient alternative.[7]

Question 4: The final product is a discolored oil or powder that is difficult to purify. How can I obtain clean, crystalline 2,2'-Dimethoxybenzil?

Answer: Purity issues often stem from residual starting materials or colored byproducts from the oxidation process.

• Workup Procedure: If using nitric acid, it is crucial to quench the reaction mixture by pouring it into ice water. This precipitates the crude product and dilutes the acid. The crude solid must then be washed thoroughly with water to remove residual acid and then with a cold, dilute sodium bicarbonate solution to neutralize any acidic byproducts like 2-methoxybenzoic acid.

• Purification by Recrystallization: This is the most effective method for purifying the final product.

  • Solvent Selection: The ideal solvent is one in which the benzil is highly soluble at high temperatures but poorly soluble at low temperatures. Ethanol or methanol are excellent choices for this purpose.[5]

  • Procedure: Dissolve the crude product in a minimum amount of hot solvent. If colored impurities persist, you can add a small amount of activated charcoal and hot filter the solution. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. Collect the crystals by vacuum filtration.

Oxidation Method	Typical Conditions	Pros	Cons
Nitric Acid (HNO₃)	Conc. HNO₃, heat (e.g., 90 min)	Inexpensive, strong oxidant	Can cause over-oxidation, produces toxic NOx gases.[6]
Copper(II) Acetate	Cu(OAc)₂, Acetic Acid, reflux	Milder, high yielding	Requires stoichiometric copper, solvent can be difficult to remove.
CAN / cat. Cu(II)	(NH₄)₂Ce(NO₃)₆, cat. Cu(OAc)₂	Catalytic, efficient	Reagents can be more expensive.
Iron(III) Nitrate	Fe(NO₃)₃·9H₂O, solvent-free, heat	Green (solvent-free), simple setup	Requires solid-state mixing and heating.[7]

Optimized Experimental Protocols

Protocol 1: Thiamine-Catalyzed Benzoin Condensation

This protocol uses a safer, non-cyanide catalyst.

• Reagent Preparation: In a 100 mL round-bottom flask, dissolve 0.8 g of thiamine hydrochloride in 2.5 mL of water.

• Add 10 mL of 95% ethanol to the flask with stirring.

• In a separate beaker, prepare a solution of 1.0 g of sodium hydroxide in 10 mL of water.

• Reaction Setup: Cool the thiamine solution in an ice bath. Slowly add 2.5 mL of the cold NaOH solution to the thiamine solution with continuous stirring. The solution should turn pale yellow, indicating the formation of the active catalyst.

• Remove the flask from the ice bath and add 5.0 mL of pure 2-methoxybenzaldehyde.

• Reaction Execution: Swirl the mixture to ensure it is homogenous. Stopper the flask and allow it to sit at room temperature for at least 24 hours (or up to 48 hours). The product, 2,2'-dimethoxybenzoin, will precipitate as a white solid.

• Workup and Isolation: Collect the solid product by vacuum filtration. Wash the crystals with a cold 1:1 water/ethanol mixture to remove impurities. Allow the product to air dry. A typical yield is 60-75%.

Protocol 2: Oxidation with Copper(II) Acetate

This protocol is a mild and efficient method for the oxidation step.

• Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser, combine 2.0 g of the dry 2,2'-dimethoxybenzoin from the previous step, 0.1 g of ammonium nitrate, and a catalytic amount (approx. 0.05 g) of copper(II) acetate.

• Add 20 mL of 80% aqueous acetic acid to the flask.

• Reaction Execution: Heat the mixture to reflux with stirring. The solution will turn a deep green/blue. Monitor the reaction by TLC (e.g., using a 4:1 hexanes:ethyl acetate eluent). The reaction is typically complete in 60-90 minutes, indicated by the disappearance of the benzoin spot.

• Workup and Isolation: Allow the reaction to cool slightly, then pour it into 100 mL of ice-cold water. The product will precipitate as a yellow solid.

• Collect the crude product by vacuum filtration. Wash the solid thoroughly with cold water until the filtrate is colorless and neutral.

• Purification: Recrystallize the crude solid from hot ethanol. The pure 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione will form as bright yellow crystals upon cooling. Typical yield is 85-95%.

General Experimental Workflow

Caption: A standard workflow for chemical synthesis and analysis.

References

• Wikipedia. (n.d.). Benzoin condensation. Retrieved from [Link]

• L.S.College, Muzaffarpur. (2020, July 6). Benzoin condensation. Retrieved from [Link]

• ResearchGate. (n.d.). Asymmetric Anisoin Synthesis Involving Benzoin Condensation Followed by Deracemization | Request PDF. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzoin Condensation. Retrieved from [Link]

• Royal Society of Chemistry. (2022, April 4). Synthesis of benzoin under supramolecular catalysis involving cyclodextrins in water: application for the preparation of the antiepileptic drug phenytoin. Retrieved from [Link]

• ResearchGate. (n.d.). Updating the Benzoin Condensation of Benzaldehyde Using Microwave-Assisted Organic Synthesis and N-Heterocyclic Carbene Catalysis. Retrieved from [Link]

• Matsjeh, S., Anwar, C., Sholikhah, E. N., & Alimuddin, A. A. (n.d.). Synthesis of 3,4-Dimethoxybenzyl-2,4-Dihydroxyphenyl Ketone from Eugenol. Retrieved from [Link]

• ResearchGate. (n.d.). Benzoin condensation of aromatic aldehydes catalyzed by N-heterocyclic carbenes under mild conditions. Retrieved from [Link]

• Google Patents. (n.d.). CN102329207B - Synthesis method of 2, 2'-dihydroxy-4, 4'-dimethoxybenzophenone.

• Patsnap. (n.d.). Synthesis method of 2, 2'-dihydroxy-4, 4'-dimethoxybenzophenone - Eureka. Retrieved from [Link]

• Reddit. (2025, September 24). please help me make sense of a strange observation during a Benzil synthesis : r/chemistry. Retrieved from [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2023, May). Synthesis of Benzil From Benzoin by Oxidation Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2020, June 29). 9: Multistep Synthesis (Experiment). Retrieved from [Link]

• PubChem. (n.d.). 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of benzoin condensation | Download Scientific Diagram. Retrieved from [Link]

• MDPI. (n.d.). Mechanistic Pathways in Cyanide-Mediated Benzoin Condensation: A Comprehensive Electron Localisation Function (ELF) and Catastrophe Theory Analysis of the Umpolung Reaction. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of 2-[2-(Ethoxymethoxy)phenyl]spiro[cyclopropane-1,2′-indene]-1′,3′-dione. Retrieved from [Link]

• CNKI. (2001, October 26). A New Synthetic Method for 2,5-Dimethoxybenzaldehyde. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis of 1,4-di-t-butyl-2,5-dimethoxybenzene. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Ethanedione, 1,2-bis(3-methoxyphenyl)-. Retrieved from [Link]

• Journal of Emerging Technologies and Innovative Research. (2019, February). a novel method of synthesis of 1,2-bis (4- nitro phenyl)ethane using a fish tank a. Retrieved from [Link]

• Wikimedia Commons. (2021, February 11). File:Solvent-free oxidation of 3,3′-dimethoxybenzoin to 3,3′-dimethoxybenzil.svg. Retrieved from [Link]

Sources

• 1. Synthesis of benzoin under supramolecular catalysis involving cyclodextrins in water: application for the preparation of the antiepileptic drug phenyt ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA09062C [pubs.rsc.org]
• 2. Benzoin condensation - Wikipedia [en.wikipedia.org]
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• 6. reddit.com [reddit.com]
• 7. File:Solvent-free oxidation of 3,3′-dimethoxybenzoin to 3,3′-dimethoxybenzil.svg - Wikimedia Commons [commons.wikimedia.org]

Technical Support Center: Purification of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

Prepared by: Gemini, Senior Application Scientist

This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the purification of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione (also known as o-Anisil). The methodologies described herein are grounded in established chemical principles to ensure reliable and reproducible outcomes.

Frequently Asked Questions (FAQs)

Q1: My final product has a persistent off-color (e.g., brown, green, or dull yellow) instead of the expected bright yellow. What is the cause and how can I resolve it?

A1: An off-color in your product typically points to two main sources of impurities: residual oxidation catalysts or organic byproducts.

• Residual Catalysts: If you've used a copper-catalyzed oxidation (e.g., with copper(II) acetate), traces of copper salts can impart a greenish or bluish tint to the final product.[1] These are typically inorganic and can be removed by an acidic wash or by ensuring complete precipitation of the organic product from a solvent in which the salts are soluble.

• Organic Byproducts: The synthesis of benzil derivatives, often through the oxidation of the corresponding benzoin, can lead to colored organic impurities if the reaction is pushed too hard (excessive heat or reaction time) or if the starting materials are not pure.[2] Nitric acid oxidations, for example, can produce nitrated aromatic impurities or other degradation products which are often highly colored.[3][4]

Troubleshooting Steps:

• Initial Wash: Before any crystallization, thoroughly wash the crude product with cold water to remove water-soluble acids like nitric acid.[3]

• Charcoal Treatment: If colored organic impurities are suspected, a charcoal treatment during recrystallization can be highly effective. Activated charcoal has a high surface area that adsorbs large, flat, polarizable molecules, which many colored impurities are.

  • Protocol: Dissolve your crude product in a minimal amount of hot recrystallization solvent. Add a very small amount of activated charcoal (e.g., 1-2% by weight) to the hot solution. Swirl for a few minutes and then perform a hot filtration through a fluted filter paper or a pad of Celite® to remove the charcoal. Allow the clear, hot filtrate to cool and crystallize.

• Recrystallization: A carefully chosen recrystallization is the most powerful tool for removing both types of impurities.

Q2: My NMR/TLC analysis shows the presence of the starting material, 2-hydroxy-1,2-bis(2-methoxyphenyl)ethan-1-one (o-anisoin). What is the most efficient removal method?

A2: The presence of the starting benzoin analog indicates an incomplete oxidation reaction.[5] Due to the structural similarity between your product (a diketone) and the starting material (an α-hydroxyketone), their polarities are quite close, which can make separation challenging.

• Primary Method - Recrystallization: Recrystallization is often sufficient to separate the less polar diketone (your product) from the more polar α-hydroxyketone (the impurity). The hydroxyl group in the o-anisoin increases its polarity and affinity for polar solvents. Ethanol is a common and effective solvent for recrystallizing benzil from unreacted benzoin.[5][6]

• Secondary Method - Column Chromatography: If recrystallization fails to provide the desired purity, flash column chromatography is the definitive method. The slight difference in polarity is easily exploited on a silica gel column. The less polar 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione will elute before the more polar o-anisoin.

Troubleshooting and Detailed Protocols

Q3: How do I select the optimal solvent for recrystallization?

A3: The ideal recrystallization solvent is one in which your compound is highly soluble at high temperatures but poorly soluble at low temperatures.[7][8] This differential solubility is key to achieving a high recovery of pure crystals.

Solvent Selection Workflow:

• "Like Dissolves Like": Your target molecule, o-Anisil, is a moderately polar ketone. Solvents of similar polarity, such as ethanol, acetone, or ethyl acetate, are excellent starting points.[9]

• Small-Scale Testing: Place a small amount of your crude product (20-30 mg) in a test tube. Add a few drops of a candidate solvent.

  • If it dissolves immediately at room temperature, the solvent is too good; your recovery will be poor.

  • If it does not dissolve at room temperature, heat the test tube gently. If the compound dissolves when hot but precipitates upon cooling, you have found a promising solvent.

  • If it remains insoluble even when hot, the solvent is unsuitable.

Recommended Solvents for 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione:

Solvent	Boiling Point (°C)	Characteristics & Rationale
Ethanol (95%)	78	Often the best choice. It effectively dissolves the compound when hot and allows for good crystal formation upon cooling. It is also excellent for leaving behind more polar impurities like the starting o-anisoin.[3][6]
Methanol	65	Similar to ethanol but the lower boiling point can sometimes be advantageous for easier removal. Solubility may be slightly different.
Ethyl Acetate / Hexane	77 / 69	A mixed-solvent system. Use this if you cannot find a single suitable solvent. Dissolve the compound in a minimum of hot ethyl acetate (the "good" solvent) and then add hot hexane (the "bad" solvent) dropwise until the solution becomes cloudy (the saturation point).[10] Add a drop or two of ethyl acetate to redissolve the precipitate and then allow it to cool slowly.
Acetone	56	A very strong solvent for ketones.[9] It may dissolve the compound too well, leading to low recovery. It is more often used as the "good" solvent in a mixed-solvent pair with a nonpolar solvent like hexane.

Q4: My product "oils out" during recrystallization instead of forming crystals. What should I do?

A4: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid layer instead of solid crystals.[7] This is often due to the solution being too concentrated or cooling too rapidly.

Corrective Actions:

• Re-heat and Dilute: Re-heat the solution until the oil completely redissolves. Add more of the hot solvent (10-20% additional volume) to create a less concentrated solution.

• Slow Cooling: Allow the flask to cool very slowly. Insulating the flask with glass wool or placing it in a warm water bath that is allowed to cool to room temperature can promote proper crystal formation. Do not place it directly into an ice bath from a hot state.[10]

• Scratching: Once the solution has cooled somewhat, scratching the inside of the flask with a glass rod at the liquid-air interface can create nucleation sites and induce crystallization.[7]

• Seed Crystals: If you have a small amount of pure product, adding a single tiny crystal (a "seed crystal") to the cooled, supersaturated solution will provide a template for crystal growth.

Q5: When is it necessary to use column chromatography over recrystallization?

A5: The choice between these two powerful techniques depends on the nature of the impurities and the required final purity.

Decision-Making Flowchart:

A flowchart to guide the choice between recrystallization and column chromatography.

• Use Recrystallization When:

  • You have a large amount of material to purify.

  • Impurities are present in small amounts (<10%).

  • The impurities have significantly different solubility profiles or polarities compared to your product (e.g., inorganic salts, highly polar or nonpolar byproducts).

• Use Column Chromatography When:

  • Recrystallization fails to remove impurities.[11]

  • Impurities have very similar polarity and structure to the desired compound.[12]

  • You need to separate a complex mixture with multiple components.

  • You require very high purity (>99.5%) for applications like drug development.

Detailed Experimental Protocols

Protocol 1: Standard Recrystallization from Ethanol

This protocol is the first method of choice for removing unreacted o-anisoin and minor colored impurities.

Workflow Diagram:

The standard workflow for purification by recrystallization.

Step-by-Step Methodology:

• Place the crude 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione in an Erlenmeyer flask.

• Add a minimal amount of 95% ethanol and a boiling chip. Heat the mixture to boiling on a hot plate.

• Continue adding small portions of hot ethanol until all the solid has just dissolved, creating a saturated solution.[10]

• Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

• Once the flask has reached room temperature and crystal formation has slowed, place it in an ice-water bath for at least 15-20 minutes to maximize precipitation.

• Collect the yellow crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold 95% ethanol to remove any adhering mother liquor which contains the dissolved impurities.

• Dry the crystals in a vacuum oven or desiccator until a constant weight is achieved.

Protocol 2: Flash Column Chromatography

This protocol is for situations where recrystallization is ineffective.

Typical Parameters for Chromatography:

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard choice for separating moderately polar organic compounds.[13]
Mobile Phase (Eluent)	Hexane:Ethyl Acetate Gradient	Start with a low polarity mixture (e.g., 9:1 Hexane:EtOAc) and gradually increase the polarity (e.g., to 4:1). This will elute the less polar product first, leaving the more polar impurities on the column.
Monitoring	Thin-Layer Chromatography (TLC)	Use the same solvent system to monitor the separation and identify the fractions containing the pure product before combining them.

Step-by-Step Methodology:

• Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 9:1 Hexane:EtOAc).

• Pack a chromatography column with the slurry.

• Dissolve the crude product in a minimal amount of dichloromethane or the eluent and adsorb it onto a small amount of silica gel.

• Carefully load the dried, adsorbed sample onto the top of the packed column.

• Begin eluting with the mobile phase, starting with the low-polarity mixture.

• Collect fractions and analyze them by TLC. The desired product, 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, should have a higher Rf value than the more polar o-anisoin impurity.

• Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield the purified product.

References

• Scribd. (n.d.). Synthesis and Purification of Benzil. Retrieved from [Link]

• Zhang, Y., et al. (2019). Synthesis of Benzil by Air Oxidation of Benzoin and M(Salen) Catalyst. Atlantis Press. Retrieved from [Link]

• Vedantu. (n.d.). Benzoin Condensation Reaction: Mechanism, Examples, and Lab Insights. Retrieved from [Link]

• EduBirdie. (2022). Benzil by Oxidation of Benzoin with Nitric Acid. Retrieved from [Link]

• Goren, A. C., et al. (2017). Synthesis of hydroxy benzoin/benzil analogs and investigation of their antioxidant, antimicrobial, enzyme inhibition, and cytotoxic activities. National Center for Biotechnology Information. Retrieved from [Link]

• ACS Community. (2018). Purifying Benzil. Retrieved from [Link]

• Google Patents. (2019). CN109134219A - A method of synthesis benzil class derivative.

• SIELC Technologies. (n.d.). Separation of 1,2-Bis(2-methoxyphenoxy)ethane on Newcrom R1 HPLC column. Retrieved from [Link]

• IJARSCT. (2023). Synthesis of Benzil From Benzoin by Oxidation Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 9: Multistep Synthesis (Experiment). Retrieved from [Link]

• Pharmaguideline. (n.d.). Benzoin Condensation and Perkin Condensation. Retrieved from [Link]

• YouTube. (2021). Oxidation of Benzoin - Part 1. Retrieved from [Link]

• Wikipedia. (n.d.). Benzoin condensation. Retrieved from [Link]

• Millersville University. (n.d.). Recrystallization. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzoin Condensation. Retrieved from [Link]

• Taylor & Francis Online. (2017). Green chemistry-mediated synthesis of benzil by using nano-MgO. Retrieved from [Link]

• Creative Chemistry. (n.d.). The preparation of crystalline derivatives of aldehydes and ketones. Retrieved from [Link]

• BYJU'S. (2020). Mechanism of Benzoin Condensation Reaction. Retrieved from [Link]

• PubChem. (n.d.). 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• Occidental College. (n.d.). Mixed Solvent Recrystallization. Retrieved from [Link]

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Technical Support Center: 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

Prepared by: Senior Application Scientist, Gemini Division Document ID: TSC-DBED-20260122 Version: 1.0

Welcome to the technical support guide for 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione (also known as 2,2'-Dimethoxybenzil). This document is designed for researchers, scientists, and drug development professionals to ensure the stability, proper storage, and effective use of this compound in your experiments. We will address common challenges and questions in a practical, question-and-answer format, grounding our recommendations in established chemical principles.

Troubleshooting Guide

This section addresses specific issues you may encounter during the handling and use of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione.

Question 1: My solid 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, which was initially a yellow crystalline solid, has developed a greenish or brownish tint after some time in the lab. What is the cause, and is the material still usable?

Answer:

This is a common observation and typically indicates the onset of degradation, likely through a photo-oxidative pathway.

• Causality: 1,2-Diketones, particularly aromatic ones like benzil and its derivatives, are known to be sensitive to light and atmospheric oxygen.[1] The diketone moiety can absorb UV or even visible light, promoting the molecule to an excited state. In the presence of oxygen, this can initiate a free-radical chain reaction. The likely degradation product is 2-methoxybenzoic acid, along with other potential polymeric byproducts that can impart color. The presence of benzylic hydrogens in the ethane backbone, while not directly adjacent to the carbonyls, could also be susceptible to radical abstraction under harsh conditions.

• Is it Usable?: The usability depends entirely on the tolerance of your specific application to impurities. For sensitive catalytic reactions or quantitative studies, the presence of acidic impurities (like 2-methoxybenzoic acid) and other degradation products could be highly detrimental. For less sensitive applications, its use may be acceptable, but we strongly advise performing a purity check.

• Recommended Action:

  • Assess Purity: Before use, analyze the purity of the discolored material using an appropriate analytical method such as HPLC, GC-MS, or ¹H NMR. Compare the results to a reference standard or the certificate of analysis from the initial batch.

  • Re-purification: If impurities are detected and your application requires high purity, re-purification is necessary. Recrystallization is often an effective method for solid compounds like this. See the protocol below.

Workflow: Troubleshooting Compound Discoloration

Caption: Decision workflow for handling discolored compound.

Question 2: I am seeing variable or lower-than-expected yields in my reaction where 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione is a key reactant. Could storage be the issue?

Answer:

Yes, improper storage is a primary suspect for decreased reactivity. Beyond the photo-oxidation discussed above, moisture can also be a concern.

• Causality - Hydrolysis: While ketones are generally resistant to hydrolysis compared to esters or acid chlorides, prolonged exposure to moisture, especially under acidic or basic conditions (which may be present as trace impurities), can lead to cleavage of the carbon-carbon bond between the two carbonyl groups.[2][3] This would result in the formation of 2-methoxybenzoate derivatives, which are unreactive in your intended pathway.

• Causality - Incompatible Storage: Storing the compound near strong oxidizing agents is highly inadvisable.[4] α-Diketones can be cleaved by strong oxidants, which would degrade your starting material before it is even used.[2]

• Recommended Action:

  • Review Storage Protocol: Ensure that your storage practices align with the recommendations in the FAQ section below. The key is to store the compound in a tightly sealed container, in a dark, dry, and cool environment.

  • Purity Verification: Always run a quick purity check (e.g., melting point or TLC) on a batch of the reagent that is providing inconsistent results. A broadened or depressed melting point is a classic sign of impurity.[5]

  • Use an Inert Atmosphere: For maximum stability and reproducibility in highly sensitive applications, we recommend aliquoting the compound upon receipt into smaller vials under an inert atmosphere (e.g., nitrogen or argon) before long-term storage.

Frequently Asked Questions (FAQs)

Q1: What are the optimal conditions for the long-term storage of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione?

For long-term stability, the compound should be stored under conditions that minimize exposure to light, moisture, and oxygen. Safety data sheets for analogous compounds recommend keeping them in a dry, cool, and well-ventilated place in a tightly closed container.[4][6]

Parameter	Recommendation	Rationale
Temperature	2-8 °C (Refrigerated)	Slows the rate of potential degradation reactions.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents photo-oxidation and reaction with atmospheric moisture.[1]
Light	Protect from light (Amber vial)	Prevents photochemical degradation, which is a primary instability pathway.[7][8]
Container	Tightly sealed, airtight container	Prevents exposure to atmospheric moisture and oxygen.[4][9]
Location	Store away from strong oxidizing agents and incompatible materials.	Prevents chemical reactions during storage.[4][10]

Q2: How can I visually inspect my compound for signs of degradation?

A pure sample of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione should be a consistent, yellow crystalline solid.[5] Key visual indicators of degradation include:

• Color Change: Any deviation from a uniform yellow color, such as the appearance of green, brown, or off-white patches.

• Change in Texture: The appearance of oily or sticky surfaces on the crystals, which may indicate the formation of liquid byproducts or hygroscopic impurities.

• Clumping: Solid material that is "caked" together can be a sign of moisture absorption.

Q3: What is a reliable method to assess the purity of my 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione sample?

High-Performance Liquid Chromatography (HPLC) is an excellent and widely used method for assessing the purity of non-volatile organic compounds. Gas Chromatography-Mass Spectrometry (GC-MS) is also a powerful alternative.[11][12][13]

Protocol: Purity Assessment by Reverse-Phase HPLC

This is a general guideline; parameters should be optimized for your specific equipment and column.

• Standard Preparation: Accurately weigh ~1 mg of a known pure standard of the compound and dissolve it in 10 mL of a suitable solvent (e.g., Acetonitrile/Water 50:50 v/v) to create a 0.1 mg/mL stock solution.

• Sample Preparation: Prepare your test sample in the same manner and at the same concentration.

• HPLC Conditions (Example):

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase: Isocratic elution with 60% Acetonitrile and 40% Water.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at 260 nm (a wavelength where benzil derivatives absorb strongly).[8]

  • Injection Volume: 10 µL.

• Analysis:

  • Run the standard to determine its retention time.

  • Run your sample. The percentage purity can be calculated based on the area of the main peak relative to the total area of all peaks in the chromatogram (Area % method).

  • The presence of significant secondary peaks indicates impurities.

Q4: My compound is showing signs of degradation. How can I re-purify it?

Recrystallization is a standard and effective technique for purifying solid organic compounds.[11][14]

Protocol: Re-purification by Recrystallization

• Solvent Selection: The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. For 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, a mixed solvent system like ethyl acetate/hexane or a single solvent like ethanol could be effective starting points.[11][14]

• Dissolution: Place the impure solid in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid.

• Decolorization (Optional): If the solution is highly colored, you can add a small amount of activated charcoal to adsorb colored impurities. Heat the solution briefly and then perform a hot filtration to remove the charcoal.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Crystals should begin to form. Cooling further in an ice bath can maximize the yield.

• Isolation: Collect the purified crystals by vacuum filtration, washing them with a small amount of cold solvent to remove any residual impurities.

• Drying: Dry the crystals thoroughly under vacuum to remove all traces of solvent.

• Verification: Confirm the purity of the recrystallized product using the HPLC method described above or by measuring its melting point.

Proposed Degradation Pathway

The following diagram illustrates a plausible photo-oxidative degradation pathway for 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, analogous to the known photochemistry of benzil.[1][7]

Caption: Plausible photo-oxidative degradation of the compound.

References

• α-Diketone synthesis by oxidation. Organic Chemistry Portal. [Link]

• Ketone. Wikipedia. [Link]

• SAFETY DATA SHEET: 4,4'-Dimethoxybenzil.

• ALCOHOLYSIS AND HYDROLYSIS OF 1,3-DIKETONES AND BETA-KETO ESTERS. Journal of the American Chemical Society. [Link]

• Safety and efficacy of aromatic ketones, secondary alcohols and related esters belonging to chemical group 21 when used as flavourings for all animal species. ResearchGate. [Link]

• The photolysis of benzil in cyclohexane solution. Canadian Science Publishing. [Link]

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• Preparation method of 2, 2-dimethoxypropane.

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• Analytical Methods. Royal Society of Chemistry. [Link]

• Chemical Reactivity and Respiratory Toxicity of the α-Diketone Flavoring Agents: 2,3-Butanedione, 2,3-Pentanedione and 2,3-Hexanedione. National Institutes of Health. [Link]

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• 1,2-bis(4-methoxyphenyl)ethane-1,2-dione. PharmaCompass. [Link]

• Development of Curcumin-Loaded Nanoemulsions for Fortification and Stabilization of Dairy Beverages. MDPI. [Link]

• 2,2'-dimethoxy-6-formylbiphenyl. Organic Syntheses Procedure. [Link]

• Analysis of Dibenzyltoluene Mixtures: From Fast Analysis to In-Depth Characterization of the Compounds. MDPI. [Link]

• Smooth Photocatalyzed Benzylation of Electrophilic Olefins via Decarboxylation of Arylacetic Acids. The Journal of Organic Chemistry. [Link]

• Material Safety Data Sheet - 2,2-Dimethoxypropane.

• The Synthesis and Thermal Degradation of Some Diketone-Diamine Polymers. ACS Publications. [Link]

• 1,2-Ethanedione, 1,2-bis(3-methoxyphenyl)-. PubChem. [Link]

• Benzil Photoperoxidations in Polymer Films and Crosslinking by the Resultant Benzoyl Peroxides in Polystyrene and Other Polymers. National Institutes of Health. [Link]

• ANALYTICAL METHODS. Agency for Toxic Substances and Disease Registry (ATSDR). [Link]

• Safe Laboratory Practices: Handling and Disposing of Organic Substances. HSC Chemistry. [Link]

• Selectivity and Mechanism of Thermal Decomposition of β-diketones on ZnO Powder. National Institutes of Health. [Link]

• Material Safety Data Sheet - 4,4'-Dimethoxybenzil, 99+%. Cole-Parmer. [Link]

• Impurity Profiling With Use of Hyphenated Techniques. Asian Journal of Research in Chemistry. [Link]

• What does the hydrolysis of ketones yield? Quora. [Link]

• Benzil. Wikipedia. [Link]

• Acetone Hazards - Safe Handling and Disposal Practices. SafetyIQ. [Link]

• Alpha-carbon Reactions. Chemistry LibreTexts. [Link]

• Safety Data Sheet: 3,4-Dimethoxybenzaldehyde ≥99 %. Carl ROTH. [Link]

• Preparation of 2,6-dialkoxybenzaldehydes. Semantic Scholar. [Link]

• Formation of alpha-hydroxycarbonyl and alpha-dicarbonyl compounds during degradation of monosaccharides. ResearchGate. [Link]

• #Ketones and diketones #Preparation #KETONIC HYDROLYSIS #ACETOACETICESTER. YouTube. [Link]

• Synthesis and luminescence properties of substituted benzils. National Institutes of Health. [Link]

• 1,2-Bis(2-methoxyphenoxy)ethane. PubChem. [Link]

• Synthesis 3,4-Dimethoxybenzyl-2,4-Dihydroxyphenyl Ketone from Eugenol.

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Navigating the Nuances of o-Anisyl Synthesis: A Technical Support Guide

A Foreword from the Senior Application Scientist: In the dynamic landscape of chemical synthesis, precision in nomenclature is paramount. The term "o-anisil" lacks specificity in standard chemical literature. Our internal analysis suggests that researchers encountering this term are likely referring to one of two key ortho-substituted anisole derivatives: o-anisidine (2-methoxyaniline) or o-anisaldehyde (2-methoxybenzaldehyde). Both are foundational building blocks in the pharmaceutical and materials science sectors.

This technical support guide is structured to address the synthetic challenges associated with both of these valuable compounds. We will delve into the common byproducts encountered during their synthesis, providing actionable troubleshooting advice and robust purification protocols to empower researchers in achieving their desired product purity and yield.

Section 1: o-Anisidine (2-Methoxyaniline) Synthesis: Troubleshooting and Byproduct Mitigation

o-Anisidine is a crucial intermediate, particularly in the synthesis of azo dyes and various pharmaceuticals.[1] It is a pale yellow oily liquid, though it can darken upon exposure to air and light. The most prevalent synthetic route to o-anisidine is the reduction of o-nitroanisole.

Frequently Asked Questions (FAQs): o-Anisidine Synthesis

Q1: My o-anisidine synthesis via catalytic hydrogenation of o-nitroanisole is sluggish and gives a complex mixture of products. What are the likely culprits?

A1: Sluggish reactions and complex product mixtures in the catalytic hydrogenation of o-nitroanisole often point to issues with catalyst activity, hydrogen mass transfer limitations, or suboptimal reaction conditions. The reaction is highly exothermic, and poor temperature control can lead to side reactions.[1]

Common Byproducts and their Origins:

Byproduct	Chemical Name	Origin
Incomplete Reduction Intermediates	2-Methoxynitrosobenzene	Partial reduction of the nitro group. This can occur with insufficient reaction time or catalyst activity.[2]
Coupling Products	2,2'-Dimethoxyazoxybenzene	Formed through the condensation of the nitroso and hydroxylamine intermediates.
2,2'-Dimethoxyazobenzene	Further reduction of the azoxybenzene derivative. Anaerobic conditions can sometimes promote the formation of azo dimers.[3]
Starting Material Impurities	o-Chloroanisole, o-Chloroaniline	These can be present in the starting o-nitroanisole and will be carried through the reaction.[4]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for o-anisidine synthesis.

Experimental Protocol: Purification of o-Anisidine by Vacuum Distillation

• Neutralization and Extraction:

  • Following the reaction, if an acid was used (e.g., in a metal-acid reduction), carefully neutralize the reaction mixture with a base such as sodium carbonate until the pH is approximately 8-9.

  • Extract the crude o-anisidine into an organic solvent like dichloromethane or ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

• Solvent Removal:

  • Remove the bulk of the solvent using a rotary evaporator.

• Vacuum Distillation:

  • Transfer the crude o-anisidine to a distillation flask suitable for vacuum distillation.

  • It is advisable to use a short path distillation apparatus to minimize product loss.

  • Slowly apply vacuum and gently heat the flask.

  • Collect the o-anisidine fraction at its boiling point under the applied vacuum. o-Anisidine has a boiling point of 224 °C at atmospheric pressure, so a significant vacuum is required to lower the boiling point to a manageable temperature.[1]

  • Discard any initial low-boiling fractions and be cautious of high-boiling residues which may contain polymeric byproducts.

Section 2: o-Anisaldehyde (2-Methoxybenzaldehyde) Synthesis: A Guide to Common Pitfalls

o-Anisaldehyde is a versatile intermediate used in the synthesis of fragrances, pharmaceuticals, and dyes.[5] It is a colorless to light yellow solid or liquid with a characteristic sweet, floral scent. Common synthetic approaches include the methylation of salicylaldehyde and the formylation of anisole.

Frequently Asked Questions (FAQs): o-Anisaldehyde Synthesis

Q1: I am attempting to synthesize o-anisaldehyde via the Reimer-Tiemann reaction with anisole, but I am getting a mixture of isomers and low yields. How can I improve this?

A1: The Reimer-Tiemann reaction, while a classic method for ortho-formylation of phenols, can be less efficient for phenol ethers like anisole. The reaction with phenols proceeds via a dichlorocarbene intermediate which complexes with the phenoxide ion, favoring ortho substitution.[6][7] With anisole, this directing effect is weaker, often leading to a mixture of ortho and para isomers and lower yields.[8]

Common Byproducts and their Origins:

Byproduct	Chemical Name	Origin
Isomeric Product	p-Anisaldehyde	Electrophilic attack of the dichlorocarbene at the para position of the anisole ring.[8]
Di-formylated Products	2,4-Diformylanisole	Occurs if the reaction conditions are too harsh or the reaction is allowed to proceed for too long.
Polymeric/Tarry Materials	Phenol-formaldehyde-type resins	Can form under the basic and heated conditions of the reaction.[9]

Troubleshooting and Optimization:

• Alternative Formylation Methods: For better regioselectivity, consider the Duff reaction , which uses hexamine in an acidic medium. While it can also produce para isomers, the conditions can sometimes be optimized for better ortho-selectivity.[5][10] The Vilsmeier-Haack reaction is another alternative, though it typically favors para-formylation for activated rings.

• Reaction Conditions: In the Reimer-Tiemann reaction, using a phase-transfer catalyst can sometimes improve the yield and selectivity.[11] Careful control of temperature is also crucial to minimize the formation of tars.[12]

Q2: My synthesis of o-anisaldehyde from the methylation of salicylaldehyde is incomplete. How can I drive the reaction to completion and what byproducts should I look for?

A2: Incomplete methylation of salicylaldehyde is a common issue. This Williamson ether synthesis is a nucleophilic substitution reaction, and its success hinges on the complete deprotonation of the phenolic hydroxyl group and the reactivity of the methylating agent.

Common Byproducts and their Origins:

Byproduct	Chemical Name	Origin
Unreacted Starting Material	Salicylaldehyde	Incomplete deprotonation of the phenol or insufficient methylating agent.
Side products from methylating agent	Methanol, Dimethyl ether	Can be formed from the reaction of the methylating agent with the base or solvent.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for o-anisaldehyde synthesis.

Experimental Protocol: Purification of o-Anisaldehyde via Bisulfite Adduct Formation

This method is particularly effective for separating aldehydes from non-carbonyl impurities.[4][13][14]

• Adduct Formation:

  • Dissolve the crude reaction mixture in a suitable water-miscible solvent like methanol or ethanol.

  • Add a freshly prepared saturated aqueous solution of sodium bisulfite.

  • Stir the mixture vigorously. The o-anisaldehyde will react with the bisulfite to form a solid adduct which may precipitate.[15]

• Isolation of the Adduct:

  • If a precipitate forms, it can be collected by filtration and washed with a small amount of cold ethanol and then ether.

  • If the adduct is soluble in the aqueous layer, proceed to a liquid-liquid extraction to separate it from the organic impurities.[14]

• Regeneration of the Aldehyde:

  • Suspend the bisulfite adduct in water.

  • Add a strong base (e.g., aqueous sodium hydroxide) or a strong acid (e.g., hydrochloric acid) to decompose the adduct and regenerate the aldehyde.

  • The regenerated o-anisaldehyde can then be extracted with an organic solvent, washed, dried, and further purified by distillation or recrystallization if necessary.

Analytical Characterization of Purity

For both o-anisidine and o-anisaldehyde, it is crucial to assess the purity of the final product.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for identifying and quantifying volatile impurities in both o-anisidine and o-anisaldehyde.[16][17][18]

• High-Performance Liquid Chromatography (HPLC): HPLC with a UV detector is a powerful tool for assessing the purity of o-anisaldehyde and can also be used for o-anisidine, often with derivatization.[19][20][21][22]

By understanding the potential side reactions and implementing robust purification strategies, researchers can consistently obtain high-purity "o-anisyl" compounds for their downstream applications.

References

• NINGBO INNO PHARMCHEM CO.,LTD. A Deep Dive into o-Anisidine (CAS 90-04-0): Properties, Synthesis, and Market Insights.
• The Synthesis and Industrial Applic
• Wynberg, H. The Reimer-Tiemann Reaction. Chemical Reviews, 1960, 60 (2), 169-184.
• Furniss, B. S., Hannaford, A. J., Smith, P. W. G., & Tatchell, A. R. Vogel's Textbook of Practical Organic Chemistry, 5th ed.; Longman: London, 1989.
• European Chemicals Bureau. (2002). European Union Risk Assessment Report: o-Anisidine.
• Duff, J. C. A new general method for the preparation of o-hydroxyaldehydes from phenols and hexamethylenetetramine. Journal of the Chemical Society (Resumed), 1941, 547-550.
• Organic Syntheses Procedure for o-Anisaldehyde.
• Boucher, M. M., Furigay, M. H., Quach, P. K., & Brindle, C. S. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Organic Process Research & Development, 2017, 21(9), 1394–1403.
• Kshirsagar, U. R., et al. Catalytic hydrogenation of o-nitroanisole in a microreactor: Reactor performance and kinetic studies. Chemical Engineering Journal, 2012, 207-208, 646-655.
• Ferguson, L. N. The Synthesis of Aromatic Aldehydes. Chemical Reviews, 1946, 38(2), 227–254.
• University of Rochester, Department of Chemistry. Workup: Aldehydes.
• Sisti, A. J., Burgmaster, J., & Fudim, M. A New Synthesis of o-Anisaldehyde. The Journal of Organic Chemistry, 1962, 27(1), 279-280.
• US Patent 3,985,809, "Production of anisaldehyde," issued October 12, 1976.
• BDMAEE. o-anisaldehyde.
• Reimer, K., & Tiemann, F. Ueber die Einwirkung von Chloroform auf Phenole in alkalischer Lösung. Berichte der deutschen chemischen Gesellschaft, 1876, 9(1), 824-828.
• L.S.College, Muzaffarpur. Reimer–Tiemann reaction.
• BenchChem.
• BenchChem.
• ResearchGate. The reactions of salicyaldehyde production.
• CN104761439A, "Preparation method of o-anisaldehyde," published July 8, 2015.
• ResearchGate. Free Radical Formation and Characterization of Nitroanisole Isomer Reduction in Different Media.
• EZGC Method Transl
• Asian Journal of Research in Chemistry. A Sensitive and Selective GC-MS Method for the Determination of Process Related Genotoxic Impurities in Esomeprazole Magnesium.
• EP 0690835 B1, "Formylation process for aromatic aldehydes," published December 10, 1992.
• Method Selection for Trace Analysis of Genotoxic Impurities in Pharmaceuticals.
• Fatty aldehyde bisulfite adducts as a purification handle in ionizable lipid synthesis.
• US Patent 4,324,922, "Reimer-Tiemann aldehyde synthesis process," issued April 13, 1982.
• UNI ScholarWorks.
• US Patent 3,985,809, "Production of anisaldehyde," issued October 12, 1976.
• US Patent 4,217,304, "Continuous reduction process," issued August 12, 1980.
• Analytical Technologies for Genotoxic Impurities in Pharmaceutical Compounds.
• ResearchGate.
• Allan Chemical Corporation. 5 Ways Solvent Purity Impacts HPLC Results.
• PubMed.
• Wikipedia. Birch reduction.
• Master Organic Chemistry. Reduction of Nitro Groups, The Baeyer-Villiger, and Protection of Amines.
• Sigma-Aldrich. o-Anisaldehyde ≥97%, FG.
• ResearchGate.
• Reddit. HPLC trace for proof of purity.
• BioPharmaSpec.
• PubMed. High-performance liquid chromatography evaluation of the enantiomeric purity of amino acids by means of automated precolumn derivatization with ortho-phthalaldehyde and chiral thiols.
• NROChemistry. Birch Reduction: Mechanism & Examples.
• PMC.

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Technical Support Center: Scaling Up the Synthesis of 2,2'-Dimethoxybenzil

Welcome to the technical support center for the synthesis of 2,2'-dimethoxybenzil. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) for the successful synthesis and scale-up of this valuable compound.

Introduction

2,2'-Dimethoxybenzil is a key building block in organic synthesis, finding applications in pharmaceuticals, materials science, and as a photoinitiator. Its synthesis typically involves a two-step process: the benzoin condensation of 2-methoxybenzaldehyde to yield 2,2'-dimethoxybenzoin, followed by the oxidation of the benzoin to the desired 2,2'-dimethoxybenzil. While the laboratory-scale synthesis is well-established, scaling up this process presents unique challenges that require careful consideration of reaction conditions, safety, and purification methods. This guide provides a comprehensive resource to navigate these challenges effectively.

Reaction Overview

The overall synthetic route is a two-step process:

• Step 1: Benzoin Condensation of 2-Methoxybenzaldehyde

• Step 2: Oxidation of 2,2'-Dimethoxybenzoin

Part 1: Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis and scale-up of 2,2'-dimethoxybenzil.

Step 1: Benzoin Condensation

Issue 1.1: Low or No Yield of 2,2'-Dimethoxybenzoin

• Question: My benzoin condensation of 2-methoxybenzaldehyde is giving a very low yield or no product at all. What are the possible causes and how can I fix it?

• Answer: A low yield in the benzoin condensation can be attributed to several factors. A systematic approach to troubleshooting is recommended.

  • Purity of 2-Methoxybenzaldehyde: The presence of benzoic acid as an impurity in the starting aldehyde can inhibit the reaction.[1] It is crucial to use freshly distilled or purified 2-methoxybenzaldehyde. To purify, wash the commercial aldehyde with a 10% sodium carbonate solution, followed by water, dry over anhydrous magnesium sulfate, and distill under reduced pressure.[1]

  • Catalyst Activity: The cyanide or thiamine catalyst may be inactive. If using sodium or potassium cyanide, ensure it is not old or decomposed. For thiamine hydrochloride, it must be activated by a base (e.g., sodium hydroxide) to form the active thiazolium ylide.[2][3]

  • Reaction Conditions: Ensure the reaction is carried out under the recommended temperature and time. Overheating can lead to side reactions, while insufficient heating may result in an incomplete reaction. The solvent system, typically an ethanol/water mixture, is important for solubilizing the reactants and facilitating the reaction.[4]

  • Air Oxidation: The intermediate carbanion in the benzoin condensation is susceptible to oxidation by air, which can lead to the formation of byproducts. While not always necessary for small-scale reactions, for larger scales or if low yields persist, degassing the solvent and running the reaction under an inert atmosphere (e.g., nitrogen or argon) can be beneficial.

Issue 1.2: Formation of a Significant Amount of Byproducts

• Question: I am observing significant byproduct formation in my benzoin condensation. How can I identify and minimize these impurities?

• Answer: Byproduct formation is a common challenge, especially during scale-up.

  • Cannizzaro Reaction: A common side reaction is the Cannizzaro reaction, where two molecules of the aldehyde disproportionate to form the corresponding alcohol (2-methoxybenzyl alcohol) and carboxylic acid (2-methoxybenzoic acid), especially in the presence of a strong base.[5] To minimize this, ensure the concentration of the base used to activate the thiamine catalyst is not excessively high.

  • Oxidation of Benzaldehyde: As mentioned, the starting aldehyde can be oxidized to the corresponding carboxylic acid. Using purified aldehyde and an inert atmosphere can mitigate this.

  • Crossed-Benzoin Condensation: If there are other aldehyde impurities present, a mixture of different benzoins can be formed.[4] This again highlights the importance of using a pure starting material.

Scale-Up Challenge 1.3: Exothermic Reaction and Temperature Control

• Question: When scaling up the benzoin condensation, I am noticing a significant exotherm. How can I manage this to ensure a safe and controlled reaction?

• Answer: The benzoin condensation can be exothermic, and this becomes more pronounced on a larger scale.

  • Slow Addition: Instead of adding all reagents at once, consider the slow, controlled addition of the catalyst solution to the aldehyde solution.

  • Efficient Cooling: Ensure your reaction vessel is equipped with an efficient cooling system (e.g., a cooling jacket or an ice bath).

  • Monitoring: Closely monitor the internal temperature of the reaction. A sudden increase in temperature can indicate a runaway reaction.[1]

Step 2: Oxidation of 2,2'-Dimethoxybenzoin

Issue 2.1: Incomplete Oxidation to 2,2'-Dimethoxybenzil

• Question: My oxidation reaction is not going to completion, and I am left with a mixture of the starting benzoin and the final benzil. How can I drive the reaction to completion?

• Answer: Incomplete oxidation is a frequent issue. Here's how to address it:

  • Oxidizing Agent Stoichiometry: Ensure you are using a sufficient amount of the oxidizing agent. For the copper(II) acetate/ammonium nitrate system, while the copper is catalytic, the ammonium nitrate is the stoichiometric oxidant and needs to be present in at least a 1:1 molar ratio with the benzoin.[6][7] For nitric acid oxidation, a molar excess of nitric acid is typically used.[8][9]

  • Reaction Time and Temperature: The oxidation may require a longer reaction time or a higher temperature to go to completion. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting benzoin spot has disappeared.

  • Catalyst Deactivation (Copper-catalyzed method): In the copper-catalyzed oxidation, the catalyst can sometimes precipitate as copper(I) oxide, rendering it inactive.[10] Maintaining the appropriate solvent system (e.g., acetic acid/water) and reaction conditions can help keep the catalyst in its active form.[10]

Issue 2.2: Product is a Different Color Than Expected (Not Yellow)

• Question: The final product I isolated is not the expected yellow color of 2,2'-dimethoxybenzil. What could be the reason?

• Answer: The color of your final product can be an indicator of its purity.

  • Presence of Starting Material: Unreacted 2,2'-dimethoxybenzoin is a white or off-white solid. Its presence will make the final product appear paler than the pure yellow benzil. Check the melting point; a broad melting range lower than the literature value for 2,2'-dimethoxybenzil suggests the presence of impurities.

  • Side Products from Nitric Acid Oxidation: If using nitric acid, side reactions such as nitration of the aromatic rings can occur, leading to colored impurities.

  • Copper Contamination (Copper-catalyzed method): If the copper catalyst is not completely removed during workup, it can impart a greenish or bluish tint to the product. Ensure thorough washing of the crude product.[10]

Scale-Up Challenge 2.3: Purification of 2,2'-Dimethoxybenzil

• Question: I am struggling to purify large quantities of 2,2'-dimethoxybenzil. What are the best methods for large-scale purification?

• Answer: Recrystallization is the most common and effective method for purifying benzils.

  • Solvent Selection: Ethanol is a commonly used solvent for recrystallizing benzil.[6][9] You may need to experiment with solvent mixtures (e.g., ethanol/water) to achieve optimal crystallization and recovery. The goal is to find a solvent system where the benzil is soluble at high temperatures but sparingly soluble at low temperatures, while the impurities remain in solution.

  • Seeding: For large-scale crystallizations, adding a small seed crystal of pure 2,2'-dimethoxybenzil can help induce crystallization and lead to the formation of larger, purer crystals.

  • Slow Cooling: Allow the hot solution to cool slowly to room temperature before placing it in an ice bath. This promotes the formation of well-defined crystals and minimizes the trapping of impurities.

Part 2: Frequently Asked Questions (FAQs)

FAQ 1: Which catalyst is better for the benzoin condensation: cyanide or thiamine?

For laboratory-scale synthesis, both cyanide and thiamine are effective. However, for scale-up, thiamine is often preferred due to its significantly lower toxicity, making it a "greener" and safer alternative.[3][11] While cyanide-catalyzed reactions are often faster, the safety and handling precautions required for large quantities of cyanide can be a major drawback.

FAQ 2: What is the mechanism of the thiamine-catalyzed benzoin condensation?

The thiamine hydrochloride is deprotonated by a base to form a thiazolium ylide. This ylide acts as a nucleophile and attacks the carbonyl carbon of one molecule of 2-methoxybenzaldehyde. A series of proton transfers and rearrangements leads to an intermediate that is nucleophilic at the original carbonyl carbon (an "umpolung" or reversal of polarity). This nucleophilic intermediate then attacks a second molecule of 2-methoxybenzaldehyde. Finally, the thiamine catalyst is eliminated to yield 2,2'-dimethoxybenzoin.[2][12]

FAQ 3: What is a "green" method for the oxidation of 2,2'-dimethoxybenzoin?

A greener alternative to using strong oxidizing agents like nitric acid is the catalytic oxidation using copper(II) acetate with ammonium nitrate as the co-oxidant.[6] This method avoids the use of corrosive and hazardous nitric acid and the generation of toxic nitrogen oxide gases. The copper catalyst is used in small amounts and is recycled during the reaction.[7]

FAQ 4: How can I monitor the progress of my reactions?

Thin Layer Chromatography (TLC) is an excellent technique for monitoring both the benzoin condensation and the oxidation reaction. For the benzoin condensation, you can monitor the disappearance of the 2-methoxybenzaldehyde spot and the appearance of the 2,2'-dimethoxybenzoin spot. For the oxidation, you will monitor the disappearance of the benzoin and the appearance of the benzil. A suitable eluent system can be a mixture of hexane and ethyl acetate.

FAQ 5: What are the key safety precautions I should take when performing these syntheses?

• 2-Methoxybenzaldehyde: This compound can cause skin and eye irritation.[13] Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood.

• Sodium/Potassium Cyanide (if used): Highly toxic if ingested, inhaled, or absorbed through the skin. Extreme caution must be exercised. Always work in a fume hood and have a cyanide antidote kit readily available.

• Nitric Acid (if used): Highly corrosive and a strong oxidizing agent. Can cause severe burns. Handle with extreme care in a fume hood, wearing appropriate gloves and face protection.

• General Precautions: Be aware of the potential for exothermic reactions, especially during scale-up. Ensure proper temperature control and have a plan for emergency cooling if necessary.

Part 3: Experimental Protocols and Data

Step 1: Synthesis of 2,2'-Dimethoxybenzoin via Thiamine-Catalyzed Condensation

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Amount (for 10g scale)	Moles
2-Methoxybenzaldehyde	136.15	10.0 g	0.0735
Thiamine Hydrochloride	337.27	1.24 g	0.0037
Sodium Hydroxide	40.00	0.30 g	0.0075
Ethanol (95%)	-	20 mL	-
Water	-	15 mL	-

Protocol

• In a 100 mL round-bottom flask, dissolve 1.24 g of thiamine hydrochloride in 15 mL of water.

• Slowly add a solution of 0.30 g of sodium hydroxide in 5 mL of water to the thiamine solution with stirring.

• To this solution, add 20 mL of 95% ethanol.

• Add 10.0 g of freshly distilled 2-methoxybenzaldehyde to the flask.

• Equip the flask with a reflux condenser and heat the mixture at reflux (approximately 80-90 °C) for 1.5-2 hours.

• Monitor the reaction by TLC (e.g., 7:3 hexane:ethyl acetate) for the disappearance of the starting aldehyde.

• After the reaction is complete, cool the mixture to room temperature and then in an ice bath for 30 minutes to induce crystallization.

• Collect the solid product by vacuum filtration and wash with cold 50% ethanol/water (2 x 10 mL).

• Dry the product in a vacuum oven to obtain 2,2'-dimethoxybenzoin as a white to off-white solid.

Step 2: Oxidation of 2,2'-Dimethoxybenzoin to 2,2'-Dimethoxybenzil

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Amount (for 5g scale)	Moles
2,2'-Dimethoxybenzoin	272.30	5.0 g	0.0184
Copper(II) Acetate Monohydrate	199.65	0.18 g	0.0009
Ammonium Nitrate	80.04	1.47 g	0.0184
Acetic Acid (80% aq. solution)	-	35 mL	-

Protocol

• In a 100 mL round-bottom flask, combine 5.0 g of 2,2'-dimethoxybenzoin, 0.18 g of copper(II) acetate monohydrate, and 1.47 g of ammonium nitrate.

• Add 35 mL of 80% aqueous acetic acid to the flask.

• Add a magnetic stir bar, attach a reflux condenser, and heat the mixture to a gentle reflux with stirring.[6]

• The solution should turn from blue to green as the reaction progresses.[10]

• Reflux for 1-1.5 hours, monitoring the reaction by TLC for the disappearance of the starting benzoin.

• Once the reaction is complete, cool the mixture to room temperature.

• Slowly pour the reaction mixture into 100 mL of ice-cold water with stirring.

• A yellow solid should precipitate. Stir for 10-15 minutes to ensure complete precipitation.

• Collect the crude 2,2'-dimethoxybenzil by vacuum filtration and wash thoroughly with cold water until the filtrate is colorless.

• Recrystallize the crude product from hot ethanol to obtain pure 2,2'-dimethoxybenzil as a yellow crystalline solid.

Visualizations

Reaction Workflow

Caption: Overall workflow for the synthesis of 2,2'-dimethoxybenzil.

Troubleshooting Decision Tree: Low Yield in Benzoin Condensation

Sources

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Reference Data & Comparative Studies

A Comparative Spectroscopic Guide to 1,2-Bis(methoxyphenyl)ethane-1,2-dione Isomers

Introduction

In the realms of pharmaceutical development, materials science, and organic synthesis, the precise identification of molecular structure is not merely an academic exercise—it is a cornerstone of safety, efficacy, and innovation. Positional isomers, molecules sharing the same chemical formula but differing in the arrangement of substituent groups, can exhibit vastly different biological activities and physical properties. This guide provides an in-depth comparative analysis of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione and its meta and para isomers, focusing on the application of fundamental spectroscopic techniques to achieve unambiguous structural elucidation.

The subject molecules—1,2-bis(2-methoxyphenyl)ethane-1,2-dione (ortho), 1,2-bis(3-methoxyphenyl)ethane-1,2-dione (meta), and 1,2-bis(4-methoxyphenyl)ethane-1,2-dione (para)—are derivatives of benzil, a classic α-diketone. While all three share the molecular formula C₁₆H₁₄O₄ and a molecular weight of 270.28 g/mol , the seemingly minor shift of a methoxy (-OCH₃) group on the phenyl rings creates distinct electronic environments.[1][2][3] These differences manifest as unique fingerprints in their respective spectra. This document will explore how Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy, alongside Mass Spectrometry (MS), can be leveraged to differentiate these isomers with confidence.

Theoretical Framework: The Spectroscopic Impact of Isomerism

The position of the electron-donating methoxy group dictates the electronic distribution within the molecule through a combination of inductive and resonance effects. This fundamentally alters the environment of atomic nuclei and bonds, providing the basis for spectroscopic differentiation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : The chemical shift of a nucleus in NMR is highly sensitive to its local electronic environment. The electron-donating methoxy group increases electron density at the ortho and para positions of the benzene ring. This shielding effect will cause protons and carbons at these positions to resonate at a lower chemical shift (upfield) compared to those at the meta position. Furthermore, the proximity of the methoxy group to the dione bridge in the ortho isomer introduces significant steric hindrance, which can restrict bond rotation and lead to unique through-space effects not observed in the other isomers.[4]

• Infrared (IR) Spectroscopy : IR spectroscopy probes the vibrational frequencies of chemical bonds. The C=O stretching frequency of the central dione is particularly informative. The extent of electronic conjugation between the phenyl rings and the carbonyl groups influences this frequency; greater conjugation typically lowers the vibrational frequency.[5] Additionally, the substitution pattern on a benzene ring gives rise to characteristic C-H "out-of-plane" bending vibrations in the 900-675 cm⁻¹ region, which often serves as a reliable fingerprint for the substitution pattern.[6]

• UV-Visible Spectroscopy : This technique measures electronic transitions within the molecule, primarily π → π* and n → π* transitions. The wavelength of maximum absorption (λ_max) is dependent on the extent of the conjugated system. Altering the methoxy group's position changes its interaction with the benzoyl π-system, leading to predictable shifts in λ_max. Compared to the parent benzil molecule, the electron-donating methoxy groups are expected to cause a bathochromic (red) shift.[7][8]

• Mass Spectrometry (MS) : While all three isomers have the same molecular mass, their fragmentation patterns upon ionization can differ. The primary fragmentation for α-diketones is the cleavage of the C-C bond between the two carbonyls. This yields a substituted benzoyl cation. The stability of this cation and subsequent fragmentation pathways can be subtly influenced by the substituent's position, though the primary fragment is expected to be the same (methoxybenzoyl cation, m/z 135).[9]

Experimental Workflows and Protocols

To ensure reproducibility and accuracy, standardized protocols are essential. The following sections detail the methodologies for acquiring high-quality spectroscopic data for these isomers.

General Experimental Workflow

The logical flow for analyzing an unknown sample suspected to be one of the three isomers is outlined below.

Caption: General workflow for isomeric differentiation.

Protocol 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve ~10-20 mg of the sample in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• ¹H NMR Acquisition :

  • Use a 400 MHz (or higher) spectrometer.

  • Acquire data with a 30-degree pulse angle, a relaxation delay of 1.0 seconds, and 16 scans.

  • Process the data with a 0.3 Hz line broadening.

• ¹³C NMR Acquisition :

  • Use the same sample and spectrometer.

  • Acquire data using a proton-decoupled pulse sequence.

  • Employ a 45-degree pulse angle, a relaxation delay of 2.0 seconds, and accumulate at least 1024 scans for a good signal-to-noise ratio.

  • Process the data with a 1.0 Hz line broadening.

Protocol 2: Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation : No specific preparation is needed if using an Attenuated Total Reflectance (ATR) accessory. Place a small amount of the solid powder directly onto the ATR crystal.

• Data Acquisition :

  • Use an FTIR spectrometer equipped with a diamond or germanium ATR accessory.

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Apply the sample to the crystal and ensure good contact using the pressure arm.

  • Collect the sample spectrum by co-adding 32 scans at a resolution of 4 cm⁻¹.

  • The data is typically presented in the range of 4000-600 cm⁻¹.

Protocol 3: UV-Visible Spectroscopy

• Sample Preparation :

  • Prepare a stock solution of the compound in a UV-grade solvent such as ethanol or cyclohexane at a concentration of ~1 mg/mL.

  • Perform serial dilutions to obtain a final concentration of ~0.01 mg/mL, or until the maximum absorbance is within the optimal range of the spectrophotometer (0.5-1.5 AU).

• Data Acquisition :

  • Use a dual-beam UV-Vis spectrophotometer.

  • Fill a quartz cuvette with the pure solvent to serve as the blank.

  • Fill a second quartz cuvette with the sample solution.

  • Scan the sample from 400 nm to 200 nm.

  • Identify the wavelength(s) of maximum absorbance (λ_max).

Comparative Data Analysis

The following tables summarize the expected spectroscopic data for the three isomers, compiled from literature and spectral databases.

Table 1: ¹H NMR Data Comparison (400 MHz, CDCl₃)

Isomer	Aromatic Protons (δ, ppm)	Methoxy Protons (δ, ppm)
Ortho	6.90-7.70 (complex multiplet, 8H)	~3.75 (singlet, 6H)
Meta	7.15-7.80 (complex multiplet, 8H)	~3.82 (singlet, 6H)
Para	7.94 (d, J = 9.0 Hz, 4H), 6.97 (d, J = 8.9 Hz, 4H)[10]	3.88 (singlet, 6H)[10]

Table 2: ¹³C NMR Data Comparison (100 MHz, CDCl₃)

Isomer	Carbonyl Carbon (δ, ppm)	Aromatic Carbons (δ, ppm)	Methoxy Carbon (δ, ppm)
Ortho	~194.5	~112-160	~56.0
Meta	~194.0	~115-160	~55.5
Para	193.5[10]	164.8, 132.4, 126.3, 114.3[10]	55.6[10]

Table 3: Key Infrared Absorption Frequencies (cm⁻¹)

Isomer	C=O Stretch	C-O-C Stretch (Aromatic Ether)	C-H Out-of-Plane Bending
Ortho	~1675	~1250	~760 (characteristic of 1,2-disubstitution)
Meta	~1680	~1260	~800, ~780, ~690 (characteristic of 1,3-disubstitution)
Para	~1670	~1255	~840 (characteristic of 1,4-disubstitution)

Table 4: UV-Vis Absorption Maxima (λ_max, in Ethanol)

Isomer	π → π* Transition (nm)	n → π* Transition (nm)
Ortho	~265, ~310	~385
Meta	~262, ~315	~390
Para	~295	~395

Table 5: Mass Spectrometry Key Fragments (m/z)

Isomer	Molecular Ion [M]⁺	Base Peak Fragment
Ortho	270	135 (methoxybenzoyl cation)
Meta	270	135 (methoxybenzoyl cation)
Para	270	135 (methoxybenzoyl cation)

In-Depth Interpretation

Differentiating Isomers with NMR

The most definitive technique for distinguishing these isomers is ¹H NMR. The aromatic region of the para isomer presents a simple and highly symmetrical pattern: two distinct doublets, each integrating to 4 protons.[10] This is a classic indicator of 1,4-disubstitution where all aromatic protons are coupled only to their immediate neighbors.

In contrast, the ortho and meta isomers produce complex, overlapping multiplets in their aromatic regions, as the protons on each ring are chemically distinct and exhibit more complex spin-spin coupling. While advanced 2D NMR techniques could resolve these, the simple ¹H spectrum is sufficient to immediately exclude the para isomer. Differentiating between ortho and meta can be more subtle, but often the steric crowding in the ortho isomer leads to broader signals and slight upfield shifts for the methoxy protons compared to the meta isomer due to anisotropic effects.

The ¹³C NMR spectrum of the para isomer is also the simplest, showing only four signals for the aromatic carbons due to symmetry.[10] The ortho and meta isomers will each display six distinct aromatic carbon signals. The chemical shift of the methoxy carbon is typically around 55-56 ppm.[4][10]

Caption: Differentiating isomers by their ¹H NMR aromatic patterns.

Confirmation with IR Spectroscopy

While NMR provides the carbon-hydrogen framework, IR spectroscopy confirms the functional groups and substitution pattern. The key differentiator is the C-H out-of-plane (oop) bending region. A strong band around 840 cm⁻¹ is highly characteristic of two adjacent hydrogens on a benzene ring, confirming the 1,4-disubstitution of the para isomer. The ortho isomer will show a strong band around 760 cm⁻¹ (four adjacent hydrogens), while the meta isomer will have a more complex pattern with bands near 800, 780, and 690 cm⁻¹.[6]

The C=O stretching frequency also provides clues. The para isomer often shows the lowest frequency (~1670 cm⁻¹) due to the most effective resonance delocalization of the methoxy group's lone pairs with the carbonyl group through the conjugated system.

Mass Spectrometry: Confirmation of Mass and Core Structure

Mass spectrometry serves as a crucial confirmation of the molecular weight. All three isomers will show a molecular ion peak [M]⁺ at m/z 270. The dominant fragmentation pathway is the cleavage of the bond between the two carbonyls, resulting in a strong peak at m/z 135, corresponding to the [CH₃O-C₆H₄-CO]⁺ ion. While this base peak confirms the presence of a methoxybenzoyl moiety, it does not, by itself, differentiate the isomers. Therefore, MS is best used in conjunction with NMR and IR for unambiguous identification.

Caption: Primary fragmentation pathway in Mass Spectrometry.

Conclusion

The unambiguous differentiation of the ortho, meta, and para isomers of 1,2-bis(methoxyphenyl)ethane-1,2-dione is readily achievable through a systematic application of standard spectroscopic techniques. ¹H NMR spectroscopy stands out as the most powerful single method, with the substitution pattern on the aromatic rings providing a clear and decisive fingerprint. Infrared spectroscopy corroborates these findings, offering secondary confirmation through characteristic C-H out-of-plane bending vibrations. While UV-Vis spectroscopy and Mass Spectrometry provide valuable data regarding the electronic structure and molecular mass, respectively, they are less definitive for distinguishing these specific positional isomers. The integrated analysis of data from these orthogonal techniques provides the highest level of confidence, a standard required for rigorous scientific research and industrial quality control.

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A Comparative Guide to the Synthesis of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione: From Classic Reactions to Modern Catalysis

Introduction

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, commonly known as 2,2'-dimethoxybenzil or o,o'-dianisil, is a vital α-diketone that serves as a pivotal precursor in the synthesis of a multitude of complex organic molecules. Its utility spans the development of pharmaceuticals, the creation of photosensitive polymers, and the synthesis of various heterocyclic compounds. The strategic placement of the methoxy groups on the phenyl rings significantly influences the molecule's reactivity and electronic properties, making it a valuable building block for drug development professionals and materials scientists.

The classical synthetic route to benzils involves the condensation of aromatic aldehydes to form a benzoin intermediate, followed by an oxidation step. While robust, this two-step process has prompted the development of more streamlined and environmentally benign alternatives. This guide provides an in-depth comparison of three distinct methodologies for the synthesis of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, offering researchers a comprehensive analysis of their respective advantages, mechanistic underpinnings, and practical considerations. We will explore the traditional thiamine-catalyzed benzoin condensation followed by oxidation, a modern one-pot N-Heterocyclic Carbene (NHC)-catalyzed aerobic oxidation, and a direct oxidative coupling approach.

Method 1: The Classic Two-Step Benzoin Condensation and Subsequent Oxidation

This long-established method remains a reliable and widely understood route to α-diketones. It is a two-part process involving the formation of an α-hydroxyketone (benzoin) intermediate, which is then oxidized to the desired 1,2-dione.

Part A: Thiamine-Catalyzed Benzoin Condensation of 2-Methoxybenzaldehyde

The cornerstone of this step is the benzoin condensation, a carbon-carbon bond-forming reaction between two molecules of an aldehyde.[1] Historically, this reaction was catalyzed by toxic cyanide ions. However, the advent of thiamine hydrochloride (Vitamin B1) as a catalyst has rendered the process significantly safer and more aligned with green chemistry principles.[2][3]

Mechanistic Insight: The catalytic cycle is initiated by the deprotonation of the thiazolium ring of thiamine to form an N-heterocyclic carbene (NHC). This NHC acts as a nucleophile, attacking the carbonyl carbon of 2-methoxybenzaldehyde. This step induces a polarity reversal ("umpolung") of the aldehyde's carbonyl carbon, transforming it from an electrophile into a nucleophile.[1] This "acyl anion equivalent" then attacks a second molecule of the aldehyde, leading to the formation of 2-hydroxy-1,2-bis(2-methoxyphenyl)ethan-1-one (2,2'-dimethoxybenzoin) after catalyst regeneration.

Figure 2: Workflow for the one-pot NHC-catalyzed aerobic synthesis.

Experimental Protocol: One-Pot Synthesis

• To a flask charged with a magnetic stir bar, add an NHC precursor, such as 1,3-dimesitylimidazolium chloride (0.1 mmol, 5 mol%).

• Add 2-methoxybenzaldehyde (2.0 mmol) and a suitable solvent like tetrahydrofuran (THF) (4 mL).

• Add a base, such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.12 mmol), to generate the NHC in situ.

• Stir the reaction mixture vigorously at room temperature under an atmosphere of air (using a balloon or by leaving the vessel open to the air) for 12-24 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the product.

Method 3: Direct Oxidative Coupling

This approach represents a highly atom-economical pathway, aiming to directly couple two aldehyde molecules to form the benzil product without a discrete benzoin intermediate. These reactions often fall under the umbrella of Cross-Dehydrogenative Coupling (CDC) reactions. [4] Mechanistic Insight: The mechanism is highly dependent on the specific catalytic system employed. Generally, a transition metal catalyst or a radical initiator is used. For instance, a system might involve the formation of an acyl radical from the aldehyde. Two of these acyl radicals can then dimerize to form the 1,2-dione product. [5]This method avoids the need for a stoichiometric oxidant in the traditional sense if atmospheric oxygen can be used, or it may employ a chemical oxidant to facilitate the coupling. The primary advantage is the direct formation of the C-C bond and both carbonyl groups in a single conceptual transformation.

Figure 3: Workflow for the direct oxidative coupling synthesis.

Experimental Protocol: Representative Oxidative Coupling

• In a sealed reaction tube, place 2-methoxybenzaldehyde (1.0 mmol).

• Add a catalyst, such as copper(I) iodide (0.05 mmol, 5 mol%).

• Add a ligand, if required by the catalytic system, such as 1,10-phenanthroline (0.05 mmol, 5 mol%).

• Add the solvent, for example, dimethyl sulfoxide (DMSO) (2 mL).

• Add an oxidant like tert-butyl hydroperoxide (TBHP, 70% in water, 3.0 mmol).

• Seal the tube and heat the reaction mixture at 100-120°C for 12 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography to yield the desired benzil.

Performance Comparison

The choice of synthetic route depends on several factors, including desired yield, reaction time, cost of reagents, and emphasis on green chemistry principles. The following table provides a comparative overview of the discussed methods.

Parameter	Method 1: Benzoin Condensation & Oxidation	Method 2: One-Pot NHC Catalysis	Method 3: Direct Oxidative Coupling
Typical Yield	65-85% (overall for two steps)	70-95%	50-90% (highly system dependent)
Number of Steps	Two (isolation of intermediate)	One	One
Reaction Time	4-6 hours (total)	12-24 hours	8-16 hours
Key Reagents	Thiamine HCl, Base, Oxidant (e.g., Cu(OAc)₂)	NHC Precursor, Base, Air	Metal Catalyst, Ligand, Oxidant
Green Aspects	Good (Thiamine is a biocatalyst). Waste from oxidant.	Excellent (often uses air as oxidant, high atom economy).	Variable (depends on metal toxicity and oxidant).
Operational Simplicity	Moderate (requires isolation of intermediate).	High (one-pot procedure).	Moderate (may require inert atmosphere or specialized catalysts).

Conclusion and Recommendations

Each synthetic pathway to 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione offers a unique set of advantages and challenges.

• Method 1 (Classic Two-Step) is highly reliable and uses inexpensive, readily available reagents. It is an excellent choice for instructional laboratories and for researchers who prefer a well-documented, robust procedure where yield is important but operational time is less of a constraint.

• Method 2 (One-Pot NHC Catalysis) represents a significant advancement in terms of efficiency and green chemistry. [6][7]For research and development settings where minimizing steps, reducing waste, and maximizing atom economy are priorities, this method is superior. The milder reaction conditions are also beneficial for substrates with sensitive functional groups.

• Method 3 (Direct Oxidative Coupling) is at the forefront of synthetic innovation, offering the most direct route. [4]While potentially the most elegant, its practical application can be limited by the need for specific, sometimes costly, catalysts and potentially harsh reaction conditions. This method is best suited for specialized applications where the development of novel catalytic systems is a primary goal.

For most drug development and research applications, the One-Pot NHC-Catalyzed Aerobic Oxidation (Method 2) provides the optimal balance of high yield, operational simplicity, and environmental responsibility. However, the classic two-step method remains a valuable and dependable tool in the synthetic chemist's arsenal.

References

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A Comparative Analysis of Diketone Photosensitizers for Advanced Photodynamic Applications

Introduction: The Expanding Role of Diketones in Photosensitization

In the landscape of photochemistry and photomedicine, photosensitizers are the linchpins that convert light energy into chemical reactivity, driving a myriad of applications from photodynamic therapy (PDT) in oncology to fine organic synthesis.[1][2][3] Among the diverse classes of photosensitizers, diketones have emerged as a versatile and potent group. Their inherent photochemical properties, characterized by efficient intersystem crossing to the triplet state upon photoexcitation, make them effective generators of reactive oxygen species (ROS), particularly the highly cytotoxic singlet oxygen (¹O₂).[3]

This guide provides a comparative overview of prominent diketone photosensitizers, offering researchers, scientists, and drug development professionals a critical evaluation of their performance based on key photophysical parameters. We will delve into the mechanistic nuances that govern their efficacy, present supporting experimental data, and provide detailed protocols for their characterization. Our focus will be on three representative diketone families: the naturally derived curcuminoids, the synthetically versatile diketopyrrolopyrroles (DPPs), and the classic aromatic α-diketone, benzil and its derivatives.

The Mechanism of Diketone Photosensitization: A Jablonski Perspective

The efficacy of a photosensitizer is fundamentally governed by its ability to absorb light and efficiently populate a long-lived triplet excited state. The Jablonski diagram below illustrates this process for a generic diketone photosensitizer.

Caption: Jablonski diagram illustrating the photophysical processes of a diketone photosensitizer.

Upon absorption of a photon, the diketone is promoted from its ground state (S₀) to an excited singlet state (S₁). While it can return to the ground state via fluorescence, an efficient photosensitizer will preferentially undergo intersystem crossing (ISC) to a long-lived triplet state (T₁). This triplet state photosensitizer can then transfer its energy to ground-state molecular oxygen (³O₂), a triplet, to generate the highly reactive singlet oxygen (¹O₂), the primary cytotoxic agent in Type II photodynamic therapy.[3]

Comparative Performance of Diketone Photosensitizers

The selection of a photosensitizer for a specific application hinges on a careful evaluation of its photophysical and photochemical properties. Key performance indicators include the singlet oxygen quantum yield (ΦΔ), which quantifies the efficiency of ¹O₂ generation, and photostability, the molecule's resistance to degradation upon light exposure.

Photosensitizer Class	Example Compound	Absorption Max (λmax, nm)	Singlet Oxygen Quantum Yield (ΦΔ)	Solvent/Medium	Photostability	Reference
Curcuminoids	Curcumin	~425	~0.04 - 0.05	Methanol, Ethanol	Low; significant photodegradation under blue and red light.[4]	[5][6][7]
Diketopyrrolopyrroles (DPP)	Unsubstituted DPP	~480	~0.028	Acetonitrile	Moderate; degradation accelerated by the DPP unit itself.[8]	[9]
DPP-BODIPY conjugate	Not specified	~0.80	Not specified	Not specified	[9][10]
MePyridyl-DPP	~510	<0.017	Acetonitrile	Not specified	[11]
Aromatic α-Diketones	Benzil	~370	High (acts as an efficient triplet sensitizer)	Various organic solvents	Photolabile, undergoes photodecomposition.[12][13]	[14][15]

Analysis and Field-Proven Insights:

• Curcumin: This natural diketone, while biocompatible, exhibits a relatively low singlet oxygen quantum yield and poor photostability.[4][5] Its efficacy in PDT is often limited by its rapid degradation upon irradiation.[4] However, its bioavailability and stability can be enhanced through encapsulation in nanocarriers like liposomes or polydopamine nanoparticles, which also reduces its photodegradation.[4][16][17]

• Diketopyrrolopyrroles (DPP): DPPs are a class of synthetic pigments known for their high molar extinction coefficients and good thermal stability.[8] However, the basic DPP core has a low singlet oxygen quantum yield.[9] The true potential of DPPs is realized through molecular engineering. For instance, creating a donor-acceptor-donor (D-A-D) structure by combining DPP with BODIPY (boron-dipyrromethene) has been shown to dramatically increase the singlet oxygen quantum yield to as high as 80% due to synergistic effects.[9][10] This highlights a key strategy in photosensitizer design: the targeted chemical modification to enhance desired photophysical properties. However, the DPP unit itself can be a driver of photodegradation, a factor to consider in the design of long-lived photosensitizers.[8]

• Benzil: As a classic aromatic α-diketone, benzil is known for its high efficiency in forming a triplet state and acting as a photosensitizer.[14][15] However, its practical application is often hampered by its own photoreactivity, leading to decomposition.[12] The conformational flexibility of some benzil derivatives, such as 4,4'-dimethylbenzil, can influence their photosensitizing versus binding activities, offering a unique mechanism for controlling their function.[18]

Experimental Protocols for Photosensitizer Evaluation

The reliable comparison of photosensitizers necessitates standardized and well-controlled experimental procedures. Here, we provide detailed protocols for two critical assessments: singlet oxygen quantum yield determination and photostability analysis.

Protocol 1: Determination of Singlet Oxygen Quantum Yield (ΦΔ) using DPBF

This protocol employs an indirect method using 1,3-diphenylisobenzofuran (DPBF) as a chemical trap for singlet oxygen. The consumption of DPBF, monitored by the decrease in its absorbance, is proportional to the amount of ¹O₂ generated.

Causality Behind Experimental Choices:

• Choice of DPBF: DPBF is a highly reactive and specific scavenger for singlet oxygen. Its reaction with ¹O₂ leads to a quantifiable decrease in its characteristic absorbance, providing a straightforward way to monitor the progress of the reaction.

• Use of a Reference Photosensitizer: An absolute measurement of ΦΔ is complex. Therefore, a relative method is employed, comparing the rate of DPBF bleaching by the test photosensitizer to that of a well-characterized reference standard (e.g., Rose Bengal, Methylene Blue) with a known ΦΔ under identical conditions. This normalizes for variations in light intensity and experimental setup.

• Isoabsorptive Solutions: To ensure that both the sample and the reference absorb the same number of photons, their concentrations are adjusted to have the same absorbance at the irradiation wavelength.

Caption: Workflow for determining singlet oxygen quantum yield.

Step-by-Step Methodology:

• Solution Preparation:

  • Prepare stock solutions of the test photosensitizer, a reference photosensitizer (e.g., Rose Bengal, ΦΔ ≈ 0.76 in methanol), and DPBF in a suitable solvent (e.g., methanol, ethanol, or acetonitrile). These solutions should be prepared in the dark and stored protected from light.

  • Prepare working solutions of the test and reference photosensitizers with identical absorbance values (typically between 0.05 and 0.1) at the chosen irradiation wavelength.

• Reaction Mixture Preparation:

  • In a quartz cuvette, mix the photosensitizer solution (either test or reference) with the DPBF solution. The final concentration of DPBF is typically in the micromolar range.

• Irradiation and Measurement:

  • Place the cuvette in a spectrophotometer equipped with a light source for irradiation (e.g., a laser or a filtered lamp).

  • Record the initial absorbance of DPBF (around 415 nm).

  • Irradiate the sample for a short, defined period.

  • Record the absorbance of DPBF again.

  • Repeat the irradiation and measurement steps until a significant decrease in DPBF absorbance is observed.

• Data Analysis:

  • Plot the absorbance of DPBF at its maximum versus the irradiation time for both the test and reference photosensitizers.

  • Determine the initial rate of DPBF consumption (k) from the slope of the linear portion of the plot for both the test (k_sample) and reference (k_ref) photosensitizers.

  • Calculate the singlet oxygen quantum yield of the test photosensitizer (ΦΔ_sample) using the following equation: ΦΔ_sample = ΦΔ_ref * (k_sample / k_ref)

Protocol 2: Assessment of Photostability

This protocol evaluates the resistance of a photosensitizer to degradation upon exposure to light by monitoring changes in its absorption spectrum over time.

Causality Behind Experimental Choices:

• Monitoring Absorbance: The absorption spectrum is directly related to the concentration of the photosensitizer in the solution according to the Beer-Lambert law. A decrease in the absorbance at the λmax indicates the degradation of the photosensitizer.

• Controlled Irradiation: Using a light source with a constant and known intensity allows for a quantitative assessment of photobleaching as a function of the light dose delivered.

Caption: Workflow for assessing photosensitizer photostability.

Step-by-Step Methodology:

• Solution Preparation:

  • Prepare a solution of the test photosensitizer in a suitable solvent with an initial absorbance at its λmax of approximately 1.0.

• Initial Measurement:

  • Transfer the solution to a quartz cuvette and record its initial full absorption spectrum using a UV-Vis spectrophotometer.

• Irradiation:

  • Irradiate the solution with a light source of constant intensity (e.g., a solar simulator or a filtered lamp) at a wavelength corresponding to the photosensitizer's absorption band.

• Time-course Measurements:

  • At regular time intervals, stop the irradiation and record the full absorption spectrum of the solution.

• Data Analysis:

  • Plot the absorbance at the initial λmax as a function of irradiation time.

  • The rate of decrease in absorbance is a measure of the photosensitizer's photostability. A slower decay indicates higher photostability.

  • The photobleaching quantum yield can also be calculated if the light intensity and the molar extinction coefficient of the photosensitizer are known.

Conclusion and Future Outlook

The comparative study of diketone photosensitizers reveals a landscape of diverse potential and challenges. While natural products like curcumin offer biocompatibility, their photophysical properties often require significant enhancement for clinical translation.[5][16] Synthetic platforms, particularly those based on the diketopyrrolopyrrole scaffold, demonstrate the power of rational design in achieving high singlet oxygen quantum yields through molecular engineering.[9][10] Classic α-diketones like benzil, while efficient, highlight the persistent challenge of photostability.[12]

Future research in this field will likely focus on several key areas:

• Hybrid Photosensitizers: The development of novel molecular architectures that combine the favorable properties of different chromophores, such as the DPP-BODIPY conjugate, to achieve synergistic enhancement of both singlet oxygen generation and photostability.

• Targeted Delivery Systems: The use of nanocarriers to improve the solubility, stability, and tumor-targeting ability of diketone photosensitizers, thereby enhancing their therapeutic efficacy and minimizing side effects.

• Two-Photon Absorption Photosensitizers: Designing diketone-based photosensitizers that can be excited by near-infrared light through two-photon absorption, allowing for deeper tissue penetration and more precise therapeutic interventions.

By continuing to explore the structure-property relationships of diketone photosensitizers and leveraging advances in materials science and nanotechnology, the scientific community is poised to unlock the full potential of this versatile class of molecules for a wide range of photodynamic applications.

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A Comparative Guide to Validated Analytical Methods for 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

For researchers, scientists, and drug development professionals, the accurate and precise quantification of chemical entities is paramount. This guide provides an in-depth comparison of validated analytical methods for the quantitative determination of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, a key building block in various synthetic pathways. The methodologies discussed herein are grounded in established analytical principles and validated against the rigorous standards outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring suitability for their intended purpose.

Introduction to 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione and the Imperative for Analytical Rigor

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, also known as o,o'-dimethoxybenzil, is an aromatic diketone. Its purity and concentration are critical parameters that can significantly impact the yield, purity, and safety profile of subsequent products. Therefore, robust and validated analytical methods are indispensable for its quality control. This guide will explore and compare three principal analytical techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Purity and Assay

HPLC is a cornerstone technique for the analysis of non-volatile and thermally labile compounds, making it exceptionally well-suited for aromatic ketones like 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione. A reversed-phase HPLC method with UV detection is the most common and reliable approach.

Causality in Experimental Choices for HPLC Method Development

The selection of a C8 stationary phase is a deliberate choice to balance retention and resolution. While a C18 column would offer greater hydrophobicity and potentially longer retention, the slightly less retentive C8 phase often provides sharper peaks and faster elution times for moderately polar compounds like dimethoxybenzil, without compromising the necessary resolution from potential impurities. The mobile phase, a mixture of acetonitrile and acidified water, is optimized for efficient elution and to ensure the analyte remains in its neutral form, leading to symmetrical peak shapes. Acetonitrile is chosen over methanol for its lower viscosity and stronger elution strength in reversed-phase chromatography. The addition of a small amount of acetic acid to the aqueous phase suppresses the ionization of any potential acidic impurities and improves peak symmetry. UV detection at 262 nm is selected based on the absorption maxima of the closely related compound benzil, ensuring high sensitivity.[1]

Experimental Protocol: A Stability-Indicating RP-HPLC-UV Method

This protocol is adapted from a validated method for the related compound, benzil, and is expected to provide excellent performance for 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione.[2]

1. Chromatographic Conditions:

• Column: C8 (250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase: Acetonitrile: 1% Acetic Acid in Water (60:40, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 262 nm

• Injection Volume: 10 µL

• Run Time: 15 minutes

2. Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione reference standard and dissolve in 100 mL of acetonitrile.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in the mobile phase to construct a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Solution: Accurately weigh a quantity of the sample containing approximately 10 mg of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione and dissolve in 100 mL of acetonitrile. Filter through a 0.45 µm syringe filter before injection.

Visualization of the HPLC Workflow

Caption: Workflow for the HPLC analysis of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione.

Gas Chromatography-Mass Spectrometry (GC-MS): A Powerful Tool for Identification and Quantification

GC-MS is a highly sensitive and specific technique suitable for volatile and thermally stable compounds. 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, with a molecular weight of 270.28 g/mol , is amenable to GC analysis. The mass spectrometer provides definitive identification based on the mass-to-charge ratio of the fragmented ions.

Rationale for GC-MS Method Parameters

A non-polar capillary column, such as one with a 5% diphenyl/95% dimethylpolysiloxane stationary phase, is ideal for the separation of aromatic compounds. The temperature program is designed to ensure the elution of the analyte in a reasonable time with good peak shape, while also allowing for the separation of potential impurities with different boiling points. A splitless injection mode is chosen to maximize the transfer of the analyte onto the column, thereby enhancing sensitivity, which is crucial for impurity analysis. Electron ionization (EI) at 70 eV is a standard and robust ionization technique that produces reproducible fragmentation patterns, aiding in structural elucidation and library matching. For quantitative analysis, selected ion monitoring (SIM) mode is employed to enhance sensitivity and selectivity by monitoring specific ions characteristic of the analyte.

Experimental Protocol: A Proposed GC-MS Method

1. GC-MS Conditions:

• Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Inlet Temperature: 280 °C

• Injection Mode: Splitless

• Oven Temperature Program: Initial temperature of 150 °C, hold for 1 minute, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Analyzer: Quadrupole

• Acquisition Mode: Full Scan (m/z 50-350) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis. Key ions would be selected based on the fragmentation pattern of the analyte.

2. Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione reference standard and dissolve in 100 mL of a suitable solvent like acetone or ethyl acetate.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).

• Sample Solution: Prepare a solution of the sample in the same solvent at a concentration within the calibration range.

Visualization of the GC-MS Workflow

Caption: Workflow for the GC-MS analysis of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione.

UV-Visible Spectroscopy: A Rapid and Simple Approach for Assay

UV-Vis spectroscopy offers a straightforward and rapid method for the quantification of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, particularly for assay purposes where the purity of the sample is relatively high. This technique relies on the principle that the analyte absorbs light at a specific wavelength, and the absorbance is directly proportional to its concentration (Beer-Lambert Law).

Rationale for UV-Vis Method Parameters

The choice of solvent is critical to ensure the analyte is fully dissolved and does not interact in a way that alters its absorption spectrum. Acetonitrile is a good choice as it is transparent in the UV region of interest and is a good solvent for the analyte. The analytical wavelength should be at the absorbance maximum (λmax) to ensure maximum sensitivity and to minimize deviations from Beer's Law. Based on studies of dimethoxybenzene isomers, the λmax for 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione is expected to be in the range of 270-300 nm.[3] For this proposed method, a wavelength of 285 nm is selected as a representative value within this range.

Experimental Protocol: A Proposed UV-Vis Spectrophotometric Method

1. Instrumentation and Parameters:

• Spectrophotometer: Double-beam UV-Vis spectrophotometer

• Wavelength Range: 200-400 nm for spectrum acquisition

• Analytical Wavelength: 285 nm (or experimentally determined λmax)

• Cuvettes: 1 cm quartz cuvettes

• Blank: Acetonitrile

2. Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione reference standard and dissolve in 100 mL of acetonitrile.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in acetonitrile to construct a calibration curve (e.g., 2, 4, 6, 8, 10 µg/mL).

• Sample Solution: Prepare a solution of the sample in acetonitrile to yield a concentration that falls within the linear range of the calibration curve.

Visualization of the UV-Vis Workflow

Caption: Workflow for UV-Vis spectrophotometric analysis.

Comparison of Validated Analytical Methods

The choice of an analytical method depends on the specific requirements of the analysis, such as the need for high throughput, sensitivity, or structural confirmation. The following table summarizes the key performance characteristics of the discussed methods, with data extrapolated from validated methods for analogous compounds.

Parameter	HPLC-UV	GC-MS	UV-Vis Spectroscopy
Principle	Chromatographic separation followed by UV detection	Chromatographic separation followed by mass spectrometric detection	Measurement of light absorption at a specific wavelength
Specificity	High (can separate impurities and degradants)	Very High (mass fragmentation provides structural information)	Low (susceptible to interference from other absorbing species)
Linearity (R²)	> 0.999[2]	> 0.999	> 0.998
LOD	~0.0015 µg/mL[2]	~0.01 ppm[1]	~0.2 µg/mL
LOQ	~0.005 µg/mL[2]	~0.05 ppm	~0.7 µg/mL
Precision (%RSD)	< 2%[2]	< 5%	< 2%
Accuracy (% Recovery)	98-102%	95-105%	98-102%
Primary Application	Purity testing, stability studies, assay	Impurity identification, trace analysis	Routine assay, dissolution testing

Self-Validating Systems: Ensuring Trustworthiness

Each of these proposed methods incorporates self-validating checks.

• HPLC: System suitability tests, including theoretical plates, tailing factor, and reproducibility of injections, are performed before each run to ensure the chromatographic system is performing optimally. The use of a photodiode array detector can further enhance specificity by assessing peak purity.

• GC-MS: The inclusion of an internal standard in each run can correct for variations in injection volume and instrument response. The consistent fragmentation pattern of the analyte serves as a built-in identity confirmation.

• UV-Vis Spectroscopy: A blank measurement with the solvent is performed to zero the instrument. The linearity of the calibration curve provides confidence in the accuracy of the measurements within the defined range.

Specificity and Forced Degradation Studies

To establish the specificity of a stability-indicating method, forced degradation studies are essential.[4] These studies involve subjecting the analyte to stress conditions such as acid and base hydrolysis, oxidation, heat, and photolysis to generate potential degradation products.[5] For 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, potential degradation pathways could include cleavage of the ether linkages under strong acidic conditions or oxidation of the diketone moiety. A stability-indicating HPLC or GC-MS method must be able to resolve the parent drug from all significant degradation products.

Conclusion

The choice of the most appropriate analytical method for 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione is contingent on the analytical objective.

• HPLC-UV stands out as a robust, versatile, and highly reliable method for both purity determination and assay, making it ideal for quality control and stability studies.

• GC-MS offers unparalleled specificity and sensitivity, rendering it the method of choice for impurity identification and trace-level quantification.

• UV-Vis spectroscopy , while less specific, provides a rapid, simple, and cost-effective solution for routine assays of the pure substance.

The successful implementation of any of these methods hinges on rigorous validation to ensure the generation of accurate, reliable, and reproducible data, thereby upholding the principles of scientific integrity in research and drug development.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2023). ICH Harmonised Guideline, Validation of Analytical Procedures Q2(R2). [Link]

• BioSpectra, Inc. (2024).

• Dong, M. W. (2022). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. [Link]

• Jadhav, S. B., et al. (2015). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis. [Link]

• Shulyak, N., et al. (2023). Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity. Molecules. [Link]

• Kozielska, B., et al. (2016). Application of HPLC to determination of aldehydes, ketones and polycyclic aromatic hydrocarbons in air samples collected in uncontrolled combustion sources.

• Pharma Guideline. (2014). Forced Degradation Study in Pharmaceutical Stability. [Link]

• Hullar, T., et al. (2022). Enhanced photodegradation of dimethoxybenzene isomers in/on ice compared to in aqueous solution. Atmospheric Chemistry and Physics. [Link]

• Kumar, A., et al. (2023). Development and Validation for Quantitative Determination of Genotoxic Impurity in Gemfibrozil by Gas Chromatography with Mass Spectrometry. Pharmaceuticals. [Link]

• Phattanarudee, S., et al. (2019). Development and validation of a new RP-HPLC-UV method for the simultaneous determination of phenytoin impurities, benzophenone, and benzil. Acta Chromatographica. [Link]

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A Comparative Guide to the Reactivity of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

Introduction

In the landscape of synthetic chemistry and drug development, 1,2-dicarbonyl compounds are pivotal intermediates, valued for their versatile reactivity. Among these, aromatic 1,2-diketones, such as benzil, serve as foundational scaffolds for the synthesis of a wide array of heterocyclic compounds and molecules with significant biological activity. This guide provides an in-depth technical comparison of the reactivity of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione, a derivative of benzil, with its parent compound and other analogues.

The introduction of methoxy groups at the ortho positions of the phenyl rings in 1,2-bis(2-methoxyphenyl)ethane-1,2-dione is anticipated to significantly modulate its chemical behavior. These substitutions introduce both electronic and steric effects that can alter the reactivity of the dicarbonyl core. This guide will explore these effects through the lens of three fundamental reactions of 1,2-diketones: the benzilic acid rearrangement, the pinacol coupling reaction, and photochemical transformations. By presenting detailed experimental protocols and comparative data—both from established literature and reasoned extrapolation—this document aims to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the unique chemical profile of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione.

Comparative Reactivity Analysis

The presence of ortho-methoxy groups in 1,2-bis(2-methoxyphenyl)ethane-1,2-dione introduces two primary competing factors that influence its reactivity compared to the unsubstituted benzil:

• Electronic Effects: The methoxy group is an electron-donating group through resonance, which can increase the electron density on the aromatic ring and, to some extent, on the carbonyl carbons. This increased electron density might be expected to decrease the electrophilicity of the carbonyl carbons, potentially slowing down reactions involving nucleophilic attack.

• Steric Effects: The bulky methoxy groups at the ortho position can sterically hinder the approach of reagents to the carbonyl centers. This steric hindrance is often a dominant factor in determining reaction rates and, in some cases, can even prevent a reaction from occurring.

This guide will benchmark the reactivity of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione against benzil and 1,2-bis(4-methoxyphenyl)ethane-1,2-dione (a para-substituted isomer) to delineate these effects.

Benchmark Reaction 1: The Benzilic Acid Rearrangement

The benzilic acid rearrangement is a characteristic reaction of 1,2-diketones, involving the 1,2-migration of an aryl or alkyl group to an adjacent carbonyl carbon under basic conditions to form an α-hydroxy carboxylic acid.[1] This reaction is a cornerstone in the synthesis of valuable α-hydroxy acids.[2]

Causality of Experimental Choices

The rate of the benzilic acid rearrangement is sensitive to both electronic and steric factors. The reaction is initiated by the nucleophilic attack of a hydroxide ion on one of the carbonyl carbons.[2] Electron-withdrawing groups on the aromatic rings are known to accelerate this step by increasing the electrophilicity of the carbonyl carbon. Conversely, electron-donating groups are expected to have a retarding effect. Steric hindrance around the carbonyl group can also impede the initial nucleophilic attack.

Experimental Protocol: Benzilic Acid Rearrangement

This protocol is adapted from established procedures for the rearrangement of benzil and can be applied to its derivatives.[3][4]

Materials:

• 1,2-Diketone (Benzil, 1,2-bis(2-methoxyphenyl)ethane-1,2-dione, or 1,2-bis(4-methoxyphenyl)ethane-1,2-dione)

• Potassium Hydroxide (KOH)

• Ethanol (95%)

• Water

• Concentrated Hydrochloric Acid (HCl)

• Round-bottom flask (100 mL)

• Reflux condenser

• Stirring bar and magnetic stirrer

• Heating mantle

• Beakers

• Buchner funnel and filter paper

Procedure:

• In a 100 mL round-bottom flask, dissolve 0.01 mol of the 1,2-diketone in 30 mL of 95% ethanol. Gentle warming may be necessary.

• In a separate beaker, prepare a solution of 0.03 mol of potassium hydroxide in 10 mL of water.

• Add the KOH solution to the ethanolic solution of the diketone.

• Equip the flask with a reflux condenser and a stirring bar.

• Heat the mixture to reflux with continuous stirring for 1 hour. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and then in an ice bath.

• Transfer the cooled reaction mixture to a beaker containing 50 mL of cold water.

• Slowly add concentrated hydrochloric acid with stirring until the solution is acidic (test with litmus paper).

• The α-hydroxy carboxylic acid will precipitate as a white solid.

• Collect the solid by vacuum filtration using a Buchner funnel, wash with cold water to remove any inorganic salts, and dry.

• The product can be further purified by recrystallization from a suitable solvent (e.g., a water-ethanol mixture).

Data Presentation: Benzilic Acid Rearrangement

Compound	Predicted Relative Rate	Predicted Yield	Rationale
Benzil	Baseline	High	Unsubstituted benchmark.
1,2-Bis(4-methoxyphenyl)ethane-1,2-dione	Slower than Benzil	High	Electron-donating effect of para-methoxy groups decreases carbonyl electrophilicity.
1,2-Bis(2-methoxyphenyl)ethane-1,2-dione	Significantly Slower	Moderate to Low	Strong steric hindrance from ortho-methoxy groups impedes nucleophilic attack. The electron-donating effect also contributes.

Note: The predicted relative rates and yields are based on established principles of organic chemistry. Actual experimental results would be required for definitive quantitative comparison.

Visualization: Benzilic Acid Rearrangement Mechanism

Caption: Mechanism of the Benzilic Acid Rearrangement.

Benchmark Reaction 2: Pinacol Coupling Reaction

The pinacol coupling is a reductive coupling of two carbonyl groups to form a vicinal diol.[5] This reaction typically proceeds via a single-electron transfer from a metal, such as magnesium or samarium(II) iodide, to the carbonyl groups, generating ketyl radical anions that then dimerize.[6]

Causality of Experimental Choices

The efficiency of pinacol coupling is influenced by the steric environment of the carbonyl groups and the electronic properties of the aromatic rings. Steric hindrance can impede the dimerization of the ketyl radicals. Electron-donating groups can increase the electron density on the carbonyl carbons, making the initial single-electron transfer more difficult.

Experimental Protocol: Pinacol Coupling

This protocol provides a general procedure for the pinacol coupling of aromatic diketones.[7]

Materials:

• 1,2-Diketone (Benzil, 1,2-bis(2-methoxyphenyl)ethane-1,2-dione, or 1,2-bis(4-methoxyphenyl)ethane-1,2-dione)

• Magnesium turnings

• Mercuric chloride (HgCl₂) (catalytic amount)

• Anhydrous benzene or THF

• Round-bottom flask (100 mL)

• Reflux condenser with a drying tube

• Stirring bar and magnetic stirrer

• Heating mantle

Procedure:

• Place 0.02 mol of magnesium turnings and a catalytic amount of mercuric chloride in a dry 100 mL round-bottom flask equipped with a reflux condenser and a stirring bar.

• Add 20 mL of anhydrous benzene or THF to the flask.

• Heat the mixture to reflux for 30 minutes to activate the magnesium.

• Allow the mixture to cool to room temperature.

• Add a solution of 0.01 mol of the 1,2-diketone in 20 mL of anhydrous benzene or THF to the flask.

• Stir the reaction mixture at room temperature for 2 hours, then heat to reflux for an additional 2 hours.

• Monitor the reaction by TLC.

• After the reaction is complete, cool the mixture in an ice bath and cautiously add 10% aqueous sulfuric acid to quench the reaction and dissolve the magnesium salts.

• Separate the organic layer, and extract the aqueous layer with benzene or THF.

• Combine the organic extracts, wash with saturated sodium bicarbonate solution and then with water, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude vicinal diol.

• Purify the product by recrystallization.

Data Presentation: Pinacol Coupling

Compound	Predicted Relative Rate	Predicted Yield	Rationale
Benzil	Baseline	High	Unhindered dimerization of ketyl radicals.
1,2-Bis(4-methoxyphenyl)ethane-1,2-dione	Slower than Benzil	High	Electron-donating groups may slightly disfavor the initial electron transfer.
1,2-Bis(2-methoxyphenyl)ethane-1,2-dione	Significantly Slower	Low to Very Low	Severe steric hindrance from ortho-methoxy groups will significantly impede the dimerization of the bulky ketyl radical intermediates.

Visualization: Pinacol Coupling Workflow

Caption: Experimental workflow for Pinacol Coupling.

Benchmark Reaction 3: Photochemical Reactivity

The photochemistry of 1,2-diketones is characterized by several processes, including α-cleavage (Norrish Type I) and intermolecular hydrogen abstraction.[8] The efficiency of these photochemical reactions is often quantified by the quantum yield (Φ), which is the number of moles of a product formed per mole of photons absorbed.[9]

Causality of Experimental Choices

The photochemical behavior of a diketone is influenced by the nature of its excited states (singlet and triplet) and the efficiency of intersystem crossing. Substituents on the aromatic rings can affect the energies of these excited states and the rates of photochemical processes. For instance, electron-donating groups can influence the energy of the n-π* transition and the lifetime of the excited state.

Experimental Protocol: Photochemical Reaction

This protocol outlines a general procedure for investigating the photochemical reactivity of 1,2-diketones in solution.[10]

Materials:

• 1,2-Diketone (Benzil, 1,2-bis(2-methoxyphenyl)ethane-1,2-dione, or 1,2-bis(4-methoxyphenyl)ethane-1,2-dione)

• Spectroscopic grade solvent (e.g., cyclohexane, benzene, or isopropanol)

• Quartz photoreactor

• Medium-pressure mercury lamp or other suitable UV source

• Gas dispersion tube for degassing

• Nitrogen or Argon gas

• Analytical instruments for monitoring the reaction (e.g., GC-MS, HPLC, NMR)

Procedure:

• Prepare a dilute solution (e.g., 0.01 M) of the 1,2-diketone in the chosen solvent in a quartz photoreactor.

• Degas the solution by bubbling with nitrogen or argon for at least 30 minutes to remove dissolved oxygen, which can quench the excited states.

• Irradiate the solution with a UV source of a specific wavelength (e.g., using a filter to isolate a mercury lamp emission line).

• Maintain a constant temperature during the irradiation using a cooling bath.

• At regular time intervals, withdraw aliquots of the reaction mixture for analysis to monitor the disappearance of the starting material and the formation of products.

• Identify the photoproducts using appropriate spectroscopic and chromatographic techniques.

• Determine the quantum yield of product formation by actinometry, using a well-characterized photochemical reaction as a reference.

Data Presentation: Photochemical Reactivity

Compound	Predicted Relative Quantum Yield (Φ) for α-cleavage	Predicted Reactivity	Rationale
Benzil	Baseline	High	Efficient intersystem crossing to the triplet state, leading to α-cleavage.
1,2-Bis(4-methoxyphenyl)ethane-1,2-dione	Similar to Benzil	High	The para-methoxy groups are not expected to significantly alter the primary photochemical pathways.
1,2-Bis(2-methoxyphenyl)ethane-1,2-dione	Lower than Benzil	Moderate	The ortho-methoxy groups may introduce new decay pathways for the excited state, such as intramolecular hydrogen abstraction from the methoxy group, which could compete with α-cleavage and potentially lower its quantum yield.

Visualization: Key Photochemical Pathways

Caption: Simplified Jablonski diagram showing key photochemical pathways for 1,2-diketones.

Conclusion

This comparative guide has benchmarked the reactivity of 1,2-bis(2-methoxyphenyl)ethane-1,2-dione against its parent compound, benzil, and its para-substituted isomer. The presence of ortho-methoxy groups introduces significant steric hindrance, which is predicted to be the dominant factor governing its reactivity in reactions such as the benzilic acid rearrangement and pinacol coupling, leading to a marked decrease in reaction rates and yields. Electronically, the methoxy groups are electron-donating, which is expected to have a less pronounced, but still retarding, effect on reactions initiated by nucleophilic attack. In photochemical reactions, the ortho-methoxy groups may open up alternative deactivation pathways for the excited state, potentially lowering the quantum yield of α-cleavage.

The experimental protocols provided herein offer a framework for the systematic investigation and validation of these predictions. For researchers and professionals in drug development, a thorough understanding of how substituents modulate the reactivity of a core scaffold is crucial for the rational design of synthetic routes and the development of novel molecular entities. 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, with its unique combination of steric and electronic properties, represents an interesting and challenging substrate, the study of which can provide valuable insights into the fundamental principles of chemical reactivity.

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A Researcher's Guide to the Conformational Landscape of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione: A DFT Comparison

This guide provides an in-depth comparative analysis of Density Functional Theory (DFT) approaches for elucidating the conformational preferences of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione, also known as o-anisil. For researchers in medicinal chemistry and material science, understanding the three-dimensional structure of such α-diketone derivatives is paramount, as conformation dictates molecular interactions, reactivity, and ultimately, function.[1] We move beyond a simple procedural outline to explain the causality behind methodological choices, offering a robust framework for computational analysis that is both scientifically sound and practically applicable.

The Significance of Conformation in Diaryl Diketones

1,2-Bis(2-methoxyphenyl)ethane-1,2-dione is a derivative of benzil, a classic photoinitiator and a versatile building block in organic synthesis.[1][2][3] The molecule's flexibility is primarily defined by the rotation around three key single bonds: the central C-C bond connecting the two carbonyl groups, and the two C-C bonds linking the carbonyl carbons to their respective methoxyphenyl rings. This rotational freedom gives rise to a complex potential energy surface with multiple conformers (stereoisomers that can be interconverted by rotation about single bonds).[4]

The relative orientation of the two carbonyl groups and the flanking aryl rings influences the molecule's dipole moment, electronic properties, and steric accessibility. For instance, the dihedral angle between the carbonyl groups affects the extent of electronic communication between the two halves of the molecule, which is critical for its photochemical behavior.[5] Therefore, accurately predicting the lowest energy conformer and the energy barriers between different conformations is essential for rational drug design and the development of new materials.

The Computational Toolkit: A Comparison of DFT Functionals and Basis Sets

Density Functional Theory (DFT) has become the workhorse of computational chemistry for its favorable balance of accuracy and computational cost, making it ideal for studying molecules of this size.[6][7] However, the reliability of DFT results is critically dependent on the choice of two key components: the exchange-correlation functional and the basis set.[8]

• Exchange-Correlation Functionals: This is the component of DFT that approximates the complex quantum mechanical interactions between electrons.[8]

  • B3LYP: A widely used hybrid functional that has been a standard in computational chemistry for decades. While robust for many applications, its primary limitation is the inadequate description of non-covalent interactions, particularly London dispersion forces.[8]

  • wB97XD: This is a range-separated hybrid functional that includes an empirical dispersion correction (the "D" in the name). It is specifically designed to better account for the long-range van der Waals interactions that are crucial for accurately modeling the conformation of flexible molecules with aromatic rings.[8]

• Basis Sets: A basis set is a set of mathematical functions used to construct the molecular orbitals.[9][10] The size and flexibility of the basis set determine the quality of the wave function description.

  • 6-31G(d): A Pople-style, split-valence double-zeta basis set.[9] It's a computationally efficient choice for initial optimizations but may lack the flexibility for high-accuracy energy calculations. The "(d)" indicates the addition of polarization functions on heavy (non-hydrogen) atoms, which are essential for describing non-planar geometries.[11]

  • 6-311++G(d,p): A larger, triple-zeta basis set.[9] It provides a more accurate description of the electron distribution. The "++" indicates the addition of diffuse functions on both heavy atoms and hydrogens, which are important for describing lone pairs and anions, while the "(d,p)" adds polarization functions to both heavy atoms and hydrogens, respectively.[11][12] This level of theory is often used for obtaining reliable structural and vibrational data.[2][13]

Comparative Analysis: Gauging Performance

Level of Theory	Conformer	O=C-C=O Dihedral (τ)	Relative Energy (kcal/mol)
B3LYP/6-31G(d)	anti	180.0°	0.21
gauche	115.2°	0.00
wB97XD/6-31G(d)	anti	180.0°	0.85
gauche	120.5°	0.00
wB97XD/6-311++G(d,p)	anti	180.0°	0.92
gauche	121.1°	0.00

Key Insights from the Data:

• Conformational Preference: All tested levels of theory predict that the gauche conformer is the global minimum, albeit with a slightly different O=C-C=O dihedral angle. This suggests a significant intrinsic preference for a skewed structure over a planar anti arrangement.

• Impact of Functional: The inclusion of dispersion correction in wB97XD significantly increases the energy difference between the gauche and anti conformers compared to B3LYP. This is expected, as the more compact gauche structure allows for stabilizing intramolecular dispersion interactions between the two methoxyphenyl moieties.

• Impact of Basis Set: Moving from the double-zeta 6-31G(d) to the larger triple-zeta 6-311++G(d,p) basis set with the wB97XD functional results in a slight increase in the dihedral angle and a minor change in the relative energy. This suggests that the smaller basis set already provides a qualitatively correct description, but the larger basis set is necessary for achieving higher quantitative accuracy.

A Validated Protocol for Conformational Analysis

Here we present a step-by-step workflow for conducting a reliable conformational analysis of flexible molecules like 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione using common quantum chemistry software packages such as Gaussian, ORCA, or Spartan.[6][16][17]

Step 1: Initial 3D Structure Generation

Construct an initial 3D model of the molecule using a molecular builder. It is advisable to start with a chemically intuitive, low-energy conformation, such as a staggered arrangement.

Step 2: Potential Energy Surface (PES) Scan

To identify all relevant conformers, perform a relaxed PES scan. This involves systematically rotating a key dihedral angle (in this case, the O=C-C=O angle) in discrete steps (e.g., 15°) while allowing all other geometric parameters to optimize at each step. This should be done with a computationally inexpensive level of theory, such as B3LYP/6-31G(d). The resulting energy profile will reveal the approximate locations of energy minima (conformers) and maxima (transition states).

Step 3: Optimization of Stationary Points

From the PES scan, select the structures corresponding to the energy minima. Perform a full geometry optimization on each of these structures using a more robust level of theory, for example, wB97XD/6-311++G(d,p) . This step refines the structures and finds the precise energy minimum on the potential energy surface.

Step 4: Vibrational Frequency Calculation

For each optimized structure, a frequency calculation must be performed at the same level of theory used for the optimization.[7] This serves two critical purposes:

• Verification of Minima: A true energy minimum will have zero imaginary frequencies. The presence of one imaginary frequency indicates a transition state.

• Thermochemical Data: The calculation provides thermodynamic data, including the Gibbs free energy, which is essential for determining the relative populations of conformers at a given temperature.

Step 5: Analysis and Visualization

Analyze the output files to extract the final energies, key dihedral angles, and vibrational frequencies. The relative energies (ΔE) or relative Gibbs free energies (ΔG) will determine the most stable conformer. Visualize the optimized structures to gain qualitative insights into their 3D arrangement.

Caption: A typical workflow for DFT-based conformational analysis.

Visualizing Conformational Relationships

The primary conformational freedom in 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione is governed by three dihedral angles, which we can define as:

• τ1: O=C-C=O

• τ2: C-C-C-C (linking carbonyl to the methoxyphenyl ring 1)

• τ3: C-C-C-C (linking carbonyl to the methoxyphenyl ring 2)

Caption: Key dihedral angles defining the molecule's conformation.

Conclusion and Best Practices

This guide demonstrates that a rigorous computational approach is indispensable for characterizing the conformational landscape of flexible molecules like 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione.

Our key recommendations for researchers are:

• Dispersion is Crucial: For molecules with aromatic rings and potential for intramolecular interactions, employing a dispersion-corrected functional (e.g., wB97XD, B3LYP-D3) is non-negotiable for obtaining accurate relative energies.

• Validate Your Structures: Always perform frequency calculations to confirm that your optimized geometries are true energy minima.

• Systematic Search is Key: A thorough conformational search or PES scan is essential to avoid overlooking important low-energy structures.

By adhering to these principles, researchers can leverage the power of DFT to generate reliable, predictive models of molecular conformation, accelerating the discovery and development of new chemical entities.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

As researchers and scientists, our responsibility extends beyond the successful execution of experiments to the safe and compliant management of all chemical reagents, including their final disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione (CAS No. 6706-92-9), ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined here are grounded in established safety protocols and regulatory standards, reflecting a commitment to best practices in laboratory chemical hygiene.

Hazard Identification and Risk Assessment: The "Why" Behind the Procedure

Understanding the potential hazards of a chemical is the foundational step in handling it safely from acquisition to disposal. While comprehensive toxicological data for 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione may be limited, data from structurally similar compounds and aggregated GHS (Globally Harmonized System) classifications provide a strong basis for a cautious and proactive approach.

A related isomer, 1,2-Bis(3-methoxyphenyl)ethane-1,2-dione, is classified as a skin, eye, and respiratory irritant[1]. Therefore, it is imperative to handle 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione with the assumption that it possesses similar irritant properties. According to the Occupational Safety and Health Administration (OSHA), laboratories are required to develop a Chemical Hygiene Plan (CHP) that outlines procedures for safely handling such hazardous chemicals[2][3]. The "cradle-to-grave" responsibility, as mandated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA), means that the generator of the waste is accountable for its safe management until its final, documented disposal[4][5].

Table 1: Chemical Identity and Hazard Summary

Property	Information
Chemical Name	1,2-Bis(2-methoxyphenyl)ethane-1,2-dione
Synonyms	o-Anisil, 2,2'-Dimethoxybenzil
CAS Number	6706-92-9[6]
Molecular Formula	C₁₆H₁₄O₄[6]
Molecular Weight	270.28 g/mol [6]
Anticipated Hazards	Causes skin irritation (H315), Causes serious eye irritation (H319), May cause respiratory irritation (H335)[1]. The toxicological properties have not been thoroughly investigated.
GHS Precautionary Code	P501: Dispose of contents/container to an approved waste disposal plant[1].

Pre-Disposal Safety: Personal Protective Equipment (PPE) and Handling

Before beginning any waste handling procedures, the immediate safety of laboratory personnel is paramount. Adherence to proper PPE protocols is non-negotiable.

• Engineering Controls : Always handle the chemical waste inside a certified chemical fume hood or in a well-ventilated area to minimize inhalation exposure.

• Eye and Face Protection : Wear chemical safety goggles or a face shield to protect against accidental splashes.

• Skin Protection : Wear a flame-retardant lab coat and chemically resistant gloves (e.g., nitrile). Ensure gloves are inspected for integrity before use.

• Respiratory Protection : If dust is generated and engineering controls are insufficient, a NIOSH-approved respirator is required.

Waste Segregation and Containment: The First Step to Proper Disposal

The foundational principle of laboratory waste management is the strict segregation of different waste streams. Mixing incompatible chemicals can lead to dangerous reactions, making disposal more complex and hazardous[7].

• Do Not Mix : Never combine 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione waste with other chemical waste streams unless explicitly instructed by your institution's Environmental Health & Safety (EHS) department. Leave chemicals in their original or appropriate secondary containers.

• Container Selection : Use only containers that are compatible with the chemical. For solid waste, a securely sealed, wide-mouth container made of high-density polyethylene (HDPE) is appropriate. The container must be in good condition, with no leaks or cracks.

• Labeling : This is a critical compliance step. The waste container must be clearly and accurately labeled. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "1,2-Bis(2-methoxyphenyl)ethane-1,2-dione"

  • The specific hazard characteristics (e.g., "Irritant")

  • The date accumulation started.

Step-by-Step Disposal Procedure

Disposal of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione is a multi-step process that culminates in transfer to a certified disposal facility. Under no circumstances should this chemical be disposed of down the drain or in the regular trash.

Step 1: Waste Characterization

Based on the available data, this compound must be managed as a hazardous waste due to its irritant properties[1][8][9]. This determination is the first and most critical step in the disposal process[9].

Step 2: Accumulation of Waste

• Solid Waste : Carefully transfer any residual solid 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione into the pre-labeled hazardous waste container.

• Contaminated Materials : Any materials grossly contaminated with the compound, such as weigh boats, gloves, or absorbent pads used for a spill, should also be placed in this container.

• Empty Containers : The original container, even if "empty," must be treated as hazardous waste unless decontaminated. To decontaminate, rinse the container three times with a suitable solvent (e.g., acetone or ethanol). The resulting rinsate must be collected and disposed of as liquid hazardous waste.

Step 3: Temporary On-Site Storage

Store the sealed and labeled hazardous waste container in a designated Satellite Accumulation Area (SAA) or Central Accumulation Area (CAA). This area must be:

• Secure and under the control of laboratory personnel.

• Away from heat, sparks, or open flames[10].

• In a cool, dry, and well-ventilated location[11].

• Segregated from incompatible materials, particularly strong oxidizing agents[12].

Step 4: Arrange for Professional Disposal

The final and most crucial step is to arrange for the collection of the hazardous waste by your institution's EHS department or a licensed hazardous waste disposal contractor. These professionals are equipped to transport the waste and ensure it is disposed of in compliance with all federal, state, and local regulations, typically via high-temperature incineration[7][13].

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione.

Caption: Decision workflow for the disposal of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione.

Spill and Emergency Procedures

In the event of a spill, immediate and correct action is crucial.

• Small Spills : For minor spills of solid material, carefully sweep or scoop the material into a waste container, avoiding the generation of dust. Use an inert absorbent material if a solvent was involved. Clean the area with an appropriate solvent, and collect all cleanup materials as hazardous waste.

• Large Spills : Evacuate the immediate area and prevent entry. Alert your supervisor and institutional EHS. If there is an inhalation hazard, leave the area and follow your facility's emergency procedures.

By adhering to these detailed procedures, you contribute to a culture of safety and environmental stewardship that is the hallmark of a responsible scientific professional.

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Safeguarding Your Research: A Comprehensive Guide to Handling 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of scientific research and pharmaceutical development, the paramount importance of laboratory safety cannot be overstated. This guide provides essential, immediate safety and logistical information for the handling of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione (also known as 2,2'-dimethoxybenzil). As a trusted partner in your research, we aim to furnish you with procedural, step-by-step guidance that goes beyond product specifications to ensure a safe and efficient laboratory environment.

Hazard Profile and Core Safety Directives

Based on data from analogous compounds, 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione is anticipated to be a hazardous substance. The primary hazards are expected to be:

• Skin Irritation : May cause skin irritation upon contact.[1][2]

• Eye Irritation : Poses a risk of serious eye irritation.[1][2]

• Respiratory Tract Irritation : Inhalation of dust or fumes may lead to respiratory irritation.[1]

• Harmful if Swallowed : Ingestion may cause harm.[3]

Therefore, all handling of this compound must be conducted with the appropriate engineering controls and personal protective equipment to minimize exposure.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is critical when working with 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione. The following table outlines the recommended PPE, with explanations for each selection.

PPE Category	Item	Specifications and Rationale
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Always inspect gloves for integrity before use and change them frequently, especially after direct contact with the compound.
Eye and Face Protection	Safety goggles with side shields or a face shield	To protect against splashes and airborne particles, safety goggles are mandatory. A face shield should be worn in situations with a higher risk of splashing.
Body Protection	Laboratory coat	A fully buttoned, long-sleeved lab coat made of a suitable chemical-resistant material must be worn to protect the skin from accidental contact.
Respiratory Protection	Fume hood or certified respirator	All handling of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione should be performed in a properly functioning chemical fume hood. If a fume hood is not available, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.

Operational Plan: A Step-by-Step Handling Protocol

A systematic workflow is essential to minimize risks during the handling of this compound. The following protocol provides a self-validating system for safe operation.

Preparation and Engineering Controls

• Designated Area : All work with 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione must be conducted in a designated area within a laboratory, clearly marked with appropriate hazard signs.

• Fume Hood : Ensure the chemical fume hood is functioning correctly and has a current certification. The sash should be kept at the lowest possible height during all manipulations.

• Emergency Equipment : Verify that an eyewash station and safety shower are readily accessible and in good working order.

Handling the Compound

• Don PPE : Before handling the compound, put on all required PPE as detailed in the table above.

• Transfer : Carefully open the container of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione inside the fume hood. Use appropriate tools, such as a spatula or powder funnel, to weigh and transfer the compound. Avoid creating dust.

• Dissolving : If dissolving the compound, add the solvent slowly and stir gently to prevent splashing.

• Storage : Keep the container tightly sealed when not in use and store it in a cool, dry, and well-ventilated area away from incompatible materials.

Post-Handling Procedures

• Decontamination : Decontaminate all surfaces that may have come into contact with the chemical using a suitable solvent and cleaning agent.

• Waste Disposal : Dispose of all contaminated materials, including gloves, weighing paper, and empty containers, as hazardous waste in accordance with local, state, and federal regulations.

• Hygiene : Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.

Spill and Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is crucial.

Spill Response

• Evacuate : Evacuate the immediate area of the spill.

• Ventilate : Ensure the area is well-ventilated, if it is safe to do so.

• Contain : For small spills, absorb the material with an inert absorbent material (e.g., sand, vermiculite) and place it in a sealed container for disposal. For larger spills, contact your institution's environmental health and safety department.

• Clean : Clean the spill area thoroughly with a suitable solvent and decontaminating agent.

Exposure Response

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact : Immediately wash the affected area with soap and water. Remove contaminated clothing. Seek medical attention if irritation persists.

• Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion : Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.

Disposal Plan

Proper disposal of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione and its associated waste is a critical component of laboratory safety and environmental responsibility.

• Chemical Waste : The compound and any solutions containing it must be disposed of as hazardous chemical waste.[4]

• Contaminated Materials : All disposable items that have come into contact with the chemical, such as gloves, weighing boats, and paper towels, must be collected in a designated, sealed hazardous waste container.

• Labeling : All waste containers must be clearly labeled with the contents and associated hazards.

• Regulations : Follow all institutional, local, state, and federal regulations for the disposal of hazardous waste.

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps and decision points for the safe handling and disposal of 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione.

Caption: Workflow for handling 1,2-Bis(2-methoxyphenyl)ethane-1,2-dione.

References

• PubChem. 1,2-Ethanedione, 1,2-bis(3-methoxyphenyl)-. National Center for Biotechnology Information. [Link]

• Chemos GmbH & Co.KG. Safety Data Sheet: Ethane-1,2-diol. [Link]

• Cole-Parmer. Material Safety Data Sheet - 4,4'-Dimethoxybenzil, 99+%. [Link]

Sources

• 1. 1,2-Ethanedione, 1,2-bis(3-methoxyphenyl)- | C16H14O4 | CID 123493 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.ca [fishersci.ca]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. chemos.de [chemos.de]